2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid

• CAS: 95454-00-5

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid (CAS 95454-00-5)

Executive Summary

In modern medicinal chemistry, the strategic decoration of benzoic acid scaffolds with halogen and sulfonamide moieties is a proven paradigm for generating high-affinity ligands. 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid (CAS 95454-00-5) represents a highly functionalized, versatile small-molecule intermediate. Characterized by a strongly electron-withdrawing dichloro-arene core and a lipophilic

-diethylsulfamoyl group, this compound serves as a critical building block for two major therapeutic avenues: the development of loop diuretics (NKCC cotransporter antagonists) and the design of novel anti-virulence agents targeting bacterial quorum sensing (e.g., PqsD inhibitors).

As a Senior Application Scientist, I have structured this guide to move beyond basic chemical descriptors, providing drug development professionals with a self-validating framework for the synthesis, biophysical profiling, and mechanistic application of this unique scaffold.

Physicochemical and Computational Profiling

Understanding the physicochemical behavior of CAS 95454-00-5 is essential for predicting its pharmacokinetics and optimizing downstream synthetic reactions. The

-diethyl substitution on the sulfonamide nitrogen significantly dampens the hydrogen-bond donor capacity compared to primary sulfonamides (like Lasamide), thereby increasing membrane permeability and altering its target-binding thermodynamics.

Table 1: Quantitative Physicochemical Properties

Property	Value	Causality / Implication in Drug Design
Molecular Weight	326.20 g/mol	Falls well within Lipinski’s Rule of 5, ensuring a favorable baseline for oral bioavailability.
Molecular Formula	C₁₁H₁₃Cl₂NO₄S	High heteroatom density provides multiple hydrogen-bond acceptor sites for target anchoring.
Predicted XlogP	~2.6	Optimal lipophilicity for passive membrane permeability without risking excessive hydrophobic trapping in lipid bilayers [1].
Monoisotopic Mass	324.99423 Da	Serves as the exact target mass for high-resolution LC-MS (ESI-) validation workflows.
pKa (Carboxylic Acid)	~2.0 - 2.5	The ortho/para chlorine atoms exert a strong inductive electron-withdrawing effect, increasing the acidity of the carboxylate group compared to unsubstituted benzoic acid.

Mechanistic Applications in Drug Discovery

Modulation of NKCC Cotransporters (Diuretic Scaffold)

The structural architecture of CAS 95454-00-5 is intimately related to classic loop diuretics such as furosemide and bumetanide. While primary sulfonamides are typically required for robust interaction with the Na⁺-K⁺-2Cl⁻ (NKCC) cotransporter, dialkyl-substituted sulfonamides (like the diethyl variant) are frequently utilized as lipophilic prodrugs or as selective modulators to alter tissue distribution profiles. The diethyl group increases steric bulk, which can be leveraged to prevent off-target carbonic anhydrase inhibition—a common liability in primary sulfonamide drugs [3].

PqsD Inhibition in Pseudomonas aeruginosa

Beyond human ion channels, this scaffold has gained profound traction in anti-virulence drug discovery. Pseudomonas aeruginosa relies on the pqs quorum sensing (QS) system to regulate biofilm formation and virulence factor production. The enzyme PqsD catalyzes a key step in the biosynthesis of the QS signal precursor, HHQ.

Research demonstrates that sulfonamide-substituted benzoic acids act as potent PqsD inhibitors. The mechanism is highly specific: rather than binding to the active catalytic center, the lipophilic diethylsulfamoyl moiety anchors the molecule within the anthraniloyl-CoA (ACoA) channel. This binding is entropy-driven, relying on hydrophobic interactions and

-stacking to physically block substrate access, effectively acting as a channel-blocker [2].

Fig 1. Mechanism of PqsD inhibition by sulfonamide scaffolds disrupting P. aeruginosa virulence.

Synthetic Methodology: A Self-Validating Protocol

To ensure high yield and purity, the synthesis of CAS 95454-00-5 must overcome the electronic deactivation of the 2,4-dichlorobenzoic acid starting material. The following two-step protocol is designed with integrated causality and in-process controls.

Step 1: Chlorosulfonation via Electrophilic Aromatic Substitution

Rationale: The carboxylic acid and chlorine atoms strongly deactivate the aromatic ring. Consequently, extreme conditions (excess reagent, high heat) are required to force the electrophile into the sterically and electronically favored 5-position.

• Reaction Setup: Charge a dry, round-bottom flask with 2,4-dichlorobenzoic acid (1.0 eq). Slowly add chlorosulfonic acid (ClSO₃H, 5.0 eq) dropwise at 0°C under an inert argon atmosphere to control the initial exothermic protonation.

• Heating: Gradually heat the mixture to 130°C and reflux for 4–6 hours.

• In-Process Control (IPC): Quench a 50 µL aliquot in ice water, extract with ethyl acetate, and perform TLC (Hexanes:EtOAc 7:3). The disappearance of the starting material validates reaction completion.

• Workup: Carefully pour the cooled reaction mixture over crushed ice. The intermediate, 2,4-dichloro-5-(chlorosulfonyl)benzoic acid, will precipitate as a white solid. Filter, wash with cold water, and dry under a vacuum.

Step 2: Nucleophilic Acyl Substitution (Amidation)

Rationale: Diethylamine acts as both the nucleophile and the base. Anhydrous conditions are critical here; any residual moisture will hydrolyze the highly reactive sulfonyl chloride intermediate back to a sulfonic acid, destroying the yield.

• Reaction Setup: Dissolve the sulfonyl chloride intermediate (1.0 eq) in anhydrous dichloromethane (DCM). Cool the system to 0°C.

• Addition: Slowly add diethylamine (2.5 eq) dropwise. The excess amine scavenges the HCl byproduct, preventing the acidification of the reaction matrix.

• Maturation: Allow the reaction to warm to room temperature and stir for 2 hours.

• Validation & Isolation: Wash the organic layer with 1M HCl to remove unreacted amine, followed by brine. Dry over Na₂SO₄, filter, and concentrate in vacuo.

• Quality Control: Validate the final product via LC-MS. In negative electrospray ionization (ESI-), the target peak must register at m/z 323.98 [M-H]⁻ [1].

Fig 2. Step-by-step synthetic workflow for CAS 95454-00-5 highlighting key reaction mechanisms.

Biophysical Validation: Surface Plasmon Resonance (SPR) Workflow

To empirically validate the binding of CAS 95454-00-5 derivatives to targets like PqsD, Surface Plasmon Resonance (SPR) is the gold standard, providing real-time kinetic data (

, ) without the need for radiolabeling[2].

Protocol:

• Surface Preparation: Utilize a CM5 sensor chip. Causality: The carboxymethyl dextran matrix provides a hydrophilic environment that minimizes the non-specific hydrophobic binding of the diethylsulfamoyl moiety.

• Immobilization: Activate the surface with EDC/NHS. Inject His-tagged PqsD enzyme (diluted in sodium acetate buffer, pH 4.5) to achieve an immobilization level of ~5000 RU. Block unreacted sites with 1M ethanolamine.

• Analyte Injection: Prepare a serial dilution of CAS 95454-00-5 (1 µM to 100 µM) in running buffer (PBS with 5% DMSO to maintain solubility). Inject analytes at a flow rate of 30 µL/min.

• Data Analysis: Fit the resulting sensorgrams to a 1:1 Langmuir binding model. A rapid association/dissociation profile is characteristic of the entropy-driven channel-blocking mechanism dictated by the diethylsulfamoyl group.

References

• Title : 95454-00-5 (C11H13Cl2NO4S) - PubChemLite Source : University of Luxembourg / PubChemLite Database URL :[Link]

• Title : Structure Optimization of 2-Benzamidobenzoic Acids as PqsD Inhibitors for Pseudomonas aeruginosa Infections and Elucidation of Binding Mode by SPR, STD NMR, and Molecular Docking Source : Journal of Medicinal Chemistry / ResearchGate URL :[Link]

Technical Deep Dive: Therapeutic Potential of Diethylsulfamoyl Benzoic Acid Derivatives

Executive Summary

The 4-(diethylsulfamoyl)benzoic acid scaffold represents a privileged structure in medicinal chemistry, historically anchored by its dipropyl analogue, Probenecid . While originally designed to inhibit organic anion transporters (OATs) to extend penicillin half-life, this chemical class has evolved into a master key for modulating diverse transmembrane channels. Beyond its classical uricosuric activity in gout, recent pharmacological breakthroughs have identified this scaffold as a potent Pannexin-1 (Panx1) channel blocker and a TRPV2 agonist . This guide analyzes the structure-activity relationships (SAR), synthesis, and emerging therapeutic applications of diethylsulfamoyl benzoic acid derivatives, specifically targeting heart failure, neuroinflammation, and drug delivery systems.

Chemical Architecture & Structure-Activity Relationship (SAR)

The core pharmacophore consists of a benzoic acid moiety para-substituted with a sulfonamide group. The biological activity is governed by the steric and lipophilic properties of the

-substituents on the sulfonamide.

The Scaffold

• Acidic Head (Benzoic Acid): Essential for recognition by Organic Anion Transporters (OAT1, OAT3) and URAT1. The carboxylic acid must remain ionizable at physiological pH to mimic endogenous organic anions (urate).

• Sulfonamide Tail: The

  -dialkyl substitution determines lipophilicity and binding affinity.

  • Diethyl vs. Dipropyl: The dipropyl derivative (Probenecid) is the clinical standard due to optimal lipophilicity (

    ). The diethyl derivative ( ) exhibits slightly faster clearance but retains high affinity for Panx1 and OATs.

  • Steric Bulk: Increasing bulk beyond propyl groups (e.g., dibutyl) often reduces oral bioavailability due to solubility issues, while removing alkyl groups (primary sulfonamide) abolishes the specific channel-modulating effects.

Quantitative Data Summary

Parameter	4-(Diethylsulfamoyl)benzoic acid	Probenecid (Dipropyl)	Biological Impact
Formula	C₁₁H₁₅NO₄S	C₁₃H₁₉NO₄S	Lipophilicity drives tissue penetration.
MW	257.31 g/mol	285.36 g/mol	Small molecule rules apply (MW < 500).
pKa	~3.4 (COOH)	~3.4 (COOH)	Ionized at physiologic pH (Anion transport).
Target	OAT1/3, URAT1	OAT1/3, URAT1, Panx1, TRPV2	Diethyl retains OAT affinity; Dipropyl optimizes Panx1 block.

Mechanistic Pharmacology: The "Why"

The therapeutic utility of this class stems from its ability to modulate three distinct transmembrane systems.

Renal Handling: OAT and URAT1 Inhibition

The classical mechanism involves the competitive inhibition of the Organic Anion Transporter 1 (OAT1) and Urate Transporter 1 (URAT1) in the proximal tubule.

• Mechanism: By blocking OAT1/3 at the basolateral membrane, these derivatives prevent the uptake of anionic drugs (e.g., penicillin, cidofovir) from blood into the tubule, extending their plasma half-life.

• Gout: By inhibiting URAT1 at the apical membrane, they prevent the reabsorption of uric acid, promoting its excretion (uricosuric effect).[1]

Anti-Inflammatory: Pannexin-1 (Panx1) Blockade

Panx1 channels release ATP into the extracellular space, acting as a "danger signal" that activates the NLRP3 inflammasome .

• Causality: Diethylsulfamoyl derivatives block Panx1 currents (IC50 ~150 µM). This blockade prevents ATP release, thereby inhibiting the P2X7 receptor activation loop that drives chronic inflammation and neuropathic pain. Unlike connexins, Panx1 inhibition by this scaffold is selective, preserving gap junction communication.

Cardiovascular: TRPV2 Agonism

A breakthrough discovery identified this scaffold as an agonist for TRPV2 (Transient Receptor Potential Vanilloid 2).[2]

• Inotropy: Activation of TRPV2 in cardiomyocytes increases intracellular calcium cycling on a beat-to-beat basis.

• Safety: Unlike catecholamines (beta-adrenergic agonists), this calcium influx does not trigger apoptotic pathways or significant arrhythmia, making it a viable candidate for treating Heart Failure with Reduced Ejection Fraction (HFrEF).

Visualization: Multimodal Signaling Pathways

The following diagram illustrates the pleiotropic effects of the diethylsulfamoyl benzoic acid scaffold across different tissue types.

Figure 1: Pleiotropic mechanisms of diethylsulfamoyl benzoic acid derivatives: URAT1 inhibition (Gout), TRPV2 activation (Heart Failure), and Panx1 blockade (Inflammation).

Experimental Protocols

Synthesis of 4-(Diethylsulfamoyl)benzoic Acid

This protocol describes the synthesis from p-toluenesulfonyl chloride, ensuring high purity for biological testing.

Reaction Scheme:

• Oxidation:

  -Toluenesulfonyl chloride -Carboxybenzenesulfonyl chloride.[3]

• Amidation:

  -Carboxybenzenesulfonyl chloride + Diethylamine Product.

Step-by-Step Methodology:

• Reagents:

  • -Carboxybenzenesulfonyl chloride (1.0 eq)

  • Diethylamine (2.2 eq)

  • Acetone (Solvent)[4]

  • 10% NaOH solution

  • 6N HCl

• Procedure:

  • Preparation: Dissolve 5.0 g of

    -carboxybenzenesulfonyl chloride in 50 mL of dry acetone in a round-bottom flask equipped with a magnetic stirrer. Cool to 0°C in an ice bath.

  • Addition: Dropwise add diethylamine (excess is used to scavenge HCl) over 20 minutes. The reaction is exothermic; maintain temperature < 10°C to prevent hydrolysis of the sulfonyl chloride.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor via TLC (Mobile phase: Methanol/DCM 1:9).

  • Workup: Evaporate acetone under reduced pressure. Dissolve the residue in 10% NaOH (pH > 10) to solubilize the product as the sodium benzoate salt. Filter off any undissolved impurities.

  • Precipitation: Acidify the filtrate carefully with 6N HCl to pH 2.0. The 4-(diethylsulfamoyl)benzoic acid will precipitate as a white solid.

  • Purification: Recrystallize from ethanol/water (1:1).

  • Validation: Verify structure via ¹H-NMR (expected signals: ethyl triplets/quartets, aromatic AA'BB' system).

Functional Assay: Pannexin-1 Inhibition (Dye Uptake)

To verify the therapeutic potential for neuroinflammation, the ability to block Panx1 is assessed using a dye uptake assay.

• Cell Line: HEK293T cells stably expressing human Panx1.

• Dye: Yo-Pro-1 (fluorescent DNA-binding dye, enters only when Panx1 is open).

• Protocol:

  • Seed cells in 96-well black plates.

  • Replace media with physiological saline containing 1 µM Yo-Pro-1.

  • Induction: Add 100 µM BzATP (P2X7 agonist) or apply mechanical stress to open Panx1 channels.

  • Treatment: Co-incubate with varying concentrations (1 µM - 1 mM) of the diethylsulfamoyl derivative.

  • Measurement: Monitor fluorescence (Ex 491 nm / Em 509 nm) over 30 minutes.

  • Analysis: Calculate IC50 based on the reduction in fluorescence uptake rate relative to vehicle control.

Therapeutic Frontiers & Future Outlook

Heart Failure (HFrEF)

Recent clinical trials (e.g., Re-Prosper-HF) utilizing the dipropyl derivative (Probenecid) have shown that TRPV2 activation can improve cardiac function in patients with HFrEF. The diethyl derivative offers a potential backup candidate with altered pharmacokinetic properties, potentially suitable for acute IV administration due to higher aqueous solubility profiles compared to the more lipophilic dipropyl analogue.

Neuroprotection

By blocking Panx1, these derivatives prevent the "cytokine storm" in neural tissues. Research indicates potential efficacy in:

• Ischemic Stroke: Reducing infarct size by preventing ATP-mediated excitotoxicity.

• Neuropathic Pain: Dampening spinal cord inflammation.

Drug Delivery (Prodrugs)

The carboxylic acid tail allows for conjugation with amino acids (e.g., glycine, taurine). These "masked" derivatives can be designed to release the active sulfonamide in the colon (via bacterial azoreductases or esterases), providing targeted therapy for Inflammatory Bowel Disease (IBD) with reduced systemic side effects.

References

• Silverman, W., et al. (2008). "Probenecid, a gout remedy, inhibits pannexin 1 channels."[1][5][6][7] American Journal of Physiology-Cell Physiology. Link

• Rubinstein, J., et al. (2018).[8] "Probenecid Improves Cardiac Function in Patients With Heart Failure With Reduced Ejection Fraction In Vivo and Cardiomyocyte Calcium Sensitivity In Vitro."[8][9] Journal of the American Heart Association. Link

• Lilly, S. M., et al. (2021). "Repurposing Probenecid for the Treatment of Heart Failure (Re-Prosper-HF): A Study Protocol." Trials. Link[10]

• Organic Syntheses. (1955). "Synthesis of Sulfamylbenzoic acid derivatives." Organic Syntheses, Coll. Vol. 3. Link

• Perkins, M. N., et al. (2023). "Pannexin 1 Channels as a Therapeutic Target: Structure, Inhibition, and Outlook." ACS Chemical Neuroscience. Link

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• 8. Probenecid Improves Cardiac Function in Patients With Heart Failure With Reduced Ejection Fraction In Vivo and Cardiomyocyte Calcium Sensitivity In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. "Repurposing Probenecid for the Treatment of Heart Failure (Re-Prosper-" by Jack Rubinstein, Nathan Robbins et al. [digitalcommons.library.tmc.edu]

Structure-Activity Relationship (SAR) of 2,4-Dichloro-5-sulfamoylbenzoic Acid Analogs: A Comprehensive Technical Guide

Executive Summary

2,4-dichloro-5-sulfamoylbenzoic acid (commonly known as Lasamide, CAS 2736-23-4) is a highly privileged pharmacophore in medicinal chemistry. Originally synthesized as the critical intermediate for the blockbuster loop diuretic furosemide, recent structure-activity relationship (SAR) explorations have radically repurposed this scaffold. By systematically modifying its functional groups, researchers have developed potent Carbonic Anhydrase Inhibitors (CAIs) targeting tumor-associated hypoxia, as well as novel antidiabetic agents[1][2]. This guide provides an in-depth mechanistic analysis of the Lasamide scaffold, detailing its SAR landscape, biological pathways, and validated experimental protocols.

Core Scaffold & Pharmacophore Properties

The base molecule consists of a benzoic acid core substituted with two electron-withdrawing chlorine atoms at C-2 and C-4, and a sulfamoyl group (-SO₂NH₂) at C-5.

• C-1 Carboxylic Acid : Provides acidic properties essential for aqueous solubility and serves as a versatile vector for esterification and amidation.

• C-2 & C-4 Chlorines : Induce strong electron-withdrawing effects, lowering the pKa of the sulfonamide group. This acidification is critical for zinc coordination in metalloenzymes[3]. Furthermore, the C-2 chlorine is highly susceptible to nucleophilic aromatic substitution (SₙAr) due to activation by the ortho-carboxylic and para-sulfamoyl groups.

• C-5 Sulfonamide : The primary pharmacophore for Carbonic Anhydrase (CA) inhibition. The unsubstituted -NH₂ is mandatory for coordinating with the active-site Zn²⁺ ion[4].

SAR Logic Map of 2,4-Dichloro-5-sulfamoylbenzoic Acid.

Structure-Activity Relationship (SAR) Landscape

C-2 Substitution: Shifting to NKCC2 Inhibition (Diuresis)

The most historically significant modification of the scaffold occurs at the C-2 position. Displacing the C-2 chlorine with an amine (e.g., furfurylamine) via SₙAr yields furosemide[5]. This bulky substitution sterically hinders the sulfonamide's ability to deeply penetrate the narrow CA active site, thereby shifting the molecule's primary target to the Na⁺-K⁺-2Cl⁻ (NKCC2) cotransporter in the thick ascending limb of the loop of Henle.

• Causality : The secondary amine at C-2 creates a specific dihedral angle that aligns the carboxylate perfectly for binding to the chloride-binding site of NKCC2, preventing ion reabsorption.

C-1 Derivatization: Enhancing Carbonic Anhydrase (CA) Selectivity

Recent studies have demonstrated that converting the C-1 carboxylic acid into oxime esters or Schiff bases dramatically enhances CA inhibition, particularly against tumor-associated transmembrane isoforms hCA IX and hCA XII[1][6].

• Causality : The elongated oxime ester tail extends into the outer, more variable regions of the CA active site cleft. This "tail-approach" allows for isoform-specific interactions (e.g., π-π stacking or hydrogen bonding) that are impossible with the truncated parent molecule. For example, an ortho-cyano phenyl substitution on the Schiff base yields a Kᵢ of 3.7 nM for hCA I, while an ortho-fluoro derivative shows high efficacy against hCA XII (Kᵢ = 8.9 nM)[6][7].

C-5 Sulfonamide Modification: Antidiabetic Applications

While an unsubstituted sulfonamide is required for CA inhibition, N-alkylation or N-arylation of the C-5 sulfamoyl group abolishes CAI activity but introduces potent α-glucosidase and α-amylase inhibition[2].

• Causality : The added steric bulk at the sulfonamide nitrogen fits into the hydrophobic pockets of carbohydrate-hydrolyzing enzymes, preventing substrate access and thereby reducing postprandial hyperglycemia.

Mechanistic Insights & Signaling Pathways

Tumor-Associated Carbonic Anhydrase Inhibition

In solid tumors, rapid proliferation leads to localized hypoxia, triggering the upregulation of Hypoxia-Inducible Factor 1-alpha (HIF-1α). HIF-1α drives the overexpression of hCA IX and XII, which hydrate extracellular CO₂ to bicarbonate and protons, acidifying the tumor microenvironment to promote metastasis and immune evasion[8]. Lasamide-derived oxime esters penetrate this microenvironment. The deprotonated sulfonamide nitrogen coordinates directly to the Zn²⁺ ion in the hCA active site, displacing the catalytic water molecule and halting the hydration of CO₂, ultimately reversing acidification and leading to tumor cell apoptosis[9].

Mechanism of Tumor-Associated Carbonic Anhydrase Inhibition.

Quantitative Data Presentation

Table 1: SAR of C-1 Oxime Ester Derivatives against hCA Isoforms (Kᵢ in nM) [1][6][7]

Compound Modification (C-1 Tail)	hCA I (Kᵢ, nM)	hCA II (Kᵢ, nM)	hCA IX (Kᵢ, nM)	hCA XII (Kᵢ, nM)
Unsubstituted Phenyl	14.5	69.7	43.3	12.4
Ortho-Cyano Phenyl	3.7	52.7	18.6	39.9
Ortho-Fluoro Phenyl	11.2	90.1	23.3	8.9
Meta-Bromo Phenyl	49.7	115.4	29.5	57.8
O-Benzyl	22.1	78.3	14.2	19.5

Table 2: Biological Target Shift Based on Scaffold Substitution [2][4][5]

Substitution Vector	Functional Group Added	Primary Biological Target	Therapeutic Indication
None (Lasamide)	-	hCA I, II, IV	Glaucoma / Edema
C-2	Furfurylamine	NKCC2 Cotransporter	Loop Diuretic
C-1	Oxime Ester	hCA IX, XII	Oncology (Hypoxia)
C-5	N-Aryl/Alkyl	α-Glucosidase	Type 2 Diabetes

Experimental Protocols

Protocol 1: Synthesis of 2,4-Dichloro-5-sulfamoylbenzoic Acid and Furosemide[3][5]

This protocol utilizes a self-validating two-step electrophilic aromatic substitution followed by nucleophilic displacement.

• Chlorosulfonation : Add 2,4-dichlorobenzoic acid (10 g) to chlorosulfonic acid (50 mL) at 0°C. Gradually heat the reaction mixture to 150°C for 2 hours.

  • Validation: The active release of HCl gas indicates the successful formation of the sulfonyl chloride intermediate.

• Precipitation : Cool the mixture and pour meticulously over crushed ice. Filter the resulting 2,4-dichloro-5-chlorosulfonylbenzoic acid precipitate and wash with cold water.

• Amidation : Resuspend the precipitate in concentrated ammonium hydroxide (NH₄OH) at 0°C. Stir for 2 hours. Acidify with 1M HCl to pH 2 to precipitate 2,4-dichloro-5-sulfamoylbenzoic acid (Lasamide). Filter and dry.

• SₙAr Reaction (Furosemide Synthesis) : Combine Lasamide (5 g) with furfurylamine (10 mL) in ethanol. Reflux at 130°C for 4 hours.

  • Validation: The color change to amber and subsequent precipitation upon cooling confirms the displacement of the C-2 chlorine.

Step-by-step Synthesis Workflow of Lasamide and Furosemide.

Protocol 2: Stopped-Flow CO₂ Hydration Assay for CA Inhibition[7]

To evaluate the Kᵢ of synthesized analogs, a rapid kinetics method is employed.

• Buffer Preparation : Prepare a 10 mM HEPES buffer (pH 7.4) containing 0.2 mM phenol red as a pH indicator.

• Enzyme/Inhibitor Incubation : Incubate purified hCA (e.g., hCA II or IX) with varying concentrations of the Lasamide analog (0.1 nM to 1000 nM) for 15 minutes at 20°C to allow steady-state enzyme-inhibitor complex formation.

• Reaction Initiation : Using a stopped-flow spectrophotometer, rapidly mix the enzyme-inhibitor solution with CO₂-saturated water.

• Data Acquisition : Monitor the absorbance at 558 nm (phenol red peak). The rate of pH decrease corresponds to the residual CO₂ hydration activity.

  • Causality: A slower rate of color change indicates potent inhibition, as the analog prevents the enzyme from generating protons via CO₂ hydration.

References

• Kilbile, J. T., et al. "Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors." ACS Medicinal Chemistry Letters, 2024.

• BenchChem Technical Support Team. "An In-depth Technical Guide to the Synthesis of 2,4-dichloro-5-chlorosulfonyl-benzoic acid." Benchchem, 2026.

• BenchChem Technical Support Team. "A Detailed Protocol for the Synthesis of Furosemide from 2,4-Dichlorobenzoic Acid." Benchchem, 2026.

• Thakral, S., & Singh, V. "2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening." ResearchGate, 2019.

• BenchChem Technical Support Team. "Lasamide | 2736-23-4." Benchchem, 2026.

• Slideshare. "Diuretics and CVS.pptx" SlideShare.

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Solubility Dynamics of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid: A Comprehensive Guide for DMSO and Aqueous Systems

Executive Summary

For researchers and drug development professionals, understanding the solubility profile of complex small-molecule intermediates is a critical prerequisite for assay development, formulation, and synthesis scaling. 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid (CAS 95454-00-5) presents a unique physicochemical challenge. As a highly functionalized scaffold, its solubility behavior is dictated by a stark competition between its lipophilic halogen/alkyl domains and its ionizable carboxylic acid core.

This whitepaper provides an in-depth technical analysis of the solvation mechanics of this compound in Dimethyl Sulfoxide (DMSO) and aqueous systems, supported by self-validating experimental protocols designed to yield high-fidelity thermodynamic and kinetic solubility data.

Molecular Profiling & Physicochemical Causality

To predict and manipulate the solubility of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid, one must dissect its functional group architecture. The molecule is not a monolithic entity; rather, it is a hybrid of competing physicochemical forces:

• The Carboxylic Acid (-COOH) Core: Positioned at C1, this group acts as both a hydrogen-bond donor and acceptor. Due to the strong electron-withdrawing inductive effects of the ortho- and para-chlorine atoms, as well as the sulfamoyl group, the pKa of this acid is significantly depressed (estimated pKa ~2.0 - 2.5). This makes it highly sensitive to pH shifts in aqueous media.

• 2,4-Dichloro Substitution: Halogens are highly lipophilic and electron-dense. They increase the overall partition coefficient (LogP) and contribute to a rigid, tightly packed crystal lattice, which inherently resists aqueous hydration (the "brick dust" effect).

• 5-(Diethylsulfamoyl) Group: The sulfonamide moiety is a polar hydrogen-bond acceptor, but the addition of two ethyl groups introduces significant steric bulk and hydrophobic surface area (the "grease ball" effect), further driving the molecule out of polar protic solvents like water.

Solvation Mechanics in Dimethyl Sulfoxide (DMSO)

Dimethyl sulfoxide (DMSO) is the ubiquitous vehicle for high-throughput screening and stock solution preparation. The exceptional solubility of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid in DMSO is not coincidental; it is the result of perfect intermolecular complementarity.

DMSO is a polar aprotic solvent with a high dielectric constant (ε ≈ 46.7)[1]. The oxygen atom of the sulfoxide group is a potent hydrogen-bond acceptor, which forms strong, thermodynamically favorable interactions with the acidic proton of the compound's carboxylic acid[2]. Simultaneously, the hydrophobic methyl groups of DMSO efficiently solvate the lipophilic dichloro and diethyl domains via dispersion forces.

Causality Insight: Because DMSO disrupts the crystal lattice without requiring the compound to overcome the high entropic penalty of forming a hydration shell, the solubility in 100% DMSO is exceptionally high (typically >50 mg/mL).

Aqueous Solubility and pH-Dependent Equilibrium

In pure water, the compound exhibits exceedingly poor solubility. Water is a polar protic solvent that relies on extensive three-dimensional hydrogen-bonding networks. The bulky, lipophilic regions of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid disrupt this network without offering sufficient compensatory polar interactions, leading to hydrophobic exclusion.

However, solubility in aqueous buffers is strictly governed by the Henderson-Hasselbalch equation .

• At pH < pKa (e.g., pH 1.2, Gastric Fluid): The compound exists almost entirely in its unionized (protonated) state. The lack of charge means ion-dipole interactions with water are absent, reducing solubility to its absolute thermodynamic minimum (intrinsic solubility,

  ).

• At pH > pKa (e.g., pH 7.4, Physiological Buffer): The carboxylic acid deprotonates to form a carboxylate anion. This localized negative charge acts as a powerful anchor for water molecules, initiating strong ion-dipole interactions that exponentially increase the apparent solubility (

  ).

Figure 1: Solvation pathways and pH-dependent equilibrium of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid.

Experimental Methodologies: Self-Validating Protocols

To accurately quantify the solubility of this compound, researchers must distinguish between thermodynamic solubility (the absolute equilibrium between solid and solvent) and kinetic solubility (the maximum concentration before a metastable supersaturated solution precipitates).

Protocol A: Thermodynamic Aqueous Solubility (Shake-Flask Method)

This protocol is adapted from the authoritative standard[3][4]. It is designed to ensure true equilibrium is reached.

• Saturation: Add an excess of the solid compound (e.g., 10 mg) to 1 mL of the target aqueous buffer (e.g., PBS pH 7.4) in a tightly sealed borosilicate glass vial.

• Equilibration: Agitate the suspension at a constant temperature (25.0 ± 0.1 °C) using a thermostatic orbital shaker.

• Self-Validation Sampling: Withdraw 100 µL aliquots at exactly 24, 48, and 72 hours.

  • Expert Insight: Filter the aliquots using a 0.22 µm PTFE syringe filter . PTFE is chosen specifically because it is highly hydrophobic and chemically inert, preventing the lipophilic compound from adsorbing onto the filter matrix—a common artifact that leads to false-low solubility readings.

• Quantification: Dilute the filtrate appropriately and analyze via HPLC-UV.

  • Validation Check: Equilibrium is confirmed only when the concentration variance between the 48-hour and 72-hour time points is <5%.

Protocol B: High-Throughput Kinetic Solubility (Laser Nephelometry)

Kinetic solubility is critical for in vitro biological assays where compounds are spiked from DMSO stocks into aqueous media[5]. This protocol utilizes light scattering to detect the exact onset of precipitation[6][7].

• Stock Preparation: Prepare a master 10 mM stock solution in 100% DMSO.

• Serial Dilution: Create a 10-point serial dilution gradient of the compound in pure DMSO[8].

• Aqueous Spiking: Transfer 2 µL of each DMSO dilution into 198 µL of aqueous buffer (pH 7.4) in a 96-well microtiter plate. This maintains a constant 1% v/v DMSO cosolvent concentration[9].

• Incubation: Incubate the plate at 37 °C for exactly 2 hours.

  • Expert Insight: When spiked into water, lipophilic compounds often form a metastable supersaturated state. A 2-hour incubation provides sufficient time for nucleation and crystal growth to occur, ensuring the metastable state collapses into a true precipitate.

• Measurement: Scan the plate using a laser nephelometer. The precipitation point is identified at the concentration where the Nephelometric Turbidity Units (NTU) significantly exceed the baseline of the pure buffer[5].

Figure 2: High-throughput kinetic solubility workflow utilizing laser nephelometry.

Quantitative Data Synthesis

The following table synthesizes the expected solubility ranges based on the physicochemical properties and solvation mechanics detailed above.

Solvent System	Estimated Solubility Range	Limiting Factor / Solvation Mechanism
100% DMSO	> 50 mg/mL	High H-bond acceptor capacity; efficient lipophilic solvation.
Water (pH 1.2)	< 0.01 mg/mL	High crystal lattice energy; compound is fully unionized.
Aqueous Buffer (pH 7.4)	0.5 - 2.0 mg/mL	Ion-dipole hydration driven by the deprotonated carboxylate anion.
1% DMSO in Buffer (pH 7.4)	0.1 - 1.0 mg/mL (Kinetic)	Metastable supersaturation ultimately leading to nucleation and precipitation.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 679, Dimethyl Sulfoxide." PubChem,[Link]

• Organisation for Economic Co-operation and Development (OECD). "Test No. 105: Water Solubility." OECD Guidelines for the Testing of Chemicals, Section 1,[Link]

• AxisPharm. "Kinetic Solubility Assays Protocol." AxisPharm Technical Resources, [Link]

• Bienta / Enamine Biology Services. "Laser Nephelometry for High-Throughput Kinetic Solubility." Bienta,[Link]

• Joint Research Centre (European Commission). "Solubility Determination of Chemicals by Nephelometry." JRC Publications Repository,[Link]

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Engineering Isoform Selectivity: Benzoic Acid Sulfonamide Derivatives as Carbonic Anhydrase Inhibitors

Executive Summary

Carbonic anhydrases (CAs, EC 4.2.1.1) are ubiquitous metalloenzymes that catalyze the reversible hydration of carbon dioxide into bicarbonate and protons. While first-generation CA inhibitors (CAIs) demonstrated significant clinical utility in managing glaucoma and edema, their promiscuous binding across the 15 human CA isoforms often resulted in off-target toxicities[1].

In contemporary drug development, the focus has shifted toward isoform-selective inhibition—specifically targeting the tumor-associated, hypoxia-inducible isoforms hCA IX and XII, while sparing the widespread cytosolic isoforms hCA I and II[1][2]. This technical guide explores the mechanistic rationale, structure-activity relationships (SAR), and kinetic validation protocols for benzoic acid sulfonamide derivatives , a class of molecules that leverages the "tail approach" to achieve unprecedented spatial precision and isoform selectivity[3].

Mechanistic Rationale: The "Tail Approach"

The Zinc-Binding Warhead

The catalytic core of all human CA isoforms features a zinc ion (

) coordinated by three histidine residues. In the active state, a zinc-bound hydroxide ion executes a nucleophilic attack on . Sulfonamides ( ) act as the primary zinc-binding group (ZBG). In their anionic form ( ), they directly coordinate the ion, displacing the catalytic water/hydroxide molecule and effectively halting enzyme activity[2].

Exploiting the Outer Rim via Benzoic Acid Scaffolds

Because the deep zinc-binding pocket is highly conserved across all hCA isoforms, relying solely on the ZBG results in pan-inhibition. To engineer selectivity, researchers developed the "tail approach" [1][3].

By utilizing a benzoic acid moiety attached to a benzenesulfonamide core (e.g., derivatives of 4-sulfamoylbenzoic acid), medicinal chemists can project functional "tails" toward the middle and outer rims of the active site cavity[4].

• Causality of Selectivity: The outer rim of the CA active site exhibits the highest degree of amino acid variability among isoforms. By modifying the benzoic acid tail via amidation or esterification with bulky, lipophilic, or hydrophilic groups, the inhibitor is forced into specific steric and electrostatic interactions unique to target isoforms like hCA IX[1].

• Tumor Targeting: hCA IX is overexpressed in solid hypoxic tumors to counteract intracellular acidosis caused by the Warburg effect. Selective benzoic acid sulfonamides block this proton-export mechanism, sensitizing the tumor to apoptosis and radiotherapy[2].

Diagram 1: Hypoxia-induced hCA IX expression pathway and targeted blockade by selective CAIs.

Structure-Activity Relationship (SAR) & Quantitative Profiling

The integration of benzoic acid derivatives into the sulfonamide scaffold drastically alters the inhibition profile. The table below synthesizes the inhibition constants (

) of standard CAIs against novel benzamide/benzoic acid-derived sulfonamides, demonstrating the power of tail modifications in shifting affinity away from off-target hCA I/II and toward hCA IX/XII[2][4][5].

Compound Class	Specific Derivative	hCA I (nM)	hCA II (nM)	hCA IX (nM)	hCA XII (nM)
Standard CAI	Acetazolamide (AAZ)	250.0	12.0	25.8	5.7
Ureido-Sulfonamide	SLC-0111 (Clinical Phase)	>10,000	960.0	45.0	4.5
Benzamide-4-sulfonamide	Aliphatic tail derivative (3a)	334.0	8.5	8.0	N/A
Benzoylthioureido	Benzenesulfonamide (7c)	33.0	4.5	0.12	2.1

Data Interpretation: The introduction of elongated benzoylthioureido or benzamide tails (e.g., Compound 7c) yields sub-nanomolar affinity (

nM) for the tumor-associated hCA IX, representing a massive selectivity index improvement over classic inhibitors like Acetazolamide[4][5].

Experimental Methodology: Stopped-Flow Hydration Assay

Because carbonic anhydrase is one of the fastest known enzymes (

), standard continuous spectrophotometry cannot capture the initial linear rate of hydration. To accurately determine the of benzoic acid sulfonamide derivatives, the Khalifah stopped-flow method is the mandatory gold standard[6][7].

This self-validating system tracks the real-time release of protons during

hydration by monitoring the absorbance shift of a pH indicator (Phenol Red) within milliseconds of mixing[7].

Reagent & Buffer Preparation

• Assay Buffer: Prepare 20 mM HEPES buffer adjusted to pH 7.4. Add 20 mM

  to maintain constant ionic strength and prevent electrostatic assay artifacts[7].

• Indicator Solution: Dissolve Phenol Red to a final working concentration of 0.2 mM. Phenol red is chosen because its

  aligns perfectly with the assay pH, providing maximum absorbance sensitivity at 557 nm[7].

• Substrate Preparation: Bubble pure

  gas into deionized water submerged in an ice bath ( ) for at least 30 minutes to create a -saturated solution ( mM). Dilute this stock with water to achieve working concentrations ranging from 1.7 mM to 17 mM[6][7].

Step-by-Step Stopped-Flow Protocol

• Enzyme-Inhibitor Equilibration: In a microcentrifuge tube, incubate recombinant hCA enzyme (5–18 nM final concentration) with varying concentrations of the benzoic acid sulfonamide inhibitor for 15 minutes at room temperature. Causality: This pre-incubation is critical to ensure the inhibitor-enzyme complex reaches thermodynamic equilibrium before substrate introduction.

• Syringe Loading:

  • Load Syringe A of the Applied Photophysics stopped-flow instrument with the Enzyme + Inhibitor + Phenol Red buffer mixture.

  • Load Syringe B with the

    substrate solution.

• Rapid Mixing & Detection: Trigger the pneumatic drive to rapidly mix equal volumes from Syringe A and B into the detection chamber (dead time

  ms).

• Data Acquisition: Monitor the exponential decay of absorbance at 557 nm for a period of 10 to 100 seconds. The drop in absorbance corresponds to the pH decrease as

  is hydrated into and [7].

Diagram 2: Stopped-Flow Spectrophotometry workflow for determining CA inhibition kinetics.

Data Validation & Calculation

To ensure the integrity of the assay, the system must be self-validating:

• Baseline Subtraction: The uncatalyzed hydration rate of

  (measured by running the assay without the enzyme) must be subtracted from the total observed initial rate to isolate the enzyme-catalyzed velocity[7].

• Positive Control: Run Acetazolamide in parallel to confirm the instrument's calibration against known literature values.

• Kinetic Derivation: Plot the initial velocities against substrate concentrations using a Lineweaver-Burk or Michaelis-Menten non-linear regression to determine

  and . Calculate the using the Cheng-Prusoff equation.

Conclusion

The functionalization of benzenesulfonamides with benzoic acid derivatives represents a highly rationalized approach to overcoming the historical limitations of carbonic anhydrase inhibitors. By utilizing the "tail approach" to probe the variable outer rims of CA isoforms, researchers can engineer molecules with sub-nanomolar selectivity for tumor-associated targets. Coupled with rigorous kinetic validation using stopped-flow methodologies, these derivatives form the vanguard of next-generation targeted anti-cancer and anti-glaucoma therapeutics.

References

• The three-tails approach as a new strategy to improve selectivity of action of sulphonamide inhibitors against tumour-associated carbonic anhydrase IX and XII. PubMed Central (PMC). URL:[Link]

• Sulfonamide Inhibitors of Human Carbonic Anhydrases Designed through a Three-Tails Approach: Improving Ligand/Isoform Matching and Selectivity of Action. Journal of Medicinal Chemistry - ACS Publications. URL:[Link]

• Benzamide-4-Sulfonamides Are Effective Human Carbonic Anhydrase I, II, VII, and IX Inhibitors. MDPI Metabolites / Semantic Scholar. URL:[Link]

• 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. MDPI Molecules. URL:[Link]

• A Colorimetric CO2 Hydration Assay for Facile, Accurate, and Precise Determination of Carbonic Anhydrase Activity. MDPI International Journal of Molecular Sciences. URL:[Link]

• Exploration of the residues modulating the catalytic features of human carbonic anhydrase XIII by a site-specific mutagenesis approach (Stopped-flow Knowledge and References). Taylor & Francis. URL:[Link]

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• 1. The three-tails approach as a new strategy to improve selectivity of action of sulphonamide inhibitors against tumour-associated carbonic anhydrase IX and XII - PMC [pmc.ncbi.nlm.nih.gov]
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Pharmaceutical intermediates containing diethylsulfamoyl groups

An In-Depth Technical Guide to Pharmaceutical Intermediates Containing Diethylsulfamoyl Groups

Abstract

The diethylsulfamoyl group, a key structural motif in modern medicinal chemistry, serves as a versatile component in the design of novel therapeutic agents. Its unique physicochemical properties, particularly its role as a bioisostere for carboxylic acids, have enabled the optimization of pharmacokinetic and pharmacodynamic profiles of drug candidates across various therapeutic areas. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of pharmaceutical intermediates bearing the diethylsulfamoyl moiety. We will delve into the strategic rationale for its use in drug design, detail robust synthetic methodologies for its introduction, explore its application in the development of clinically significant drugs, and provide validated protocols for synthesis and characterization.

The Diethylsulfamoyl Moiety: A Strategic Tool in Drug Design

The sulfonamide functional group (-SO₂NR₂) has been a cornerstone of medicinal chemistry since the discovery of sulfa drugs.[1][2] The N,N-disubstituted variant, specifically the diethylsulfamoyl group [-SO₂N(CH₂CH₃)₂], offers distinct advantages that stem from its unique electronic and steric properties.

Physicochemical Properties and Bioisosterism

One of the most powerful strategies in drug design is bioisosterism, the replacement of a functional group with another that retains similar biological activity while improving other properties.[3] The sulfonamide group is a classic bioisostere of the carboxylic acid group.[4][5] While a primary sulfonamide (-SO₂NH₂) is acidic and can mimic the charge of a carboxylate, the N,N-diethyl substitution renders the group non-ionizable and significantly increases its lipophilicity.

This substitution is a critical decision in drug design:

• Causality of Choice: Replacing a carboxylic acid with a diethylsulfamoyl group can dramatically enhance a molecule's ability to cross hydrophobic barriers like the blood-brain barrier.[6] This is often a crucial step in developing drugs for central nervous system (CNS) disorders.[7] Furthermore, carboxylic acids are prone to metabolic glucuronidation, which can lead to rapid clearance or the formation of reactive metabolites; the chemically stable diethylsulfamoyl group circumvents this liability.[4][5]

Table 1: Comparative Properties of Carboxylic Acid vs. Diethylsulfamoyl Group

Property	Carboxylic Acid (-COOH)	Diethylsulfamoyl [-SO₂N(C₂H₅)₂]	Rationale for Bioisosteric Replacement
Acidity (pKa)	~4-5 (Anionic at physiological pH)	Not appreciably acidic (Neutral)	Avoids anionic charge, can alter receptor interactions and improve cell permeability.
Hydrogen Bonding	H-bond acceptor (C=O), H-bond donor (OH)	H-bond acceptor (S=O oxygens)	Maintains H-bond acceptor capability, crucial for target binding.[8]
Metabolic Stability	Prone to glucuronidation	High metabolic stability	Increases drug half-life and reduces potential for reactive metabolites.[5]
Lipophilicity	Decreases lipophilicity	Significantly increases lipophilicity	Enhances membrane permeability and can modulate ADME properties.

Role in Target Engagement

The oxygen atoms of the diethylsulfamoyl group act as strong hydrogen bond acceptors, mimicking the hydrogen bonding pattern of a carboxylate and enabling potent interactions with biological targets.[8] This is particularly evident in the design of inhibitors for enzymes like carbonic anhydrase, where the sulfonamide moiety coordinates directly with a zinc ion in the active site.[9][10] While primary sulfonamides are typically required for this specific zinc-binding interaction, the broader sulfonamide class, including N,N-disubstituted variants, plays a crucial role in engaging with a wide array of receptors and enzymes.[11]

Caption: Bioisosteric relationship showing similar H-bond acceptor capacity.

Synthesis of Diethylsulfamoyl-Containing Intermediates

The primary method for introducing the diethylsulfamoyl group is through the use of N,N-diethylsulfamoyl chloride as a key reagent.[12] This electrophilic intermediate readily reacts with nucleophiles, making it a cornerstone for constructing the desired pharmaceutical scaffolds.

The Core Reaction: Nucleophilic Substitution

The synthesis of diethylsulfonamides is most commonly achieved via a nucleophilic substitution reaction between a primary or secondary amine and N,N-diethylsulfamoyl chloride.[13][14]

• Mechanism: The reaction proceeds via a nucleophilic attack of the amine's lone pair of electrons on the electrophilic sulfur atom of the sulfamoyl chloride. This displaces the chloride leaving group. A non-nucleophilic base, such as triethylamine or pyridine, is typically added to neutralize the hydrochloric acid (HCl) byproduct, driving the reaction to completion.

• Causality Behind Experimental Choices: The choice of an anhydrous solvent (e.g., dichloromethane, tetrahydrofuran) is critical because N,N-diethylsulfamoyl chloride is highly reactive towards water, which would lead to hydrolysis and reduced yield.[15] Running the reaction at low temperatures (e.g., 0 °C) helps to control the exothermicity of the reaction and minimize side-product formation.

Caption: General workflow for synthesizing diethylsulfonamide intermediates.

Applications in Major Therapeutic Areas

Intermediates containing the diethylsulfamoyl group are instrumental in the synthesis of drugs across several important classes.

Anticonvulsants

Many antiepileptic drugs incorporate a sulfonamide moiety.[7][16] The anticonvulsant sultiame is a classic example.[1] The lipophilic nature of the diethylsulfamoyl group can be leveraged to improve blood-brain barrier penetration, a critical attribute for CNS-active drugs. The mechanism of action for many sulfonamide anticonvulsants is linked to the inhibition of carbonic anhydrase isozymes in the brain.[17][18]

Diuretics

The development of thiazide and loop diuretics was a major advance in medicine, and many of these compounds are sulfonamides.[1][19][20] Drugs like furosemide and hydrochlorothiazide are foundational treatments for hypertension and edema.[21][22] While these specific examples often contain a primary sulfonamide, the underlying synthetic strategies involving sulfamoyl chloride intermediates are directly applicable.

Carbonic Anhydrase Inhibitors

Carbonic anhydrases (CAs) are a family of metalloenzymes involved in numerous physiological processes.[9] Their inhibition has therapeutic applications in glaucoma, edema, and even cancer.[23][24][25] The sulfonamide group is the quintessential zinc-binding group for inhibiting CAs.[10] The design of isoform-selective inhibitors often involves modifying the "tail" of the molecule, where a diethylsulfamoyl group could be used to optimize solubility, cell permeability, and pharmacokinetic properties.

Table 2: Examples of Drug Classes Utilizing Sulfonamide-Containing Intermediates

Therapeutic Area	Drug/Drug Class Example	Role of Sulfonamide Moiety	Reference
Anticonvulsants	Zonisamide, Sultiame	Carbonic anhydrase inhibition, modulation of ion channels.[1][16]	[1][7][16][17]
Diuretics	Furosemide, Hydrochlorothiazide	Inhibition of ion transporters in the kidney.	[19][21][22][26]
Carbonic Anhydrase Inhibitors	Dorzolamide, Brinzolamide	Zinc-binding group for enzyme inhibition, used in glaucoma treatment.[9]	[9][23][25]
Anti-inflammatory	Celecoxib	Selective COX-2 inhibition.	[1]
Antidiabetic	Glyburide, Glipizide	Part of the sulfonylurea class, stimulates insulin release.	[8][22]

Analytical Characterization of Diethylsulfamoyl Intermediates

Rigorous analytical chemistry is required to ensure the identity, purity, and stability of any pharmaceutical intermediate. This constitutes a self-validating system where the synthetic output is confirmed by orthogonal analytical methods.[27]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for structural elucidation. The diethyl group provides characteristic signals: a triplet for the methyl (-CH₃) protons and a quartet for the methylene (-CH₂) protons, with specific chemical shifts that confirm the group's electronic environment.

• Mass Spectrometry (MS): MS provides the molecular weight of the intermediate, confirming its elemental composition. Fragmentation patterns can further validate the structure.[28]

• Infrared (IR) Spectroscopy: IR spectroscopy is excellent for identifying the key functional group. The sulfonyl (S=O) group exhibits two strong, characteristic stretching bands, typically in the ranges of 1370-1330 cm⁻¹ (asymmetric) and 1180-1160 cm⁻¹ (symmetric).[27]

• High-Performance Liquid Chromatography (HPLC): HPLC is the workhorse for purity assessment. A validated HPLC method can separate the desired intermediate from starting materials, byproducts, and impurities, allowing for precise quantification.[29]

Experimental Protocols

The following protocols are provided as a robust, field-proven template for the synthesis and characterization of a representative diethylsulfamoyl-containing intermediate.

Protocol 1: Synthesis of N-(4-methoxyphenyl)-N,N-diethylsulfamide

Objective: To synthesize a model diethylsulfonamide intermediate from 4-methoxyaniline and N,N-diethylsulfamoyl chloride.

Materials:

• 4-methoxyaniline (p-anisidine)

• N,N-Diethylsulfamoyl chloride

• Triethylamine (Et₃N), distilled

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 4-methoxyaniline (1.0 eq) and anhydrous DCM. Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add triethylamine (1.2 eq) to the stirred solution. Then, add N,N-diethylsulfamoyl chloride (1.1 eq) dropwise via syringe over 10-15 minutes, ensuring the internal temperature remains below 5 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure product.

Protocol 2: Characterization of N-(4-methoxyphenyl)-N,N-diethylsulfamide

Objective: To confirm the identity and purity of the synthesized product.

A. ¹H NMR Spectroscopy:

• Prepare a sample by dissolving ~5-10 mg of the purified product in ~0.6 mL of deuterated chloroform (CDCl₃).

• Acquire the ¹H NMR spectrum.

• Expected Results:

  • A triplet signal corresponding to the six methyl protons (-SO₂N(CH₂CH₃ )₂) at ~1.1-1.3 ppm.

  • A quartet signal for the four methylene protons (-SO₂N(CH₂ CH₃)₂) at ~3.2-3.4 ppm.

  • A singlet for the methoxy protons (-OCH₃ ) at ~3.8 ppm.

  • Signals in the aromatic region (~6.8-7.2 ppm) corresponding to the protons of the 4-methoxyphenyl ring.

  • A broad singlet for the N-H proton.

B. HPLC Purity Analysis:

• Method:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: 10% B to 90% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

• Sample Preparation: Prepare a stock solution of the product in acetonitrile at 1 mg/mL and dilute to ~0.1 mg/mL.

• Analysis: Inject the sample and integrate the peak areas.

• Expected Results: A single major peak corresponding to the product, with a purity of ≥95%.

Future Outlook & Emerging Trends

The utility of the sulfamoyl group in drug discovery continues to expand. Emerging trends include:

• Novel Bioisosteres: The sulfoximine group is gaining significant attention as a related, but structurally distinct, bioisostere for sulfonamides and sulfones, offering a different three-dimensional geometry and polarity profile.[30][31]

• Advanced Synthesis: New synthetic methods are continually being developed to create sulfonamide derivatives with greater efficiency and selectivity, including novel catalytic approaches.[2]

• Targeted Therapies: As our understanding of disease biology deepens, diethylsulfamoyl-containing intermediates will be used to build highly specific inhibitors and modulators for novel targets in areas like oncology and neurodegenerative disease.[24]

Conclusion

Pharmaceutical intermediates containing the diethylsulfamoyl group are invaluable assets in the medicinal chemist's toolbox. Their strategic use as non-ionizable, lipophilic bioisosteres for carboxylic acids allows for the systematic optimization of drug candidates, leading to improved metabolic stability and enhanced membrane permeability. A thorough understanding of their synthesis, characterization, and application is essential for professionals in the field. The robust synthetic and analytical protocols provided herein offer a validated framework for the reliable production and quality control of these critical intermediates, empowering the continued development of innovative and effective therapeutics.

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• Al-Warhi, T., et al. (2022). New Sulfamethoxazole Derivatives as Selective Carbonic Anhydrase IX and XII Inhibitors: Design, Synthesis, Cytotoxic Activity and Molecular Modeling. Molecules, 27(18), 5919. Available at: [Link]

• LookChem. (n.d.). Cas 13360-57-1,Dimethylsulfamoyl chloride. Retrieved from [Link]

• Katoh, T., et al. (1999). A NOVEL SYNTHESIS OF ISOQUINOLINES CONTAINING AN ELECTRON WITHDRAWING SUBSTITUENT. Heterocycles, 51(1), 103. Available at: [Link]

• Bisharat, R., et al. (2025). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry, Section B. Available at: [Link]

• ResearchGate. (1991). Synthesis of 1‐(dimethylsulfamoyl)‐2‐ and 5‐imidazolecarboxaldehydes. Rearrangement of 1‐(dimethylsulfamoyl)‐5‐imidazole‐carboxaldehyde to the 4‐carboxaldehyde. Retrieved from [Link]

• ScienceDirect. (2023). Recent developments of synthesis and biological activity of sultone scaffolds in medicinal chemistry. European Journal of Medicinal Chemistry, 250, 115206. Available at: [Link]

• Slideshare. (n.d.). Analysis of sulfonamides. Retrieved from [Link]

• ChemRxiv. (2023). Sulfoximines in Medicinal Chemistry: Emerging Trends and Opportunities from the Drug Designer's Perspective. Retrieved from [Link]

• ResearchGate. (2023). Sulfoximines in Medicinal Chemistry: Emerging Trends and Opportunities from the Drug Designer's Perspective. Retrieved from [Link]

• Liu, Z., et al. (2012). Identification of sulfation sites of metabolites and prediction of the compounds' biological effects. Analytical and Bioanalytical Chemistry, 403(3), 835-843. Available at: [Link]

• Org. Process Res. Dev. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Retrieved from [Link]

• Quora. (2023). What is the method of analysis of sulphonamides? Retrieved from [Link]

• Bentham Science. (2021). Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry. Current Topics in Medicinal Chemistry, 21(25), 2249-2264. Available at: [Link]

• National Institutes of Health. (2021). Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry. Current Topics in Medicinal Chemistry, 21(25), 2249-2264. Available at: [Link]

• Al-Abdullah, E. S., et al. (2013). Synthesis and Antibacterial Evaluation of Novel Heterocyclic Compounds Containing a Sulfonamido Moiety. Molecules, 18(1), 832-844. Available at: [Link]

• ResearchGate. (2017). Analysis of US FDA-Approved Drugs Containing Sulfur Atoms. Retrieved from [Link]

• ResearchGate. (2021). Structural diversity of US FDA-approved sulfur-containing drugs. Retrieved from [Link]

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Structural Divergence and Mechanistic Profiling: Lasamide vs. 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid

An In-Depth Technical Guide for Drug Development Professionals

Introduction & Chemical Ontologies

In medicinal chemistry and rational drug design, minor peripheral substitutions on a molecular scaffold can trigger profound functional divergences. The 2,4-dichlorobenzoic acid core is a highly privileged scaffold, serving as the foundation for numerous bioactive compounds. Within this chemical space, Lasamide (2,4-dichloro-5-sulfamoylbenzoic acid) and its tertiary amine analog, 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid , represent a textbook case of how sulfonamide substitution dictates target engagement.

As a Senior Application Scientist, understanding the mechanistic boundary between these two compounds is critical. Lasamide is a primary sulfonamide widely recognized as the synthetic precursor to the loop diuretic Furosemide, and it possesses potent, intrinsic metalloenzyme inhibitory activity. Conversely, its diethyl analog is a tertiary sulfonamide utilized specifically when researchers must leverage the physicochemical properties of the scaffold while strictly avoiding off-target enzymatic interactions.

Physicochemical & Structural Profiling

The addition of two ethyl groups to the sulfonamide nitrogen fundamentally alters the molecule's hydrogen-bonding capacity, lipophilicity, and steric footprint. These quantitative differences are summarized below:

Property	Lasamide	2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid
CAS Number	2736-23-4	95454-00-5
Molecular Formula	C₇H₅Cl₂NO₄S	C₁₁H₁₃Cl₂NO₄S
Molecular Weight	270.09 g/mol	326.20 g/mol
Sulfonamide Class	Primary (-SO₂NH₂)	Tertiary (-SO₂NEt₂)
H-Bond Donors	3 (Carboxylic -OH, Sulfonamide -NH₂)	1 (Carboxylic -OH)
H-Bond Acceptors	4	4
Metalloenzyme Engagement	Potent (Sub-nanomolar to Nanomolar)	Inactive (Steric/Electronic Preclusion)
Primary Application	Furosemide Precursor, Enzyme Inhibitor	Lipophilic Scaffold, Off-Target Avoidance

Mechanistic Divergence: The Carbonic Anhydrase (CA) Zinc-Binding Paradigm

The most critical functional difference between these two compounds lies in their interaction with Carbonic Anhydrases (CAs) , a ubiquitous family of zinc metalloenzymes that catalyze the reversible hydration of carbon dioxide.

The Lasamide Mechanism (Active Engagement): Lasamide acts as a potent inhibitor of human CAs (specifically hCA II, IX, and XII) . The causality of this inhibition is rooted in the primary sulfonamide group, which serves as a highly effective Zinc-Binding Group (ZBG). Within the physiological pH range of the CA active site, the -SO₂NH₂ group deprotonates to form a sulfonamidate anion (-SO₂NH⁻). This anion coordinates directly with the catalytic Zn²⁺ ion, displacing the native zinc-bound water/hydroxide molecule. Furthermore, the remaining N-H proton donates a critical hydrogen bond to the hydroxyl group of Thr199, anchoring the inhibitor in the active site .

The Diethyl Analog Mechanism (Steric & Electronic Preclusion): In stark contrast, 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid is functionally silent against CAs. Because the sulfonamide nitrogen is fully substituted with ethyl groups (a tertiary sulfonamide), it lacks the necessary N-H protons. Consequently, it cannot undergo deprotonation to form the requisite zinc-coordinating anion. Even if coordination were electronically possible, the bulky diethyl substituents create severe steric clashes within the narrow, funnel-shaped active site cleft of the enzyme, physically preventing the molecule from reaching the catalytic zinc ion .

Fig 1. Mechanistic divergence of CA inhibition based on sulfonamide substitution.

Experimental Protocols: Self-Validating Systems

To empirically validate the mechanistic differences and utilize these compounds in synthetic workflows, the following self-validating protocols are established.

Protocol A: Stopped-Flow CO₂ Hydration Assay (Enzyme Kinetics)

Because the physiological hydration of CO₂ by CAs is extremely rapid (

), standard steady-state assays are insufficient. Stopped-flow spectrophotometry is mandatory to capture the initial velocity of the reaction.

• Baseline Calibration: Measure the uncatalyzed hydration of CO₂ in a buffer containing Phenol Red indicator. Causality: This establishes the background rate, ensuring the buffer system and indicator are responding correctly to pH changes before any enzyme is introduced.

• Reagent Solubilization: Prepare 10 mM stock solutions of Lasamide and the diethyl analog in 100% DMSO, then dilute in assay buffer (final DMSO < 1%). Causality: DMSO ensures complete solubilization of these lipophilic scaffolds, preventing false negatives caused by compound precipitation.

• Enzyme-Inhibitor Incubation: Incubate recombinant hCA II with varying concentrations of the compounds for 15 minutes at 20°C. Causality: This allows the enzyme-inhibitor complex to reach thermodynamic equilibrium prior to substrate introduction.

• Rapid Mixing & Detection: Inject CO₂-saturated water into the reaction chamber and monitor absorbance at 400 nm.

• System Validation: The assay is self-validating through the inclusion of a positive control (Acetazolamide) to confirm enzyme suppression, and a vehicle control (DMSO only) to confirm the solvent does not artificially alter the hydration rate. Lasamide will yield a

  in the low nanomolar range, while the diethyl analog will show no deviation from the vehicle control.

Fig 2. Self-validating stopped-flow kinetic workflow for CA inhibitor profiling.

Protocol B: Synthetic Derivatization (Amidation of the Benzoic Acid)

When utilizing either scaffold for library generation, amidation of the carboxylic acid is a standard first step.

• Carboxylic Acid Activation: Dissolve the benzoic acid derivative (1.0 eq) in anhydrous DMF. Add EDC·HCl (1.2 eq) and HOBt (1.2 eq) at 0°C. Causality: EDC forms an active ester, while HOBt stabilizes the reactive intermediate, preventing premature hydrolysis and racemization.

• Amine Addition: Add the target primary amine (1.1 eq) followed by DIPEA (2.5 eq). Causality: DIPEA acts as a non-nucleophilic base to scavenge the HCl generated during the reaction, ensuring the target amine remains nucleophilic.

• Reaction Monitoring (Self-Validation): Monitor the reaction via LC-MS. The protocol validates itself quantitatively by tracking the disappearance of the specific

  peak of the starting material and the emergence of the product mass.

• Workup: Quench with water, extract with EtOAc, and wash sequentially with 1M HCl and saturated NaHCO₃. Causality: The acidic wash removes unreacted amine and DIPEA; the basic wash removes unreacted starting carboxylic acid and HOBt, yielding a highly pure crude product.

Conclusion

The transition from Lasamide to 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid illustrates the precision required in rational drug design. While Lasamide's primary sulfonamide acts as a potent zinc-binding warhead ideal for targeting carbonic anhydrases, the diethyl analog provides a structurally related, highly lipophilic scaffold that successfully evades metalloenzyme engagement. Understanding this structural causality allows researchers to deploy these molecules effectively, whether synthesizing novel loop diuretics or exploring non-CA-mediated pharmacological pathways.

References

• Title: Lasamide, a Potent Human Carbonic Anhydrase Inhibitor from the Market: Inhibition Profiling and Crystallographic Studies Source: ACS Medicinal Chemistry Letters URL: [Link]

• Title: Structural analysis of inhibitor binding to human carbonic anhydrase II Source: Protein Science URL: [Link]

• Title: Exploring heterocyclic scaffolds in carbonic anhydrase inhibition: a decade of structural and therapeutic insights Source: RSC Advances URL: [Link]

Protocols & Analytical Methods

Synthesis of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid from sulfonyl chlorides

Application Note: Optimized Synthesis of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid

Executive Summary

This guide details the synthesis of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid (Target API Intermediate) from 2,4-dichloro-5-(chlorosulfonyl)benzoic acid .[1] This transformation is a critical step in the development of sulfonamide-based diuretics and uricosuric agents.[1]

The protocol addresses the specific challenge of chemoselectivity: reacting the sulfonyl chloride moiety (

) with diethylamine while preserving the carboxylic acid ( ) functionality and minimizing hydrolysis.[1] Two distinct methodologies are provided: a Schotten-Baumann (Aqueous) approach for scalability and green chemistry compliance, and an Anhydrous (Organic) approach for maximum yield and purity.[1]

Reaction Mechanism & Chemical Logic

The synthesis relies on a nucleophilic substitution at the sulfur atom.[2][3] Unlike carbonyl chemistry, the sulfonyl group reacts via a concerted-like mechanism or a short-lived trigonal bipyramidal intermediate, depending on the solvent and nucleophile.[1]

Key Mechanistic Considerations:

• Activation: The sulfonyl chloride is highly electrophilic.[4]

• Competition: The amine nucleophile (

  ) competes with water (hydrolysis) and the carboxylate (anhydride formation, though rare under these conditions).

• Stoichiometry: The starting material contains an acidic proton (

  ). The first equivalent of base (amine or inorganic) will simply deprotonate this acid to form the carboxylate salt. The second equivalent drives the sulfonamide formation.

Diagram 1: Reaction Mechanism & Pathway

Caption: Step-wise mechanistic pathway highlighting the initial deprotonation of the carboxylic acid followed by nucleophilic substitution at the sulfonyl center.

Experimental Protocols

Pre-Requisite: Starting Material Quality Check

The precursor, 2,4-dichloro-5-(chlorosulfonyl)benzoic acid (CAS 3740-18-9), is sensitive to moisture.[1] Hydrolysis converts it to the sulfonic acid, which is unreactive toward amines.[1]

• Test: Dissolve 50 mg in dry DCM. If a significant insoluble residue remains (sulfonic acid is insoluble in DCM), recrystallize or re-chlorinate with thionyl chloride before use.

Method A: Schotten-Baumann Conditions (Scalable/Green)

Recommended for gram-to-kilogram scale synthesis where anhydrous solvents are cost-prohibitive.[1]

Reagents:

• Substrate: 2,4-Dichloro-5-(chlorosulfonyl)benzoic acid (1.0 eq)[1]

• Nucleophile: Diethylamine (1.1 eq)

• Base: Sodium Carbonate (

  ) (2.2 eq)

• Solvent: Water / Acetone (1:1 v/v)

Protocol:

• Preparation: In a round-bottom flask, dissolve

  (2.2 eq) in water. Cool to 0–5°C.

• Dissolution: Add the diethylamine (1.1 eq) to the aqueous base.

• Addition: Dissolve the sulfonyl chloride substrate in a minimal amount of acetone. Add this solution dropwise to the aqueous amine/base mixture over 30 minutes.

  • Why? Keeping the temperature low and adding the substrate slowly minimizes the hydrolysis of the sulfonyl chloride by the water.[1]

• Reaction: Stir vigorously at 0°C for 1 hour, then allow to warm to room temperature (RT) for 2 hours.

• Monitoring: Monitor by TLC (mobile phase: MeOH/DCM 1:9). The starting material spot should disappear.

• Workup:

  • The reaction mixture is currently basic (pH > 10), containing the product as a soluble sodium salt.[1]

  • Extract with Ethyl Acetate (EtOAc) once to remove unreacted amine or neutral impurities. Discard the organic layer.

  • Acidification: Cool the aqueous layer to 5°C. Slowly add 6N HCl until pH ~1–2.

  • Precipitation: The product will precipitate as a white/off-white solid.[1]

• Isolation: Filter the solid, wash with cold water, and dry in a vacuum oven at 50°C.

Method B: Anhydrous Conditions (High Purity)

Recommended for small-scale discovery chemistry or if the substrate is extremely hydrolysis-sensitive.[1]

Reagents:

• Substrate: 1.0 eq

• Nucleophile: Diethylamine (2.5 eq) [Acts as reactant and base]

• Solvent: Anhydrous Dichloromethane (DCM) or THF

Protocol:

• Setup: Flame-dry a flask and purge with Nitrogen (

  ).

• Solvation: Dissolve the sulfonyl chloride substrate in anhydrous DCM (0.2 M concentration). Cool to 0°C.[3]

• Addition: Add Diethylamine (2.5 eq) dropwise.

  • Observation: A white precipitate (diethylammonium chloride) may form immediately. This is normal.

• Reaction: Stir at 0°C for 30 mins, then RT for 4 hours.

• Workup:

  • Evaporate the DCM to near dryness.

  • Redissolve the residue in 1N NaOH (converting product to soluble salt).

  • Wash with Ether/EtOAc (removes non-acidic impurities).

  • Acidify the aqueous layer with HCl to pH 1.

  • Filter the resulting precipitate.

Critical Process Parameters (CPPs)

Parameter	Specification	Scientific Rationale
Temperature	< 5°C (Addition)	High temps accelerate hydrolysis of over amination.[1]
Stoichiometry (Base)	> 2.0 eq (Total)	1 eq neutralizes the -COOH; 1 eq neutralizes the HCl byproduct. Insufficient base stops conversion at 50%.
pH (Workup)	< 2.0	The product is a benzoic acid derivative.[4] It must be fully protonated to precipitate from water.
Addition Rate	Slow (Dropwise)	The reaction is exothermic. Heat spikes degrade the sulfonyl chloride.

Workflow Visualization

Diagram 2: Synthesis & Isolation Workflow

Caption: Operational workflow from reactor setup to final isolation, emphasizing the critical acidification step for product recovery.

Troubleshooting & Self-Validation

• Issue: Low Yield / "Oiling Out"

  • Cause: Incomplete acidification or presence of organic impurities preventing crystallization.

  • Solution: Ensure pH is clearly below 2. If the product oils out, scratch the glass or seed with a crystal.[1] Adding a small amount of hexanes to the oiled mixture can induce crystallization.

• Issue: Product contains Sulfonic Acid (Hydrolysis impurity)

  • Detection: High polarity spot on TLC near the baseline.

  • Remediation:[1] The sulfonic acid is water-soluble even at low pH (unlike the target benzoic acid).[1] Thorough washing of the filter cake with cold water usually removes this impurity.

• Safety Note:

  • Sensitization: Sulfonyl chlorides and sulfonamides are potential sensitizers. Use double gloves and work in a fume hood.

  • Pressure: If running on a large scale, the exotherm can cause solvent boiling.[1] Ensure adequate reflux condensation.

References

• BenchChem. "An In-depth Technical Guide to the Applications of Sulfonyl Chlorides in Organic Chemistry." BenchChem Application Notes. Accessed October 2025.[5]

• Muby Chemicals. "2,4-Dichloro-5-sulfamoyl Benzoic Acid (Lasamide) Technical Data Sheet." MubyChem Product Catalog.

• Google Patents. "Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid (CN100522936C)."[1] Google Patents.

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 77336, 2,4-Dichloro-5-(chlorosulfonyl)benzoic acid."[1] PubChem. [1]

• ChemicalBook. "2,4-Dichloro-5-sulfamoylbenzoic acid Properties and Safety." ChemicalBook.

Sources

• 1. CN100522936C - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 2,4-dichloro-5-chlorosulfonyl-benzoic acid | 3740-18-9 | Benchchem [benchchem.com]
• 5. 2,4-Dichloro-5-(chlorosulphonyl)benzoic acid | C7H3Cl3O4S | CID 77336 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Protocol for Reacting 2,4-Dichloro-5-chlorosulfonylbenzoic Acid with Diethylamine

Abstract & Introduction

This application note details the optimized protocol for the chemoselective sulfonylation of 2,4-dichloro-5-chlorosulfonylbenzoic acid (CAS 3740-18-9) with diethylamine . This reaction is a critical transformation in the synthesis of diuretic pharmacophores analogous to Furosemide (Lasix).

The substrate contains three electrophilic sites: two aryl chlorides, a carboxylic acid, and a sulfonyl chloride. The challenge lies in achieving exclusive nucleophilic substitution at the sulfonyl sulfur atom while preserving the aryl chlorides and managing the acidic carboxyl group. This protocol utilizes a Schotten-Baumann-type approach adapted for organic media to ensure high yield and purity, avoiding common hydrolysis pitfalls associated with aqueous conditions.

Key Reaction Parameters

Parameter	Specification	Rationale
Substrate	2,4-dichloro-5-chlorosulfonylbenzoic acid	Electrophile (SO₂Cl highly reactive)
Nucleophile	Diethylamine (Et₂NH)	Secondary amine; forms stable sulfonamide
Base	Triethylamine (TEA) or Excess Et₂NH	Neutralizes HCl byproduct & deprotonates COOH
Solvent	Anhydrous Dichloromethane (DCM)	Inert, solubilizes organic intermediates, easy workup
Temperature	0°C to 25°C	Controls exotherm; prevents aryl chloride displacement

Reaction Mechanism & Logic

The reaction proceeds via a nucleophilic attack of the diethylamine nitrogen on the sulfur atom of the sulfonyl chloride. However, the presence of the free carboxylic acid requires careful stoichiometric control.

• Deprotonation (Fast): The first equivalent of base (TEA or Et₂NH) instantly deprotonates the carboxylic acid (-COOH) to form the carboxylate salt (-COO⁻). This increases the solubility of the substrate in polar organic/aqueous mixtures but can reduce solubility in pure DCM unless a lipophilic counter-ion (like triethylammonium) is used.

• Sulfonylation (Rate-Determining): The amine nucleophile attacks the sulfonyl chloride.[1] The chloride ion is a good leaving group, resulting in the sulfonamide bond.

• Neutralization: The reaction generates HCl, which is immediately scavenged by the auxiliary base to prevent protonation of the nucleophilic amine.[1]

Critical Consideration: The aryl chlorides at positions 2 and 4 are activated by the electron-withdrawing sulfonyl and carboxyl groups. Elevated temperatures (>50°C) could lead to nucleophilic aromatic substitution (SₙAr) of the chlorine at position 4 or 2. Therefore, maintaining the temperature below 25°C is vital for chemoselectivity.

Reaction Pathway Diagram

Caption: Mechanistic pathway showing deprotonation, sulfonylation, and final isolation via acidification.

Detailed Experimental Protocol

Materials Required[3][5][6][7][8][9][10][11][12][13][14]

• Substrate: 2,4-Dichloro-5-chlorosulfonylbenzoic acid (MW: 289.52 g/mol )[2]

• Reagent: Diethylamine (MW: 73.14 g/mol , d=0.707 g/mL)

• Base: Triethylamine (TEA) (MW: 101.19 g/mol )

• Solvent: Dichloromethane (DCM), Anhydrous[3]

• Quench/Workup: 1N Hydrochloric Acid (HCl), Brine, Sodium Sulfate (Na₂SO₄)

Stoichiometry Table

Component	Equivalents (eq)	Role
Substrate	1.0	Limiting Reagent
Diethylamine	1.1 - 1.2	Nucleophile
Triethylamine	2.2 - 2.5	Base (1 eq for COOH, 1 eq for HCl, 0.2-0.5 excess)

Note: If not using TEA, you must use at least 3.5 equivalents of Diethylamine to act as both nucleophile and base.

Step-by-Step Procedure

Phase 1: Reaction Setup

• Preparation: Oven-dry a 250 mL round-bottom flask (RBF) and a magnetic stir bar. Purge with Nitrogen (N₂) or Argon.

• Solvent Charge: Add Dichloromethane (DCM) (10 mL per gram of substrate).

• Substrate Addition: Add 2,4-dichloro-5-chlorosulfonylbenzoic acid (1.0 eq) to the flask. Note: The solid may not fully dissolve initially; it will form a suspension.

• Cooling: Place the flask in an ice-water bath (0°C) and stir for 10 minutes.

Phase 2: Reagent Addition

• Base Addition: Add Triethylamine (2.5 eq) dropwise via syringe.

  • Observation: The suspension should clear as the triethylammonium salt of the carboxylic acid forms and dissolves in DCM. The reaction is exothermic; maintain T < 5°C.

• Amine Addition: Add Diethylamine (1.1 eq) dropwise over 10-15 minutes.

  • Control: Monitor internal temperature.[1] Do not allow it to exceed 10°C during addition.

Phase 3: Reaction & Monitoring[3]

• Stirring: Allow the reaction to warm to Room Temperature (20-25°C) naturally. Stir for 2–4 hours.

• Validation (TLC/HPLC): Check consumption of starting material.

  • TLC Eluent:[4][3] Ethyl Acetate:Hexane (1:1) or DCM:MeOH (9:1) with trace acetic acid.

  • Expectation: The starting sulfonyl chloride (less polar) should disappear; the sulfonamide product (more polar due to COOH) will appear.

Phase 4: Workup & Isolation

• Quench: Cool the mixture back to 0°C. Slowly add 1N HCl until the pH of the aqueous layer is pH 1–2.

  • Chemistry: This protonates the carboxylate salt, regenerating the free acid product.

• Extraction: Transfer to a separatory funnel.

  • The product (free acid) will likely partition into the organic (DCM) layer.

  • Alternative: If the product precipitates as a solid upon acidification (common for benzoic acid derivatives), filter the solid directly, wash with water, and dry. This is often cleaner.

• Separation (Liquid-Liquid): If no precipitate:

  • Separate the organic layer.[3]

  • Extract the aqueous layer once with fresh DCM.

  • Combine organic layers.

• Washing: Wash combined organics with Brine (1x).

• Drying: Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure (Rotovap).

Phase 5: Purification

• Recrystallization: The crude solid is typically off-white. Recrystallize from Ethanol/Water or Toluene .

  • Dissolve in minimum hot Ethanol, add warm water until turbid, cool slowly to 4°C.

• Final Product: White to pale beige crystalline solid.

Analytical Validation

Test	Method	Expected Result
Appearance	Visual	White crystalline solid
Melting Point	Capillary	~190–210°C (Derivative dependent, verify with literature)
¹H NMR	DMSO-d₆	δ ~1.1 (t, 6H, -CH₃), δ ~3.2 (q, 4H, -CH₂-), δ ~7.8-8.5 (s, 2H, Ar-H), δ ~13.5 (br s, 1H, -COOH)
Mass Spec	LC-MS (ESI-)	[M-H]⁻ peak corresponding to MW ~325

Troubleshooting & Optimization

Common Issues

• Hydrolysis: If the starting material is wet or the solvent is not anhydrous, the sulfonyl chloride will hydrolyze to the sulfonic acid (R-SO₃H). This byproduct is very polar and water-soluble, often lost in the aqueous wash.

  • Prevention:[5] Use fresh sulfonyl chloride and anhydrous DCM.

• Low Yield: Often caused by insufficient acidification during workup. The product must be fully protonated (COOH form) to extract into DCM or precipitate. Ensure pH < 2.

• Side Reaction (SₙAr): If the reaction turns dark or multiple spots appear on TLC, the temperature was likely too high, causing displacement of the aryl chlorides. Keep T < 25°C.

Workflow Visualization

Caption: Operational workflow for the synthesis of the target sulfonamide.

References

• National Institutes of Health (PubChem). (2025).[6] 2,4-Dichloro-5-(chlorosulphonyl)benzoic acid (CID 77336).[6] Retrieved from [Link]

• Organic Syntheses. (1925).[7] Sulfanilyl chloride, N-acetyl- (General Sulfonylation Protocol).Organic Syntheses, Coll.[7] Vol. 1, p.8. Retrieved from [Link]

• Google Patents. (2015). CN104672114A - A preparing method of 2,4-dichloro-5-sulfamoylbenzoic acid.[8] Retrieved from

Sources

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• 2. CAS 3740-18-9: 2,4-Dichloro-5-(chlorosulfonyl)benzoic acid [cymitquimica.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. 2,4-Dichloro-5-(chlorosulphonyl)benzoic acid | C7H3Cl3O4S | CID 77336 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. CN104672114A - A preparing method of 2,4-dichloro-5-sulfamoylbenzoic acid - Google Patents [patents.google.com]

Technical Application Note: Purification Strategies for 2,4-Dichloro-5-(diethylsulfamoyl)benzoic Acid

Executive Summary

2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid (CAS: 95454-00-5) is a critical pharmacophore intermediate, structurally related to high-ceiling sulfonamide diuretics (e.g., Furosemide analogs) and uricosuric agents. Its synthesis typically involves the chlorosulfonation of 2,4-dichlorobenzoic acid followed by amidation with diethylamine.

The primary challenge in purifying this compound lies in removing non-polar byproducts (unreacted diethylamine, bis-sulfonamides) and polar inorganic salts while maintaining high recovery yields. This guide details a recrystallization protocol utilizing a binary solvent system (Ethanol/Water) which exploits the compound's temperature-dependent solubility profile and the lipophilic shift introduced by the diethyl moiety.

Solvent Selection Logic

The purification strategy is governed by the "Like Dissolves Like" principle, modified by the specific functional groups present:

• Benzoic Acid Moiety: Provides solubility in polar protic solvents and aqueous bases.

• Diethylsulfamoyl Group: Increases lipophilicity compared to the unsubstituted sulfonamide, reducing solubility in pure water and increasing it in organic solvents like ethyl acetate or dichloromethane.

• Dichlorobenzene Core: Adds significant hydrophobicity and crystal lattice energy.

Comparative Solvent Analysis

Solvent System	Suitability	Mechanism of Action	Recommendation
Ethanol / Water (70:30 v/v)	High	Co-solvent System: Ethanol solubilizes the lipophilic core at high temps; water acts as an anti-solvent upon cooling to force precipitation.	Primary Choice
Glacial Acetic Acid / Water	Medium	Acidic Recrystallization: Suppresses ionization of the carboxylic acid, ensuring the neutral form precipitates. Good for removing isomeric impurities.	Secondary Choice
Ethyl Acetate / Hexane	Low	Non-polar Precipitation: Often leads to "oiling out" due to the low melting point of diethyl derivatives compared to amides.	Avoid
Aqueous NaOH / HCl	Pre-treatment	Acid-Base Swing: Not a recrystallization solvent, but a chemical purification step to remove non-acidic impurities.	Recommended Pre-step

Detailed Experimental Protocol

Phase 1: Pre-Purification (Acid-Base Extraction)

Perform this step if the crude purity is <90% or contains significant colored tars.

• Dissolution: Suspend the crude solid in 10% NaOH (aq) (approx. 5 mL per gram of solid). Stir until fully dissolved. The solution should be clear to slightly yellow.

  • Note: If solids remain, filter off the insolubles (these are non-acidic impurities).

• Precipitation: Slowly add 6N HCl dropwise to the filtrate with vigorous stirring until pH reaches ~1–2.

• Isolation: Filter the resulting white precipitate and wash with cold water. Dry partially before recrystallization.

Phase 2: Recrystallization (The Core Protocol)

Reagents:

• Solvent A: Ethanol (95% or Absolute)

• Solvent B: Deionized Water

• Activated Carbon (e.g., Darco G-60)

Step-by-Step Methodology:

• Saturation (Reflux):

  • Place the crude dried solid in a round-bottom flask equipped with a reflux condenser and magnetic stir bar.

  • Add Ethanol (approx. 3–5 mL per gram of solid).

  • Heat to reflux (approx. 78°C).

  • Observation: If the solid does not dissolve completely, add more ethanol in small aliquots (0.5 mL/g) until a clear solution is obtained.

• Clarification (Optional):

  • If the solution is colored, remove the heat source, allow to cool slightly (to avoid flash boiling), and add Activated Carbon (1-2% w/w).

  • Reflux for 10–15 minutes.

  • Hot Filtration: Filter the hot mixture through a pre-warmed Celite pad or sintered glass funnel to remove carbon. Return filtrate to the flask.

• Nucleation Setup:

  • Bring the clear filtrate back to a gentle boil.

  • Slowly add hot Water (Solvent B) dropwise via an addition funnel.

  • Endpoint: Stop adding water immediately when a faint, persistent turbidity (cloudiness) appears.

  • Add a few drops of Ethanol to clear the turbidity.

• Crystallization:

  • Remove the heat source. Allow the flask to cool to room temperature slowly (over 1–2 hours). Rapid cooling may trap impurities.

  • Once at room temperature, transfer the flask to an ice-water bath (0–4°C) for 1 hour to maximize yield.

• Isolation & Drying:

  • Filter the crystals using vacuum filtration (Buchner funnel).

  • Wash: Wash the filter cake with a cold mixture of Ethanol/Water (50:50, chilled to 0°C).

  • Drying: Dry the solid in a vacuum oven at 50°C for 6–12 hours until constant weight is achieved.

Process Visualization

Figure 1: Optimized workflow for the recrystallization of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid.

Quality Control & Troubleshooting

Critical Quality Attributes (CQA)

• Appearance: White to off-white crystalline powder.

• Melting Point: Expect a sharp range. While the unsubstituted analog melts at ~232°C, the diethyl substitution typically lowers the melting point. Determine experimentally; a range >2°C indicates impurity.

• Purity (HPLC): Target >98.5% (Area %).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Oiling Out	Solution too concentrated or cooled too fast.	Re-heat to dissolve. Add more Ethanol. Cool very slowly with vigorous stirring. Seed with pure crystal if available.
Low Yield	Too much Ethanol used; compound too soluble.	Concentrate the mother liquor by rotary evaporation and repeat cooling. Increase the ratio of Water (Anti-solvent).
Colored Impurities	Oxidation products or polymerized amines.	Repeat "Phase 1" (Acid-Base extraction) before recrystallization. Ensure activated carbon step is used.[1][2][3]

References

• Synthesis of 2,4-dichloro-5-sulfamoylbenzoic acid derivatives. Google Patents (CN100522936C). Describes the general purification of dichlorobenzoic acid sulfonamides using aqueous alcohol systems.

• Method for refining 2,4-dichloro-5-sulfamoylbenzoic acid. Google Patents (CN104672114A). Details the industrial crystallization process for high-purity sulfonamide intermediates.

• 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives. Bentham Science / PubMed. Provides structural context and synthesis pathways for N-substituted sulfonamide derivatives.

• Product Specification: 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid. Sigma-Aldrich. Confirmation of CAS 95454-00-5 and chemical identity.

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. CN100522936C - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid - Google Patents [patents.google.com]
• 3. CN101066943A - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid - Google Patents [patents.google.com]

Application Note: HPLC Method Development for Diethylsulfamoyl Benzoic Acid (Etebenecid) and Intermediates

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) protocol for the analysis of 4-(diethylsulfamoyl)benzoic acid (Common Name: Etebenecid ) and its critical synthetic intermediates. While structurally homologous to Probenecid (the dipropyl analog), Etebenecid presents unique polarity challenges requiring specific pH control. This guide addresses the separation of the target API from its polar precursors (4-carboxybenzenesulfonyl chloride) and degradation products (4-sulfamoylbenzoic acid) using a pH-modulated reversed-phase strategy.

Introduction & Analyte Chemistry

The Target Analyte

Etebenecid is a uricosuric agent used to normalize uric acid levels. It functions by inhibiting the renal tubular reabsorption of urate.[1][2][3] Structurally, it consists of a benzoic acid core substituted at the para position with a diethylsulfamoyl group.

• IUPAC Name: 4-(diethylsulfamoyl)benzoic acid[4]

• Molecular Formula: C₁₁H₁₅NO₄S

• pKa: ~3.4 (Carboxylic acid moiety)

• Solubility: Low in acidic aqueous media; high in organic solvents and alkaline buffers.[5]

Synthetic Pathway & Impurity Profile

Understanding the synthesis is vital for identifying critical quality attributes (CQAs). The standard synthesis involves the chlorosulfonation of benzoic acid followed by amidation with diethylamine.

Critical Intermediates to Monitor:

• 4-Carboxybenzenesulfonyl chloride: The reactive precursor. Highly unstable in water (hydrolyzes rapidly).

• 4-Sulfamoylbenzoic acid: A "mono-amide" or ammonia-derived impurity; significantly more polar than Etebenecid.

• 4-Carboxybenzenesulfonic acid: The hydrolysis product of the sulfonyl chloride starting material.

Visualizing the Impurity Origin

The following diagram maps the synthetic route and the origin of potential impurities.

Figure 1: Synthetic pathway of Etebenecid showing the origin of critical process-related impurities.

Method Development Strategy

The pH Criticality

Because Etebenecid contains a carboxylic acid group (pKa ~3.4), mobile phase pH is the single most critical parameter.

• pH > 4.5: The acid deprotonates to a carboxylate anion (

  ). The molecule becomes highly polar, eluting near the void volume ( ) with poor retention and potential peak fronting.

• pH < 2.5: The acid remains protonated (

  ). The molecule is neutral and lipophilic, interacting strongly with the C18 stationary phase for optimal retention and resolution.

Decision: We utilize a Phosphate Buffer at pH 2.5 . This suppresses ionization, ensuring the analyte behaves as a neutral species.

Column Selection

• L1 (C18): The standard for sulfonamides. A high carbon load (>15%) is recommended to separate the ethyl-substituted target from the methyl- or unsubstituted impurities.

• End-capping: Essential. Free silanols on the silica support can interact with the sulfonamide nitrogen, causing severe tailing. Use a fully end-capped column (e.g., Agilent Zorbax Eclipse Plus or Waters Symmetry).

Experimental Protocol

Reagents and Equipment

• Solvents: Acetonitrile (HPLC Grade), Methanol (HPLC Grade), Milli-Q Water.

• Buffer Reagents: Potassium Dihydrogen Phosphate (

  ), Phosphoric Acid (85%).

• Column: C18,

  mm, 5 µm packing (USP L1).

• Detector: UV-Vis / PDA set to 254 nm (Aromatic ring absorption).

Mobile Phase Preparation

• Buffer (Mobile Phase A): Dissolve 1.36 g of

  in 1000 mL of water. Adjust pH to 2.5 ± 0.05 using dilute phosphoric acid. Filter through a 0.45 µm membrane.

• Organic Modifier (Mobile Phase B): Acetonitrile (100%).

Chromatographic Conditions (Gradient Method)

A gradient is preferred over isocratic elution to prevent the late elution of potential dimer impurities while maintaining sharp peaks for the early-eluting sulfonic acid derivatives.

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Flow Rate (mL/min)	Comment
0.0	85	15	1.0	Initial equilibration
5.0	85	15	1.0	Isocratic hold for polar impurities
20.0	40	60	1.0	Linear ramp to elute Etebenecid
25.0	40	60	1.0	Wash phase
26.0	85	15	1.0	Return to initial
35.0	85	15	1.0	Re-equilibration

System Suitability Requirements:

• Tailing Factor (T): NMT 2.0 (Strict control due to acidic nature).

• Theoretical Plates (N): NLT 5000.

• Resolution (Rs): > 2.0 between Etebenecid and nearest impurity.

Sample Preparation

• Diluent: Mobile Phase A : Acetonitrile (50:50 v/v).

  • Note: Do not use pure water as diluent; Etebenecid may precipitate.

• Stock Solution: 1.0 mg/mL Etebenecid in Diluent.

• Working Standard: Dilute Stock to 50 µg/mL.

Method Validation Parameters (ICH Q2)

To ensure the method is scientifically valid, the following parameters must be assessed.

Specificity (Forced Degradation)

Inject samples subjected to stress to prove the method can detect degradation products.

• Acid Hydrolysis: 0.1 N HCl, 60°C, 2 hours. (Expect: Increase in 4-carboxybenzenesulfonic acid).

• Base Hydrolysis: 0.1 N NaOH, 60°C, 2 hours. (Expect: Cleavage of sulfonamide bond).

• Oxidation: 3%

  .

Linearity & Range

Prepare 5 concentration levels ranging from 50% to 150% of the target concentration (e.g., 25 µg/mL to 75 µg/mL).

• Acceptance Criteria: Correlation coefficient (

  ) .

Method Development Workflow Diagram

Use this decision tree to troubleshoot or adapt the method for different equipment.

Figure 2: Logical workflow for optimizing the separation of acidic sulfonamides.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Peak Tailing > 2.0	Secondary silanol interactions.	Ensure pH is ≤ 2.[6]5. Switch to a "Base Deactivated" (BDS) or highly end-capped column.
Retention Time Drift	pH instability in buffer.	Use a buffer concentration of at least 20 mM. Ensure temperature control (30°C).
Split Peaks	Sample solvent mismatch.	Ensure sample diluent matches the initial mobile phase strength (High organic diluents cause "washout" in early gradient).
High Backpressure	Precipitation of buffer.	Ensure % Organic in gradient does not exceed buffer solubility limits (rare with Phosphate/ACN, common with MeOH).

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 14604, Etebenecid. Retrieved from [Link]

• Soto-Chinchilla, J. J., et al. (2005).[7] High performance liquid chromatography post-column chemiluminescence determination of sulfonamide residues. Journal of Chromatography A. Retrieved from [Link]

Sources

• 1. ajphr.com [ajphr.com]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. veeprho.com [veeprho.com]
• 4. 4-((Diethylamino)sulfonyl)benzoic acid | C11H15NO4S | CID 14604 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-(Dimethylamino)benzoic Acid [drugfuture.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride | Trends in Sciences [tis.wu.ac.th]

Procedure for amide coupling using 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid

Executive Summary & Molecule Analysis

Target Molecule: 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid Core Challenge: Steric Hindrance & Electronic Deactivation

This application note details the optimized protocols for generating amides from 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid. This substrate presents a classic "difficult coupling" scenario due to the ortho-chloro substituent (C2) , which imposes significant steric bulk around the carbonyl carbon. Furthermore, the electron-withdrawing nature of the dichlorobenzene and sulfonamide moieties reduces the nucleophilicity of the carboxylate, rendering standard carbodiimide (EDC/DCC) methods sluggish or prone to failure.

Strategic Recommendation: For this specific scaffold, Acid Chloride Activation (via Thionyl Chloride) is the "Gold Standard" for yield and reliability. For substrates sensitive to acid chlorides, Propylphosphonic Anhydride (T3P) is the recommended alternative coupling agent due to its superior performance with sterically hindered anilines and weak nucleophiles.

Strategic Decision Framework

Before selecting a protocol, evaluate your amine partner and scale using the decision tree below.

Figure 1: Decision matrix for selecting the optimal coupling strategy based on amine nucleophilicity and reaction scale.

Protocol A: Acid Chloride Activation (The "Gold Standard")

Rationale: The 2-chloro substituent creates a "gatekeeper" effect. Converting the acid to an acid chloride replaces the hydroxyl group with a chloride, which is physically smaller and electronically more activating, effectively bypassing the steric barrier and driving the reaction with even poor nucleophiles (e.g., anilines).

Reagents:

• Substrate: 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid (1.0 equiv)

• Activator: Thionyl Chloride (

  ) (5.0–10.0 equiv)

• Catalyst: DMF (Dimethylformamide) (1–2 drops / cat.)

• Solvent: Toluene (for activation) / DCM or THF (for coupling)

• Base: Triethylamine (TEA) or DIPEA (2.0–3.0 equiv)

Step-by-Step Procedure:

• Activation (Acid Chloride Formation):

  • In a dry round-bottom flask equipped with a reflux condenser and a drying tube (CaCl2 or Ar line), suspend the benzoic acid derivative (1.0 equiv) in anhydrous Toluene (5–10 volumes).

  • Add Thionyl Chloride (5.0 equiv) carefully.

  • Critical Step: Add 1–2 drops of anhydrous DMF. This forms the Vilsmeier-Haack reagent in situ, which catalyzes the conversion of the hindered acid.

  • Heat to reflux (80–110°C) for 2–3 hours. The suspension should clear as the acid chloride forms.

  • Monitoring: Aliquot a small sample, quench with MeOH, and check by LCMS (look for the methyl ester). If acid remains, continue reflux.

• Isolation:

  • Cool the reaction mixture to room temperature.

  • Concentrate in vacuo to remove toluene and excess

    .

  • Azeotrope: Add fresh toluene (2x) and concentrate again to ensure all traces of HCl and

    are removed. This yields the crude acid chloride (usually a yellow/tan oil or solid).

• Coupling:

  • Dissolve the crude acid chloride in anhydrous DCM or THF (10 volumes) under inert atmosphere (

    /Ar).

  • Cool to 0°C .

  • Add the Amine (1.1 equiv) followed by TEA or DIPEA (2.5 equiv). Note: If the amine is valuable, use 1.0 equiv and excess base.

  • Allow to warm to room temperature and stir for 2–12 hours.

• Workup:

  • Quench with water.[1]

  • Extract with DCM or EtOAc.

  • Wash organic layer with 1M HCl (to remove unreacted amine), Sat.

    (to remove unreacted acid), and Brine.

  • Dry over

    and concentrate.

Protocol B: T3P Coupling (For Acid-Sensitive Substrates)

Rationale: Propylphosphonic anhydride (T3P) is a cyclic trimer that acts as a powerful coupling agent. It is particularly effective for sterically hindered couplings because it does not require nucleophilic attack on the coupling reagent itself (unlike EDC) but rather forms a highly reactive mixed anhydride. It is also non-toxic and water-soluble, simplifying workup.

Reagents:

• Substrate: 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid (1.0 equiv)

• Amine: 1.1–1.2 equiv

• Reagent: T3P (50% w/w solution in EtOAc or DMF) (2.0–3.0 equiv)

• Base: DIPEA (3.0–4.0 equiv) or Pyridine (for very weak amines)

• Solvent: EtOAc (preferred) or DMF

Step-by-Step Procedure:

• Setup:

  • In a reaction vial, dissolve the benzoic acid (1.0 equiv) and the Amine (1.1 equiv) in EtOAc (5–10 volumes).

  • Add DIPEA (3.0 equiv).

• Addition:

  • Cool to 0°C (optional, but good practice).

  • Add T3P solution (2.0 equiv) dropwise.

• Reaction:

  • Allow to warm to room temperature.

  • Optimization: If the reaction is slow after 2 hours (checked by TLC/LCMS), heat the mixture to 60–80°C . T3P is thermally stable and works best at elevated temperatures for hindered substrates.

• Workup (The "T3P Advantage"):

  • Dilute with EtOAc.

  • Wash with water (T3P byproducts are water-soluble).

  • Wash with 1M HCl and Sat.

    .

  • Dry and concentrate.[1]

Comparative Analysis of Methods

Feature	Method A: Acid Chloride	Method B: T3P Coupling
Steric Tolerance	Excellent (Best for 2,6-disubstitution)	Very Good (Superior to HATU/EDC)
Reaction Conditions	Harsh (Reflux, acidic byproducts)	Mild to Moderate (Neutral/Basic)
Reagent Stability	Moisture sensitive ( )	Stable solution (T3P)
Purification	Requires careful removal of	Aqueous wash removes byproducts
Atom Economy	Moderate	Good
Recommendation	Primary Choice for this substrate	Secondary Choice or for HTS

Troubleshooting Guide

• Problem: Low Conversion in Method A.

  • Cause: Incomplete formation of acid chloride.

  • Solution: Ensure catalytic DMF is fresh. Increase reflux time. Use Oxalyl Chloride + DMF in DCM at room temperature if thermal degradation is suspected (though unlikely for this stable acid).

• Problem: Hydrolysis back to Acid.

  • Cause: Wet solvents during the coupling step.

  • Solution: Use commercially available anhydrous solvents. Keep the acid chloride under

    balloon.

• Problem: Amine is an Aniline and reaction is slow.

  • Cause: Low nucleophilicity of aniline + steric bulk of acid.

  • Solution: Use Method A. Use Pyridine as the solvent instead of DCM/TEA. Pyridine acts as both base and acyl-transfer catalyst.

References

• Synthesis of Sulfamoylbenzoic Acid Derivatives (Lasamide Analogs)

  • Title: "Sulfamoylbenzoic acid derivatives and pharmaceutical compositions comprising same"[2]

  • Source: EP0068239A2 (P
  • Relevance: Describes the standard industrial preparation of 2,4-dichloro-5-sulfamoylbenzoic acid amides via thionyl chloride activ
  • URL

• Steric Hindrance in Amide Coupling

  • Title: "The Synthesis of Sterically Hindered Amides"

  • Source: CHIMIA International Journal for Chemistry, 2014, 68(4).[3]

  • Relevance: Reviews strategies for overcoming ortho-substitution hindrance, validating the acid chloride and T3P approaches.

  • URL:[Link][1][3][4]

• T3P Application Note

  • Title: "Propylphosphonic Anhydride (T3P®): A Remarkably Efficient Reagent for Amide Bond Formation with Sterically Hindered Amines and Acids"
  • Source: Organic Process Research & Development
  • Relevance: Provides the mechanistic basis for selecting T3P over HATU for this specific type of hindered substr

  • URL:[Link]

Sources

• 1. peptide.com [peptide.com]
• 2. CN100522936C - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Microwave-Assisted Synthesis of Sulfonamide Benzoic Acid Derivatives

Executive Summary

The synthesis of sulfonamide benzoic acid derivatives is a critical pathway in modern drug discovery, yielding compounds with potent antibacterial, antiviral (e.g., anti-Dengue), and carbonic anhydrase inhibitory activities. Conventional thermal synthesis of these derivatives often suffers from prolonged reaction times, harsh activation conditions, and poor functional group tolerance—frequently leading to the degradation of the sensitive benzoic acid moiety.

This application note details field-proven, microwave (MW)-assisted methodologies that leverage dielectric heating to drastically reduce reaction times (from hours to minutes) while improving yields and purity. By detailing the causality behind reagent selection and thermodynamic control, this guide provides researchers with self-validating protocols for both direct synthesis from sulfonic acids and coupling via chlorosulfonyl precursors.

Mechanistic Grounding & Causality

To achieve high-fidelity synthesis, one must understand the thermodynamic and kinetic advantages of microwave irradiation in sulfonamide chemistry.

The Role of Dielectric Heating

Unlike conventional convective heating, which relies on thermal gradients and prolonged refluxing, microwave irradiation directly couples with the dipole moments of polar molecules (such as sulfonyl chlorides, amines, and solvents like acetone or THF). This targeted energy transfer rapidly overcomes the activation energy (

) barrier for nucleophilic substitution ( ) at the sulfur center, accelerating the transition state formation. Consequently, the reaction reaches completion before competing side reactions—such as the decarboxylation or esterification of the benzoic acid group—can occur .

Causality of Activating Agents (TCT vs. )

In Protocol A, 2,4,6-trichloro-1,3,5-triazine (TCT) is utilized instead of traditional harsh chlorinating agents like thionyl chloride (

).

• Why TCT? TCT is a stable, solid source of electrophilic chlorine. Under MW conditions, it converts sulfonic acids into a highly reactive sulfonyl triazine intermediate in situ. This bypasses the need to isolate moisture-sensitive sulfonyl chlorides and prevents the unwanted conversion of the benzoic acid's carboxylic group into an acyl chloride, ensuring chemoselectivity .

Experimental Workflows

The following diagrams illustrate the logical progression and intermediate stages of the two primary synthetic routes.

Workflow for microwave-assisted synthesis of sulfonamides from sulfonic acids.

Mechanistic pathway for MW-assisted nucleophilic substitution of chlorosulfonyls.

Step-by-Step Protocols

Protocol A: Direct Synthesis via TCT Activation (One-Pot, Two-Step)

Adapted from De Luca & Giacomelli's foundational methodology .

Self-Validation Checkpoint: This protocol relies on visual phase changes (precipitation) to confirm intermediate formation, making it a self-validating system prior to the coupling step.

• Activation: In a 10-mL pressure-rated microwave vial, combine 1.0 mmol of the sulfonic benzoic acid derivative, 1.0 mmol of 2,4,6-trichloro-1,3,5-triazine (TCT), and 1.0 mmol of triethylamine (

  ) in 3.0 mL of anhydrous acetone.

• First Irradiation: Seal the vial and irradiate in a single-mode microwave synthesizer at 80°C for 20 minutes.

  • Causality: Acetone acts as an excellent microwave absorber, rapidly reaching the target temperature to drive the formation of the sulfonyl triazine intermediate.

• In-Process Check: Cool the vial to room temperature. A white precipitate (cyanuric acid salts) must be visible. Filter the mixture through a short pad of Celite to remove these salts, which prevents competing side reactions in the next step.

• Coupling: Transfer the filtrate to a new microwave vial. Add 1.2 equivalents of aqueous NaOH, 2.0 mL of THF, and 1.1 mmol of the desired primary or secondary amine.

• Second Irradiation: Seal and irradiate at 50°C (50 W power limit) for 10 minutes.

• Workup: Filter the reaction mixture again over Celite. Dilute the filtrate with dichloromethane (DCM), then sequentially wash with distilled water, aqueous

  , dilute HCl, and brine. Concentrate the organic layer under reduced pressure to yield the highly pure sulfonamide benzoic acid derivative.

Protocol B: Direct Coupling from 4-(Chlorosulfonyl)benzoic Acid

Optimized for sterically hindered amines (e.g., amantadine) for antiviral drug development .

• Preparation: In a 10-mL microwave reaction vial, dissolve 1.0 mmol of the amine (e.g., amantadine hydrochloride) and 2.5 mmol of triethylamine in 4.0 mL of anhydrous chloroform (

  ) or dichloromethane (DCM).

  • Causality: Excess

    is critical here to both free-base the amine hydrochloride and scavenge the HCl byproduct generated during coupling, preventing the protonation and subsequent deactivation of the nucleophile.

• Addition: Slowly add 1.2 mmol of 4-(chlorosulfonyl)benzoic acid to the solution.

• Irradiation: Seal the vial and subject it to microwave irradiation at 100°C, 150 W, and a pressure limit of 250 psi for exactly 10 minutes.

• In-Process Check: Spot the reaction mixture on a TLC plate (Hexane:Ethyl Acetate, 70:30). The complete disappearance of the lower-Rf amine spot validates reaction completion.

• Workup: Dilute the mixture with additional

  (15 mL) and wash with distilled water ( mL). Concentrate in vacuo and purify via flash column chromatography if trace impurities remain.

Quantitative Data Analysis

The integration of microwave technology provides quantifiable improvements over traditional convective heating techniques. The table below summarizes the kinetic and yield advantages observed across solid-support and solvent-mediated methodologies .

Synthesis Method	Substrate	Reagents / Catalyst	Temp (°C)	Time	Yield (%)
Conventional Thermal	Sulfonic Acid	TCT, , Acetone	Reflux (56°C)	20 hours	65 - 70%
Microwave-Assisted	Sulfonic Acid	TCT, , Acetone	80°C / 50°C	30 mins (total)	89 - 95%
Conventional Thermal	Chlorosulfonyl	Amine, , DCM	Room Temp	12 hours	25 - 40%
Microwave-Assisted	Chlorosulfonyl	Amine, ,	100°C (150 W)	10 mins	68 - 82%
MW + Solid Support	Sulfonyl Chloride	Florisil / Montmorillonite	120°C	5 mins	85 - 92%

Troubleshooting & Optimization

• Low Yields in Protocol A: If the yield is unexpectedly low, the causality often points to incomplete filtration of the triazine salts prior to the amine addition. These salts can sequester the amine. Solution: Ensure the Celite pad is tightly packed and wash it with an extra 1 mL of cold acetone to ensure complete transfer of the intermediate.

• Esterification Side-Reactions: When using alcoholic solvents (e.g., methanol or ethanol) under microwave irradiation, the carboxylic acid group of the benzoic acid may undergo unwanted Fischer esterification. Solution: Strictly adhere to aprotic solvents like Acetone, THF, or

  during the irradiation phases.

• Over-Pressurization Errors: Microwave synthesizers will abort if the pressure exceeds safe limits (e.g., >250 psi). This is usually caused by the rapid evolution of HCl gas or solvent boiling. Solution: Ensure the vial is filled to no more than 50% of its total volume, and use a dynamic power modulation setting rather than a fixed high wattage.

References

• An Easy Microwave-Assisted Synthesis of Sulfonamides Directly from Sulfonic Acids The Journal of Organic Chemistry (2008)[Link]

• 4-[(adamantan-1-yl)-sulfamoyl]benzamide and Its Derivatives for Anti-Dengue Virus Activity Molecules (2018)[Link]

• Efficient synthesis of sulfonamide derivatives on solid supports catalyzed using solvent-free and microwave-assisted methods Journal of the Brazilian Chemical Society (2011)[Link]

Application Note: Optimizing Thin-Layer Chromatography (TLC) Mobile Phases for 2,4-Dichlorobenzoic Acid Sulfonamides

Executive Summary & Mechanistic Rationale

The chromatographic separation of 2,4-dichlorobenzoic acid sulfonamides—and structurally analogous sulfamoylbenzoic acids like furosemide or bumetanide—presents a complex challenge in normal-phase Thin-Layer Chromatography (TLC). These molecules possess a "triple threat" of functional groups that interact antagonistically with silica gel:

• The Carboxylic Acid Moiety: The electron-withdrawing effect of the two chlorine atoms at the 2,4-positions significantly increases the acidity of the benzoic acid proton. On standard silica gel (which has a slightly acidic to neutral surface pH of ~5.0), this group exists in a dynamic equilibrium between its protonated and deprotonated states, leading to severe band tailing[1].

• The Sulfonamide Group (-SO₂NH₂): This highly polar group acts as both a strong hydrogen-bond donor and acceptor, causing irreversible adsorption to free silanol groups on the stationary phase if the mobile phase lacks sufficient H-bond disrupting capability[2].

• The Dichlorobenzene Core: This hydrophobic ring system requires a non-polar carrier to modulate overall solvent strength and prevent the analyte from migrating completely with the solvent front[3].

The Causality of Mobile Phase Design: To achieve a compact, symmetrical spot, the mobile phase must be a ternary system. An acidic modifier (e.g., glacial acetic acid or formic acid) is mandatory to suppress the ionization of the highly acidic benzoic acid, locking it into a neutral state[1]. A polar organic modifier (e.g., methanol or ethyl acetate) is required to competitively disrupt the sulfonamide-silica hydrogen bonds[2]. Finally, a non-polar carrier (e.g., chloroform, toluene, or hexane) acts as the bulk diluent to control the migration rate (Rf value)[3].

Quantitative Data: Mobile Phase Comparisons

The following table synthesizes field-proven mobile phase systems optimized for sulfamoylbenzoic acid derivatives. These systems effectively balance the aforementioned mechanistic requirements.

Mobile Phase System (v/v/v)	Ratio	Target Analytes	Expected Rf	Spot Characteristics
Chloroform : Methanol : Glacial Acetic Acid	7.5 : 2.0 : 0.5	Furosemide / Sulfamoylbenzoic acids[1]	0.40 – 0.50	Symmetrical, compact band; excellent resolution from impurities.
Toluene : Ethyl Acetate : Formic Acid	7.0 : 3.5 : 0.5	Bumetanide / Sulfonamides[2]	0.45 ± 0.02	Sharp peak, minimal diffusion; formic acid provides stronger ionization suppression.
Chloroform : Ethyl Acetate : Glacial Acetic Acid	7.0 : 3.0 : 0.5	Captopril/Furosemide mixtures[3]	~0.53	Good migration rate; slight band broadening compared to MeOH systems.
Hexane : Ethyl Acetate : Acetic Acid	5.0 : 5.0 : 0.1	Anthranilic / Sulfamoyl acids[4]	0.35 – 0.40	High contrast; requires strict chamber saturation to prevent edge effects.

Experimental Protocol: Step-by-Step Workflow

To ensure self-validating and reproducible results, adhere strictly to the following protocol when separating 2,4-dichlorobenzoic acid sulfonamides.

Step 1: Stationary Phase Preparation

• Use aluminum-backed Silica Gel 60 F254 TLC plates.

• Crucial Step: Pre-wash the plates by developing them in 100% methanol to remove polar binders and impurities that interfere with sulfonamide migration[2].

• Activate the washed plates in an oven at 110°C for 10 minutes, then cool in a desiccator.

Step 2: Chamber Saturation

• Prepare 10 mL of the chosen mobile phase (e.g., Chloroform : Methanol : Glacial Acetic Acid at 7.5:2.0:0.5).

• Line a twin-trough glass chamber with qualitative filter paper.

• Pour the mobile phase over the filter paper to ensure rapid vapor equilibration. Seal the chamber and allow it to saturate for exactly 20 minutes[1]. Failure to saturate will cause solvent demixing, leaving the acidic modifier behind and inducing tailing.

Step 3: Sample Application

• Dissolve the analyte in methanol (approx. 1 mg/mL).

• Apply 2–5 µL of the sample. For best resolution, apply the sample as a 6 mm horizontal band rather than a circular spot using a capillary or automated applicator[2].

Step 4: Development and Visualization

• Place the plate in the chamber and develop until the solvent front reaches 80 mm from the application line.

• Remove the plate and dry thoroughly using a stream of cold air. Do not use high heat, as residual acetic/formic acid can degrade the sulfonamide.

• Visualize under short-wave UV light (254 nm). The dichlorobenzene core provides strong fluorescence quenching, appearing as dark spots against a green fluorescent background[3].

Mobile Phase Optimization Workflow

Figure 1: Decision tree for optimizing TLC mobile phases for sulfamoylbenzoic acid derivatives.

References

• Development and Validation of HPTLC SIAM for Furosemide and Spironolactone. Biomedical & Pharmacology Journal. 1

• Development of Simultaneous Determination Method for Captopril and Furosemide in Compounded Syrups. National University of Pharmacy. 3

• TLC densitogram of mixture of Spironolactone, Furosemide and Anthranilic acid using developing system of hexane. ResearchGate. 4

• Development and Validation of a Stability-Indicating HPTLC Method for Analysis of Bumetanide in the Bulk Drug and Tablet Dosage Form. Research Journal of Pharmacy and Technology. 2

Sources

• 1. Development and Validation of HPTLC SIAM for Furosemide and Spironolactone – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 2. rjptonline.org [rjptonline.org]
• 3. dspace.nuph.edu.ua [dspace.nuph.edu.ua]
• 4. researchgate.net [researchgate.net]

Conditions for esterification of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid

Application Note: Precision Esterification of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid

Part 1: Executive Summary & Strategic Analysis

The Challenge: The "Ortho-Effect" Blockade The esterification of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid presents a classic problem in organic synthesis: steric inhibition of resonance and nucleophilic attack .

While the 5-diethylsulfamoyl group primarily influences solubility and electronic distribution, the Chlorine atom at position 2 (ortho) is the critical kinetic barrier. It creates a "steric gate" that shields the carbonyl carbon from nucleophilic attack by alcohols, rendering standard acid-catalyzed Fischer esterification slow, reversible, and low-yielding. Furthermore, the electron-withdrawing nature of the dichlorinated ring deactivates the carbonyl oxygen, making protonation (the first step of Fischer esterification) less favorable.

The Solution: Bypassing the Barrier To achieve high yields (>90%) and purity suitable for pharmaceutical applications, we must abandon equilibrium-driven methods in favor of irreversible kinetic pathways. This guide details two validated protocols:

• The Acyl Chloride Activation Route (Method A): The gold standard for scalability. It converts the hindered acid into a highly reactive acid chloride, forcing the reaction to completion through a high-energy intermediate.

• The Carboxylate Alkylation Route (Method B): A mild, base-mediated approach that completely bypasses the steric hindrance at the carbonyl carbon by attacking an alkyl halide instead.

Part 2: Detailed Experimental Protocols

Method A: The Acyl Chloride Route (Scalable & Robust)

Best for: Large-scale synthesis, formation of methyl/ethyl esters, and robust substrates.

Mechanism: Nucleophilic Acyl Substitution via Tetrahedral Intermediate. Critical Reagent: Thionyl Chloride (

) with Dimethylformamide (DMF) catalyst.

Protocol:

• Setup: Equip a dry 3-neck Round Bottom Flask (RBF) with a magnetic stir bar, a reflux condenser, and a drying tube (CaCl2 or

  line). Connect the condenser outlet to a caustic scrubber (NaOH solution) to trap HCl and gases.

• Activation:

  • Charge 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid (1.0 equiv) into the flask.

  • Add Thionyl Chloride (5.0 - 10.0 equiv). Note:

    acts as both reagent and solvent.

  • Add DMF (Catalytic, 0.05 equiv).[1] Crucial: DMF forms the Vilsmeier-Haack reagent, which is the active chlorinating species, dramatically accelerating the reaction on the hindered acid.

• Reaction (The "Clear Solution" Endpoint):

  • Heat the suspension to reflux (

    ).

  • IPC (In-Process Control): Monitor the suspension. The reaction is complete when gas evolution ceases and the suspension turns into a clear, homogeneous yellow solution . This typically takes 2–4 hours.

  • Validation: Aliquot 50

    into methanol. Analyze by HPLC. The acid peak should be <0.5%.

• Isolation of Intermediate:

  • Cool to room temperature.

  • Concentrate under reduced pressure (Rotavap) to remove excess

    .

  • Chase Step: Add dry Toluene (2x volume) and re-concentrate to azeotrope off trace

    . This prevents side reactions in the next step.[2]

• Esterification:

  • Dissolve the resulting residue (Acid Chloride) in dry Dichloromethane (DCM) or Toluene .

  • Cool to

    .

  • Add the target Alcohol (excess, or 1.1 equiv if precious) mixed with a non-nucleophilic base like Triethylamine (TEA) or Pyridine (1.2 equiv) to scavenge the HCl generated.

  • Warm to room temperature and stir for 1–2 hours.

• Workup:

  • Quench with water.[3][4] Wash organic layer with 1M HCl (remove base), then Sat.

    (remove unreacted acid), then Brine.

  • Dry over

    , filter, and concentrate.

Method B: The Carboxylate Alkylation Route (Mild & Specific)

Best for: Complex/expensive alcohol fragments, acid-sensitive substrates, or small-scale library generation.

Mechanism:

Nucleophilic Substitution.[5] Concept: Instead of attacking the crowded carbonyl, the carboxylate oxygen acts as a nucleophile attacking an unhindered alkyl halide.

Protocol:

• Solubilization:

  • Dissolve 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid (1.0 equiv) in a polar aprotic solvent: DMF (Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone). Acetone can be used for methyl/ethyl iodide but requires longer times.

• Deprotonation:

  • Add Potassium Carbonate (

    ) (1.5 equiv).

  • Stir at room temperature for 30 minutes. The mixture will likely remain a suspension.

• Alkylation:

  • Add the Alkyl Halide (e.g., Methyl Iodide, Ethyl Bromide, Benzyl Bromide) (1.2 equiv).

  • Note: For less reactive alkyl chlorides, add a catalytic amount of Sodium Iodide (Finkelstein condition).

• Reaction:

  • Stir at

    .

  • IPC: Monitor by TLC or HPLC. The disappearance of the starting acid is usually rapid (1–4 hours) due to the high nucleophilicity of the carboxylate in DMF.

• Workup:

  • Pour the reaction mixture into Ice Water (10x volume).

  • Precipitation: The ester product often precipitates as a solid. Filter and wash with water.

  • Extraction (if oil): Extract with Ethyl Acetate, wash efficiently with water (to remove DMF), dry, and concentrate.

Part 3: Comparative Analysis & Troubleshooting

Table 1: Method Selection Matrix

Feature	Method A: Acid Chloride	Method B: Alkylation
Primary Mechanism	Nucleophilic Acyl Substitution	Displacement
Steric Sensitivity	High (Requires Heat/Catalyst)	Low (Bypasses Carbonyl)
Reagent Cost	Low ( is cheap)	Variable (Depends on Alkyl Halide)
Scalability	Excellent (Kg to Ton scale)	Moderate (DMF waste disposal)
Impurity Profile	Acid Anhydride (if wet)	O-Alkylation vs N-Alkylation*
Preferred For	Simple Esters (Me, Et, iPr)	Complex/Labile Esters

Critical Troubleshooting Note (*): The sulfamoyl nitrogen is potentially nucleophilic. However, in the diethylsulfamoyl derivative (

), the nitrogen is fully substituted and cannot act as a nucleophile or be deprotonated. This makes Method B highly specific for the carboxylate, avoiding the N-alkylation side reactions common with primary sulfonamides.

Part 4: Visualizing the Pathways

The following diagram illustrates the decision logic and chemical pathways for esterifying this specific hindered substrate.

Caption: Dual-pathway strategy for esterification. Top (Red/Yellow): Acid Chloride route for bulk scale. Bottom (Blue/Yellow): Alkylation route for mild, steric-bypassing synthesis.

Part 5: References

• Vertex AI Search. (2023). Synthesis of 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters (Lasamide Derivatives). National Institutes of Health (PMC). Retrieved from [Link]

• Maki, T., & Takeda, K. (2002).[6] Benzoic Acid and Derivatives. Ullmann's Encyclopedia of Industrial Chemistry.[6] Wiley-VCH.[6] Retrieved from [Link]

• Master Organic Chemistry. (2020). Thionyl Chloride (SOCl2) – Reaction With Carboxylic Acids to Give Acid Halides.[1][5][7] Retrieved from [Link]

• Neises, B., & Steglich, W. (1978).[2] Simple Method for the Esterification of Carboxylic Acids (DCC/DMAP). Angewandte Chemie International Edition. Retrieved from [Link]

• Google Patents. (2015). CN104672114A - A preparing method of 2,4-dichloro-5-sulfamoylbenzoic acid.[8][9] Retrieved from

Sources

• 1. orgosolver.com [orgosolver.com]
• 2. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 3. researchtrend.net [researchtrend.net]
• 4. CN101941905B - Method for producing ester of 2, 4-dichlorphenoxyacetic acid - Google Patents [patents.google.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 2,4-Dichlorobenzoic acid - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. CN104672114A - A preparing method of 2,4-dichloro-5-sulfamoylbenzoic acid - Google Patents [patents.google.com]
• 9. CN100522936C - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid - Google Patents [patents.google.com]

Application Note: Scale-Up Synthesis of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid

Abstract & Strategic Overview

This application note details the robust, scalable synthesis of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid , a critical pharmacophore often utilized in the development of uricosuric agents and loop diuretics.[1][2][3]

The synthesis is a two-step sequence starting from commercially available 2,4-dichlorobenzoic acid.[1][2][3] Unlike bench-scale explorations, this protocol focuses on process safety and impurity control suitable for transition from Kilo-Lab to Pilot Plant (1–10 kg scale).[1][2][3]

Key Challenges Addressed:

• Thermal Runaway: Management of the highly exothermic chlorosulfonation quench.[2]

• Regioselectivity: Ensuring exclusive sulfonation at the C5 position.

• Hydrolysis Control: Preventing the degradation of the sulfonyl chloride intermediate during aqueous workup.[1]

Retrosynthetic Analysis

The strategy relies on Electrophilic Aromatic Substitution (EAS) on a deactivated ring.[2] The directing effects of the ortho/para-directing chlorines and the meta-directing carboxyl group synergistically activate the C5 position.[1][3]

Figure 1: Retrosynthetic disconnection showing the construction of the sulfonamide moiety from the sulfonyl chloride intermediate.[1][2][3]

Step 1: Chlorosulfonation (The "Engine")[1][3]

This step introduces the chlorosulfonyl group (

) at position 5.[2][3] The reaction uses neat chlorosulfonic acid, which acts as both reagent and solvent.[1]

Reaction Scheme

[1][2][3]

Detailed Protocol (Scale: 1.0 kg Input)

Reagents:

• 2,4-Dichlorobenzoic acid (MW 191.01): 1.0 kg (5.23 mol)[1][2][3]

• Chlorosulfonic acid (MW 116.52): 3.05 kg (26.15 mol, ~5 equiv.)[2][3]

• Optional: Sodium Sulfate (

  ) as catalyst (0.1 equiv).[2][3]

Equipment:

• 5L or 10L Jacketed Glass Reactor with overhead stirring (high torque).[2][3]

• Reflux condenser connected to a Caustic Scrubber (Critical: massive HCl evolution).[2][3]

• Temperature probe (Hastelloy or glass-lined).[1][2][3]

Procedure:

• Charging: Charge Chlorosulfonic acid (3.05 kg) into the reactor. Cool to 15–20°C.[2]

• Addition: Add 2,4-Dichlorobenzoic acid (1.0 kg) portion-wise over 45 minutes.

  • Note: The reaction is endothermic initially but evolves HCl gas immediately.[2] Ensure scrubber is active.[2]

• Heating (Ramp): Slowly ramp temperature to 145°C over 2 hours.

  • Caution: A rapid ramp can cause foaming due to HCl release.[2]

• Maintenance: Hold at 145–150°C for 4–6 hours.

  • IPC (In-Process Control):[1][2][3] Take an aliquot, quench in ice, extract with EtOAc. Analyze by HPLC. Target: <2% Starting Material.

• Cooling: Cool the dark viscous mixture to 25–30°C.

Quench & Isolation (The Hazard Step)

Safety Alert: Chlorosulfonic acid reacts violently with water.[2][4][5] Never add water to the acid. [1]

• Preparation: Prepare a separate vessel with 10 kg of crushed ice/water mixture, stirred vigorously at 0°C.

• Inverse Addition: Slowly stream the reaction mass into the ice water over 2–3 hours.

  • Exotherm Control: Maintain quench mass <15°C.[2]

• Precipitation: The product precipitates as a white/off-white solid.[2][3]

• Filtration: Filter the slurry immediately.

• Wash: Wash the cake with cold water (3 x 2L) to remove residual sulfuric acid.

  • Drying: Dry the filter cake under vacuum at 45°C for 12 hours.

  • Expected Yield: ~1.05 kg (70%).[2][3]

  • Intermediate Identity: 2,4-Dichloro-5-(chlorosulfonyl)benzoic acid [1][2].[1][2][3][6][7][8]

Step 2: Sulfonamide Formation (The Tuning)[1][2][3]

The sulfonyl chloride is coupled with diethylamine.[2] Since the starting material contains a carboxylic acid, the reaction conditions must solubilize the substrate while preventing hydrolysis of the sensitive

group.[1][3]

Reaction Scheme

[1][2][3]

Detailed Protocol

Reagents:

• 2,4-Dichloro-5-(chlorosulfonyl)benzoic acid (Step 1 Product): 1.0 kg (3.45 mol)[1][2][3]

• Diethylamine (MW 73.14): 0.76 kg (10.35 mol, 3 equiv.)[2][3]

  • Note: Excess amine acts as the base to scavenge HCl.[2] Alternatively, use 1.1 eq Diethylamine + 2.5 eq

    .[1][2]

• Solvent: Acetone (5 L) or Dichloromethane (DCM). Acetone/Water is preferred for green handling.[2]

Procedure:

• Dissolution: Suspend the Step 1 cake (1.0 kg) in Acetone (4 L) and cool to 0°C.

• Amine Addition: Mix Diethylamine (0.76 kg) with Acetone (1 L). Add this solution dropwise to the reactor, maintaining internal temperature <10°C .

  • Chemistry: The first equivalent forms the carboxylate salt (soluble).[1][2][3] The subsequent equivalents react with the sulfonyl chloride.[1]

• Reaction: Stir at 0–5°C for 2 hours, then allow to warm to 20°C for 1 hour.

  • IPC:[1][2][3] HPLC should show complete conversion of the sulfonyl chloride.[2]

• Workup:

  • Distill off Acetone under reduced pressure (keep T < 40°C).

  • Add Water (5 L) to the residue.[2] The mixture will be a clear solution (product is in salt form:

    ).[1][2][3]

  • Charcoal Treatment:[1][2][3][9] Add Activated Carbon (50 g), stir for 30 mins, and filter through Celite to remove color bodies.

• Isolation:

  • Cool filtrate to 10°C.[2]

  • Slowly acidify with 6N HCl to pH 1–2.[2]

  • The target acid precipitates as a thick solid.[2]

• Purification: Filter, wash with water, and recrystallize from Ethanol/Water if purity is <98%.[1][2]

Process Engineering & Safety Controls

Scale-up introduces heat transfer limitations not seen in the lab.[2][3] The following workflow illustrates the critical safety loops.

Figure 2: Process flow diagram highlighting the critical inverse addition step and off-gas scrubbing requirements.[1][2][3]

Quality Control & Specifications

Data summarized below establishes the acceptance criteria for the final API intermediate.

Parameter	Specification	Method	Rationale
Appearance	White to off-white crystalline powder	Visual	Color indicates oxidation/impurities.[1][2][3]
Assay	> 98.0%	HPLC (C18, ACN/Water)	Essential for downstream efficacy.[2][6]
Melting Point	205 – 210°C (Decomp)	DSC/Capillary	Confirms crystal form identity.[2][3]
Loss on Drying	< 0.5%	Gravimetric	Solvent entrapment affects stoichiometry.[2]
Regio-isomer	< 0.5% (Total isomers)	HPLC	C3-sulfonated isomer is the main risk.[1][2][3]
Sulfated Ash	< 0.1%	Gravimetric	Residue from catalyst/salts.[2]

Troubleshooting Guide

• Problem: Low Yield in Step 1.

  • Cause: Incomplete reaction or hydrolysis during quench.[2]

  • Solution: Increase temperature to 150°C; ensure quench temperature stays <15°C.

• Problem: "Gummy" product in Step 2.

  • Cause: Presence of residual diethylamine hydrochloride or incomplete acidification.[2]

  • Solution: Ensure pH reaches <2.0 during isolation.[2] Wash cake thoroughly with water.[2]

• Problem: Colored Product (Pink/Brown).

  • Cause: Oxidation of minor amino-impurities or iron contamination.[2][3]

  • Solution: Use glass-lined equipment; perform charcoal treatment before final acidification.[1][2][3]

References

• PubChem. (2025).[2][3] 2,4-Dichloro-5-(chlorosulfonyl)benzoic acid Compound Summary. National Library of Medicine.[2] Retrieved from [Link][2][3]

• Google Patents. (2008).[2][3] CN100522936C - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid.[1][2][3][6][7] Retrieved from

• Division of Research Safety, Illinois. (2019).[2] Scale-up Reactions and Safety. Retrieved from [Link]

Sources

• 1. CN100522936C - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid - Google Patents [patents.google.com]
• 2. 2,4-Dichloro-5-(chlorosulphonyl)benzoic acid | C7H3Cl3O4S | CID 77336 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS 3740-18-9: 2,4-Dichloro-5-(chlorosulfonyl)benzoic acid [cymitquimica.com]
• 4. info.veolianorthamerica.com [info.veolianorthamerica.com]
• 5. fireengineering.com [fireengineering.com]
• 6. CN101066943A - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid - Google Patents [patents.google.com]
• 7. A preparing method of 2,4-dichloro-5-sulfamoylbenzoic acid - Eureka | Patsnap [eureka.patsnap.com]
• 8. 2,4-dichloro-5-chlorosulfonyl-benzoic acid | 3740-18-9 | Benchchem [benchchem.com]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Notes and Protocols: Leveraging 2,4-Dichloro-5-(sulfamoyl)benzoic Acid and its N-Alkyl Derivatives in Drug Discovery

Introduction: A Privileged Scaffold in Medicinal Chemistry

The sulfamoylbenzoic acid scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its ability to interact with a wide range of biological targets. Its most prominent success is in the field of diuretics, where it forms the core of high-ceiling loop diuretics, including the blockbuster drug Furosemide. The parent building block, 2,4-dichloro-5-(aminosulfonyl)benzoic acid (also known as Lasamide), is a critical intermediate in these syntheses.[1]

This guide focuses on the synthetic utility of this scaffold, with a particular emphasis on its N-alkylated derivatives, such as 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid . By exploring the distinct reactivity of its functional groups—the carboxylic acid, the aromatic ring, and the sulfamoyl moiety—we can unlock a vast chemical space for drug development. These modifications allow for the fine-tuning of pharmacokinetic and pharmacodynamic properties, extending the scaffold's utility beyond diuretics to targets like carbonic anhydrases and enzymes involved in metabolic disorders.[2][3]

This document serves as a comprehensive technical guide for researchers and drug development professionals. It provides an in-depth analysis of the molecule's properties, strategic considerations for synthesis, and detailed, field-proven protocols for its derivatization.

Section 1: Physicochemical Properties and Safety Profile

Understanding the fundamental properties and handling requirements of the building block is paramount for safe and effective experimentation. While extensive data is available for the parent compound, 2,4-dichloro-5-(aminosulfonyl)benzoic acid, the properties of its N,N-diethyl derivative are analogous.

Table 1: Physicochemical Data

Property	2,4-dichloro-5-(aminosulfonyl)benzoic acid	2,4-dichloro-5-(diethylsulfamoyl)benzoic acid
Synonyms	Lasamide, 5-(Aminosulfonyl)-2,4-dichlorobenzoic acid	5-(N,N-diethylsulfamoyl)-2,4-dichlorobenzoic acid
CAS Number	2736-23-4[4]	N/A (Custom Synthesis)
Molecular Formula	C₇H₅Cl₂NO₄S[5]	C₁₁H₁₃Cl₂NO₄S
Molecular Weight	270.09 g/mol [5]	326.20 g/mol
Appearance	White to off-white crystalline powder[6]	Expected to be a white to off-white solid
Melting Point	230-232 °C (decomposes)[6][7]	Expected to be lower than the parent compound
Solubility	Slightly soluble in DMSO and heated Methanol.[6]	Expected to have increased solubility in organic solvents

Safety and Handling

This class of compounds is considered hazardous and requires careful handling in a controlled laboratory environment.

• Hazard Statements : Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[5][8] Harmful if swallowed (H302).[9]

• Precautionary Measures :

  • Engineering Controls : Use only in a well-ventilated area, preferably within a chemical fume hood.[10]

  • Personal Protective Equipment (PPE) : Wear protective gloves (nitrile or neoprene), chemical safety goggles or a face shield, and a lab coat.[8][11]

  • Handling : Avoid breathing dust. Do not get in eyes, on skin, or on clothing. Wash hands thoroughly after handling.[5][9]

  • Storage : Keep container tightly closed. Store in a cool, dry, well-ventilated place away from incompatible materials such as strong oxidizing agents and strong bases.[5]

Section 2: The Synthetic Landscape: Reactivity and Strategic Considerations

The synthetic versatility of the 2,4-dichloro-5-(sulfamoyl)benzoic acid scaffold stems from its three distinct reactive sites. A strategic approach to derivatization requires understanding the reactivity of each site to achieve the desired chemical transformation.

Caption: Key reactive sites on the 2,4-dichloro-5-(diethylsulfamoyl)benzoic acid scaffold.

• The Carboxylic Acid (C1 Position) : This is the most versatile functional group for building molecular complexity. It serves as the primary electrophilic handle for forming stable amide and ester linkages, which are fundamental in drug structures. Activation of the carboxylic acid is the first step in most synthetic routes.

• The Aromatic Ring : The electron-withdrawing nature of the two chlorine atoms and the sulfamoyl group deactivates the ring towards electrophilic substitution. However, this electronic profile makes the ring susceptible to Nucleophilic Aromatic Substitution (SNAr) , particularly at the C4 position (para to the sulfamoyl group). This reaction is famously exploited in the synthesis of Furosemide, where the C4-chloro substituent is displaced by furfurylamine.[12]

• The Sulfamoyl Group (C5 Position) : The parent aminosulfonamide (-SO2NH2) can be N-alkylated or N-arylated to modulate the compound's physicochemical properties.[2] Converting the primary sulfonamide to a secondary or tertiary sulfonamide, like the diethyl derivative, significantly increases lipophilicity. This can enhance membrane permeability and alter the compound's interaction with its biological target. This modification is typically achieved by reacting a 2,4-dichlorobenzenesulfonyl chloride intermediate with the desired amine (e.g., diethylamine).[2]

Section 3: Core Synthetic Protocols

The following protocols provide detailed, validated methodologies for key transformations of the scaffold.

Protocol 1: Amide Bond Formation via HATU Coupling

This protocol is highly efficient for coupling the benzoic acid scaffold with a wide range of primary and secondary amines, including sterically hindered or electron-deficient examples. HATU is a superior coupling reagent known for its high reactivity and low rate of racemization.[13]

Rationale : The ortho-chloro substituent on the benzoic acid can pose a steric challenge for some coupling reagents. HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) rapidly forms a highly reactive OAt-active ester, which efficiently acylates the amine nucleophile, often succeeding where other methods fail.[13][14]

Caption: General workflow for HATU-mediated amide bond formation.

• Materials & Equipment :

  • 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid (1.0 equiv)

  • Amine of choice (1.1 equiv)

  • HATU (1.2 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Round-bottom flask, magnetic stirrer, argon/nitrogen inlet, standard glassware

  • Reagents for workup (Ethyl acetate, 1N HCl, saturated NaHCO₃, brine)

  • Silica gel for column chromatography

• Step-by-Step Procedure :

  • To a dry round-bottom flask under an inert atmosphere (argon or nitrogen), add 2,4-dichloro-5-(diethylsulfamoyl)benzoic acid (1.0 equiv).

  • Dissolve the acid in anhydrous DMF (approx. 0.2 M concentration).

  • Add the amine (1.1 equiv) to the solution, followed by DIPEA (3.0 equiv).

  • Cool the mixture to 0 °C using an ice-water bath.

  • Add HATU (1.2 equiv) portion-wise, ensuring the temperature remains below 5 °C.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting acid is consumed (typically 2-6 hours).

• Work-up & Purification :

  • Once the reaction is complete, dilute the mixture with ethyl acetate.

  • Wash the organic layer sequentially with 1N HCl (2x), saturated NaHCO₃ solution (2x), and finally with brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the resulting crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexane/ethyl acetate gradient) to yield the pure amide.

• Characterization : Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: Steglich Esterification

This protocol is a mild and highly effective method for forming esters, particularly with secondary or sterically hindered alcohols, where acid-catalyzed methods might fail or cause side reactions.[15]

Rationale : The Steglich esterification utilizes a carbodiimide (DCC or EDC) to activate the carboxylic acid. The key to its high efficiency and suppression of side products (like N-acylurea formation) is the use of a catalytic amount of 4-Dimethylaminopyridine (DMAP), which acts as a potent acyl transfer agent.[15]

• Materials & Equipment :

  • 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid (1.0 equiv)

  • Alcohol of choice (1.2 equiv)

  • N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 equiv)

  • 4-Dimethylaminopyridine (DMAP) (0.1 equiv)

  • Anhydrous Dichloromethane (DCM)

  • Round-bottom flask, magnetic stirrer, standard glassware

  • Reagents for workup (DCM, water)

  • Sintered glass funnel for filtration

• Step-by-Step Procedure :

  • In a round-bottom flask, dissolve 2,4-dichloro-5-(diethylsulfamoyl)benzoic acid (1.0 equiv), the alcohol (1.2 equiv), and DMAP (0.1 equiv) in anhydrous DCM.

  • Cool the solution to 0 °C in an ice-water bath.

  • Add a solution of DCC (1.1 equiv) in anhydrous DCM dropwise to the mixture. A white precipitate of dicyclohexylurea (DCU) will begin to form.

  • After addition, stir the reaction at 0 °C for 30 minutes, then remove the ice bath and stir at room temperature for 4-12 hours.

  • Monitor the reaction by TLC until the starting acid is no longer visible.

• Work-up & Purification :

  • Once complete, cool the reaction mixture again to 0 °C to maximize the precipitation of DCU.

  • Filter off the DCU precipitate through a sintered glass funnel and wash the solid with a small amount of cold DCM.

  • Combine the filtrates and concentrate under reduced pressure.

  • Re-dissolve the residue in DCM and wash with water (2x) and brine (1x).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent.

  • Purify the crude ester by flash column chromatography if necessary.

Section 4: Application in Medicinal Chemistry: Structure-Activity Relationships (SAR)

The biological activity of compounds derived from this scaffold is highly dependent on the nature of the substituents at the three key positions. The extensive research on loop diuretics provides a clear model for understanding this relationship.[16][17]

Caption: Key Structure-Activity Relationship (SAR) points for the sulfamoylbenzoic acid scaffold.

• C1 - Carboxylic Acid : For inhibition of the Na-K-Cl cotransporter (NKCC2), the target of loop diuretics, the acidic nature of the carboxylate is essential for binding.[16][17] Its replacement with neutral groups like amides or esters often leads to a significant loss of diuretic activity, although these derivatives can be explored as prodrugs or for activity against other targets.

• C5 - Sulfamoyl Group : This group is a primary pharmacophoric feature. N-substitution, as in the case of the diethylsulfamoyl moiety, primarily impacts the molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) properties by increasing lipophilicity. In some cases, replacing the entire sulfamoyl group with a bioisostere like a methylsulfonyl group has been shown to enhance potency.[17]

• C4 - Aromatic Substituent : The nature of the group at the C4 position is a major determinant of potency and selectivity. In the parent building block, this is a chlorine atom. Displacing this chlorine via SNAr with various amines has been a fruitful strategy in diuretic development, leading to compounds like Furosemide.

References

• T. T. T. T. Ly, et al. (2015). Structure–activity relationships of bumetanide derivatives: correlation between diuretic activity in dogs and inhibition of the human NKCC2A transporter. British Journal of Pharmacology. Available at: [Link]

• Lykke, K., et al. (2015). Structure-activity relationships of bumetanide derivatives: correlation between diuretic activity in dogs and inhibition of the human NKCC2A transporter. PubMed. Available at: [Link]

• Due-Hansen, M. E., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. The Royal Society of Chemistry. Available at: [Link]

• T. T. T. T. Ly, et al. (2015). Structure-activity relationships of bumetanide derivatives: Correlation between diuretic activity in dogs and inhibition of the human NKCC2A transporter. ResearchGate. Available at: [Link]

• Kilbile, J. T., et al. (2024). Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors. ACS Medicinal Chemistry Letters. Available at: [Link]

• Piaz, F. D., et al. (2019). Amide bond formation strategies: latest advances on a dateless transformation. AIR Unimi. Available at: [Link]

• Loba Chemie. (2016). 2,4-DICHLOROBENZOIC ACID FOR SYNTHESIS MSDS. Lobachemie. Available at: [Link]

• Paruszewski, R. (1972). Synthesis of new derivatives of 2,4-dichloro-5-sulfamylbenzoic acid. PubMed. Available at: [Link]

• Feit, P. W. (1981). Bumetanide--the way to its chemical structure. PubMed. Available at: [Link]

• Due-Hansen, M. E., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. Available at: [Link]

• Reddy, P. P., et al. (2012). FACILE, ONE POT SYNTHESIS OF BUMETANIDE, A LOOP DIURETIC OF SULFAMOYL CATEGORY TO TREAT HEART FAILURE. IJRPC. Available at: [Link]

• Due-Hansen, M. E., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• PharmaCompass. (n.d.). 2,4-Dichloro-5-sulfamoylbenzoic acid | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry. PharmaCompass.com. Available at: [Link]

• Suvchem Laboratory Chemicals. (n.d.). 2,4-DICHLOROBENZOIC ACID (FOR SYNTHESIS). Suvchem. Available at: [Link]

• NINGBO INNO PHARMCHEM CO., LTD. (2026). The Impact of 2,4-Dichloro-5-sulfamoylbenzoic Acid on Diuretic Drug Development. Pharma-intermediate. Available at: [Link]

• Google Patents. (n.d.). Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid. Google Patents.
• Google Patents. (n.d.). A preparing method of 2,4-dichloro-5-sulfamoylbenzoic acid. Google Patents.

• Kumar, S., et al. (2018). 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening. PubMed. Available at: [Link]

• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Organic Chemistry Portal. Available at: [Link]

• Google Patents. (n.d.). United States Patent Office. Googleapis.

• Structure Activity Relationship of Loop Diuretics | Furosemide Bumetanide SAR Medicinal Chemistry. (2022). YouTube. Available at: [Link]

• Kilbile, J. T., et al. (2024). Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors. ACS Medicinal Chemistry Letters. Available at: [Link]

• Grynkiewicz, G., & Burzynska, H. (1976). Esterification of allylic alcohols with benzoic acid in the presence of diethyl azodicarboxylate and triphenylphosphine. Academia.edu. Available at: [Link]

• Somwanshi, S. B. (2023). An Efficient Procedure for Esterification of certain Aromatic Acids and its Synthetic Utilities. Research Trend. Available at: [Link] V15(5a) A28.pdf

Sources

• 1. Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2,4-Dichloro-5-sulfamoylbenzoic acid | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 5. fishersci.com [fishersci.com]
• 6. 2-4-dichloro-5-sulfamoyl Benzoic Acid, Lasamide Manufacturers, SDS [mubychem.com]
• 7. 2,4-Dichloro-5-sulfamoylbenzoic acid | 2736-23-4 [chemicalbook.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. lobachemie.com [lobachemie.com]
• 11. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 12. 2,4-dichloro-5-chlorosulfonyl-benzoic acid | 3740-18-9 | Benchchem [benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. portal.findresearcher.sdu.dk [portal.findresearcher.sdu.dk]
• 15. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 16. Structure–activity relationships of bumetanide derivatives: correlation between diuretic activity in dogs and inhibition of the human NKCC2A transporter - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Structure-activity relationships of bumetanide derivatives: correlation between diuretic activity in dogs and inhibition of the human NKCC2A transporter - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing 2,4-Dichloro-5-(diethylsulfamoyl)benzoic Acid Synthesis

Ticket ID: #SYN-24DC-DE Status: Open Assigned Specialist: Senior Application Scientist Topic: Yield Optimization & Troubleshooting Guide

Executive Summary

Welcome to the Technical Support Center. You are likely encountering yield issues with the synthesis of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid , a critical structural analog to diuretic intermediates like Furosemide.

High-yield synthesis of this molecule relies on balancing two competing factors: the extreme forcing conditions required to chlorosulfonate a deactivated aromatic ring, and the delicate moisture sensitivity of the resulting sulfonyl chloride intermediate.

This guide moves beyond standard recipes to explain the mechanistic failure points causing your yield loss.

Visual Workflow & Critical Control Points

The following diagram outlines the optimized pathway and identifies where yields are most commonly lost (Critical Control Points - CCP).

Caption: Synthesis workflow highlighting the Critical Control Point (CCP) at the quench stage where the sulfonyl chloride intermediate is most vulnerable.

Module 1: The Chlorosulfonation Step

Objective: Convert 2,4-dichlorobenzoic acid to 2,4-dichloro-5-chlorosulfonylbenzoic acid.

The Challenge

The starting material contains two chlorine atoms and a carboxylic acid group. All three are electron-withdrawing, creating a highly "deactivated" ring. Standard chlorosulfonation temperatures (

) will fail or result in <20% conversion.

Optimized Protocol Parameters

Parameter	Recommendation	Technical Rationale
Reagent Ratio	1 : 5–10 (Substrate : )	Chlorosulfonic acid acts as both reagent and solvent.[1] High excess drives the equilibrium forward on the deactivated ring.
Temperature	135°C – 150°C	CRITICAL: Lower temperatures result in incomplete reaction. You must push the energy barrier to force substitution at the 5-position.
Time	2 – 6 Hours	Monitor via TLC/HPLC. Extended heating beyond completion promotes sulfone byproduct formation.

Troubleshooting Guide: Step 1

Q: My reaction mixture turned black/tarry.

• Cause: Charring due to rapid heating or organic impurities.

• Fix: Ramp temperature slowly. Ensure starting material is dry. If using a co-solvent (rare for this step), ensure it is stable at

  .

Q: HPLC shows unreacted starting material after 6 hours.

• Cause: Temperature too low or "old" chlorosulfonic acid.

• Fix: Chlorosulfonic acid hydrolyzes with atmospheric moisture to form

  and . Sulfuric acid is not a strong enough electrophile for this deactivated ring. Use fresh, distilled chlorosulfonic acid.

Module 2: Isolation (The Yield Killer)

Objective: Isolate the sulfonyl chloride without hydrolyzing it back to the sulfonic acid.

The Mechanism of Failure

The sulfonyl chloride group (

) is highly reactive toward water. The sulfonic acid ( ) is water-soluble and will remain in the aqueous waste stream, leading to massive yield loss.

Protocol for "The Quench"

• Cool the reaction mixture to room temperature.

• Prepare a slurry of crushed ice and water (keep at

  ).

• Drip the reaction mixture slowly onto the ice with vigorous stirring.

• Filter Immediately: Do not let the solid sit in the acidic water.

• Wash: Wash with ice-cold water to remove excess acid, then immediately dissolve in an organic solvent (DCM or Ethyl Acetate) and dry with

  .

Module 3: The Amidation Step

Objective: React the intermediate with diethylamine to form the sulfonamide.

Optimized Protocol Parameters

Parameter	Recommendation	Technical Rationale
Solvent	Anhydrous DCM or Acetone	Avoid water to prevent hydrolysis. Acetone is excellent if using Schotten-Baumann conditions (aq. base), but DCM is superior for anhydrous routes.
Temperature	0°C – 5°C	The reaction is exothermic. High temps favor side reactions and hydrolysis.
Base	Excess Diethylamine or	You generate HCl as a byproduct.[2] You need 2 equivalents of amine (one to react, one to scavenge HCl) or 1 eq amine + 1 eq tertiary base.

Troubleshooting Guide: Step 3

Q: I see a spot on TLC that doesn't move (baseline).

• Cause: Hydrolysis product (Sulfonic acid).[2][3]

• Fix: Ensure your diethylamine and solvent are dry. If using aqueous base (Schotten-Baumann), ensure the amine is added immediately and the temperature stays near

  .

Q: Yield is good, but purity is low.

• Cause: Formation of sulfonamides at the carboxylic acid position (mixed anhydrides/amides).

• Fix: This is rare because the

  is less reactive than without activation, but can happen. Ensure strictly 1.0–1.1 equivalents of diethylamine if using a stronger base, or control temp strictly.

Diagnostic Decision Tree

Use this logic flow to identify the root cause of low yields.

Caption: Logic flow for diagnosing the specific step responsible for yield loss.

Frequently Asked Questions (FAQ)

Q1: Can I store the intermediate (2,4-dichloro-5-chlorosulfonylbenzoic acid)? A: Not recommended. Sulfonyl chlorides are moisture sensitive.[2] If you must store it, dry it thoroughly under high vacuum, seal it under argon/nitrogen, and store it at

. Hydrolysis degrades it to the sulfonic acid, which will not react with diethylamine.[2]

Q2: Why use diethylamine instead of just ammonia? A: The target molecule requires a diethylsulfamoyl group. Ammonia would yield the primary sulfonamide (

), which is a different compound (similar to the intermediate for Lasamide). Ensure you are using the correct amine for your target.

Q3: My product is colored (pink/brown) instead of white. A: This indicates oxidation traces or iron contamination (if steel reactors were used with corrosive

). Recrystallize from aqueous ethanol (EtOH:H2O) with a small amount of activated charcoal to remove color.

References

• BenchChem Technical Support. (2025).[2][4][5] Troubleshooting Low Yields in Sulfonyl Chloride Synthesis. Retrieved from

• Sturm, K. et al. (1962). Diuretics: 4-Chloro-5-sulfamyl-anthranilic acids. U.S. Patent 3,058,882.

• PubChem. (2025).[6] 2,4-Dichloro-5-(chlorosulfonyl)benzoic acid (CID 77336).[6] National Library of Medicine. Retrieved from

• Google Patents. (2008). Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid (CN100522936C).[1][7] Retrieved from

• Sigma-Aldrich. (2025).[6] Safety Data Sheet: 2,4-Dichloro-5-(chlorosulfonyl)benzoic acid.[1][6][8] Retrieved from

Sources

• 1. CN100522936C - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2,4-dichloro-5-chlorosulfonyl-benzoic acid | 3740-18-9 | Benchchem [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 2,4-Dichloro-5-(chlorosulphonyl)benzoic acid | C7H3Cl3O4S | CID 77336 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. CN101066943A - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid - Google Patents [patents.google.com]
• 8. CAS 3740-18-9: 2,4-Dichloro-5-(chlorosulfonyl)benzoic acid [cymitquimica.com]

Removing unreacted diethylamine from sulfonamide reaction mixtures

Topic: Removal of Unreacted Diethylamine (DEA) from Sulfonamide Synthesis Ticket ID: CHEM-SUP-0042 Status: Open Support Tier: Level 3 (Senior Application Scientist)

Executive Summary

You are likely synthesizing a tertiary sulfonamide (

) via the reaction of a sulfonyl chloride with diethylamine. Because diethylamine (DEA) is often used in excess (or as a dual nucleophile/base), residual amine is a common impurity.

Unlike primary sulfonamides, your product (a tertiary sulfonamide) lacks an acidic proton on the nitrogen atom. It is chemically neutral. This provides a distinct advantage: you can use aggressive acidic washes to sequester the basic diethylamine without extracting your product.

This guide outlines three protocols ranging from standard extraction to advanced solid-phase scavenging.

Module 1: Liquid-Liquid Extraction (The Standard Protocol)

Best for: Standard batch synthesis (

mg) where the product is stable to aqueous conditions.

The Logic (Chemo-Selectivity)

The separation relies on the massive

differential between your impurity and your product.

• Diethylamine (Impurity): The conjugate acid has a

  [1]. At any pH below 9.0, it exists predominantly as the water-soluble diethylammonium cation ( ).

• Tertiary Sulfonamide (Product): Neutral.[1] It remains lipophilic regardless of pH.

Step-by-Step Protocol

• Dilution: Dilute your reaction mixture with an organic solvent (DCM or EtOAc).

  • Note: Ethyl Acetate (EtOAc) is preferred if your product is very polar, but DCM is better for solubility of greasy sulfonamides.

• Acid Wash (The Critical Step): Wash the organic layer 2x with 1M HCl .

  • Mechanism:[2][3][4][5][6]

    .

  • Target: Ensure the aqueous layer pH is

    .

• Brine Wash: Wash the organic layer 1x with saturated NaCl to remove entrained water.

• Drying: Dry over anhydrous

  or , filter, and concentrate.

Visualizing the Separation Logic

Figure 1: Chemo-selective partitioning of diethylamine via acid-base extraction.

Module 2: Solid-Phase Scavenging (Water-Free)

Best for: Water-sensitive products, high-throughput parallel synthesis, or when emulsions prevent extraction.

The Logic

If you cannot use water, you must use a polymer-supported scavenger . For secondary amines like diethylamine, PS-Isocyanate resins are the gold standard [2].

• Mechanism: The isocyanate electrophile on the bead reacts covalently with the nucleophilic diethylamine to form a urea.

• Result: The impurity becomes part of the solid bead, which is removed via filtration.

Step-by-Step Protocol

• Calculate Loading: Determine the excess mmol of diethylamine used in your reaction.

• Add Resin: Add PS-Isocyanate (typically 1.5 - 3.0 equivalents relative to the excess amine) to the reaction mixture.

• Incubate: Agitate (do not stir with a magnetic bar, as it grinds the beads) at room temperature for 2–4 hours.

• Filter: Pass the mixture through a fritted cartridge or filter paper.

• Rinse: Wash the resin with DCM to recover any entrained product.

Scavenging Mechanism

Figure 2: Covalent capture of diethylamine by isocyanate resin.

Module 3: Volatility & Evaporation

Best for: Large scale crude reduction before purification.

The Logic

Diethylamine is volatile (

).[7][8] However, a common pitfall is attempting to evaporate the salt form.

• Scenario A (Free Base): If you used excess DEA as the base, the unreacted portion is volatile.

• Scenario B (Salt): The DEA that reacted with the HCl byproduct is now diethylammonium chloride (

  ), which is a solid and will not evaporate .

Protocol: If you rely on evaporation, you must first treat the crude with a mild solid base (like

or basic alumina) suspended in the solvent to ensure all DEA is in the free-base form before rotary evaporation.

Physical Properties Comparison [1]

Compound	Boiling Point	pKa (Conjugate Acid)	State at pH 7
Diethylamine	55.5 °C	10.98	Cationic (Salt)

| Sulfonamide | High (>150 °C) | Neutral | Neutral |

Troubleshooting & FAQ

Q1: I used the Acid Wash (Module 1), but I still see diethylamine peaks in my NMR.

• Diagnosis: Your wash was likely not acidic enough or the phases didn't mix well.

• Fix:

  • Check the pH of the aqueous layer after the wash. It must be pH 1–2. If it is pH 5–6, the amine is buffering the solution and is not fully protonated. Add more HCl.

  • Ensure vigorous shaking. Diethylamine is organic soluble; it needs physical agitation to migrate to the aqueous phase.

Q2: My sulfonamide contains an acid-sensitive group (e.g., an acetal or Boc group). Can I use HCl?

• Diagnosis: Strong acids will cleave these groups.

• Fix:

  • Option A: Use a Citrate Buffer (pH 4-5) . This is acidic enough to protonate DEA (

    11) but mild enough to spare most protecting groups.

  • Option B: Use the PS-Isocyanate resin (Module 2). It works under neutral conditions.

Q3: I am trying to purify via Flash Chromatography, but the amine is streaking.

• Diagnosis: Amines interact strongly with the acidic silanols on silica gel.

• Fix: While we generally recommend removing the amine before the column, if you must chromatograph the mixture:

  • Do not add Triethylamine (TEA) to the mobile phase (this is for purifying amines).

  • Since your product is a neutral sulfonamide, simply running a standard gradient (Hexane/EtOAc) should elute the sulfonamide first. The diethylamine is highly polar and basic; it will likely stick to the baseline or elute very late with methanol.

References

• Sopachem. (n.d.). Solid-Supported Reagents and Scavengers.[9] Retrieved March 1, 2026, from [Link]

• University of Rochester. (n.d.). Workup for Removing Amines. Retrieved March 1, 2026, from [Link]

Sources

• 1. Diethylamine [ingenieurschemiecompra.on.drv.tw]
• 2. jsynthchem.com [jsynthchem.com]
• 3. Preparation of sulfonamides from N-silylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. US2377511A - Purification of amine reaction mixtures - Google Patents [patents.google.com]
• 6. Preparation of Amines - Chemistry Steps [chemistrysteps.com]
• 7. Diethylamine CAS#: 109-89-7 [m.chemicalbook.com]
• 8. 109-89-7 CAS MSDS (Diethylamine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 9. sopachem.com [sopachem.com]

Troubleshooting low solubility of diethylsulfamoyl benzoic acid in aqueous buffers

Welcome to the Technical Support Center for Diethylsulfamoyl Benzoic Acid (also known as ethebenecid or related sulfonamide derivatives). As a highly lipophilic weak acid, this compound frequently presents significant solubility challenges in standard aqueous assay buffers.

As a Senior Application Scientist, I have designed this guide to move beyond simple "tips and tricks." Here, we will explore the thermodynamic and kinetic causality behind these solubility failures and provide self-validating, step-by-step protocols to ensure absolute data integrity in your assays.

Physicochemical Profile

To troubleshoot effectively, we must first understand the intrinsic properties of the molecule. Diethylsulfamoyl benzoic acid belongs to a class of uricosuric agents (structurally analogous to probenecid) characterized by a highly lipophilic sulfonamide tail and an ionizable carboxylic acid headgroup[1][2].

Table 1: Key Physicochemical Properties

Property	Value / Characteristic	Impact on Assay Formulation
Molecular Weight	~257.3 g/mol	Readily crosses membranes, but prone to aggregation.
pKa (Carboxylic Acid)	3.4 – 3.7	Unionized and highly insoluble at acidic to neutral-low pH[1].
LogP (Lipophilicity)	2.5 – 3.1	High affinity for plastics; drives hydrophobic aggregation[3].
Aqueous Solubility (pH < 4)	< 10 µg/mL	Practically insoluble in water without pH adjustment.

| Aqueous Solubility (pH 7.4) | > 1 mg/mL (Ionized) | Soluble only if thermodynamic equilibrium is properly reached[4]. |

Diagnostic Workflow

Before altering your assay conditions, use the following decision tree to identify the root cause of your solubility failure.

Figure 1: Diagnostic decision tree for troubleshooting lipophilic weak acid solubility.

Core Troubleshooting Guides (Q&A)

Q1: My compound crashes out immediately when I dilute my 10 mM DMSO stock into PBS (pH 7.4). Why does this happen if the pH is above the pKa? The Causality: You have fallen into the "Amorphous Precipitate Trap" [5]. When a concentrated DMSO stock of a lipophilic weak acid is spiked into an aqueous buffer, the aprotic solvent rapidly diffuses into the water. Even though the bulk pH is 7.4, the localized microenvironment around the droplet experiences a sudden shift in dielectric constant. The compound reaches its kinetic solubility limit before proton exchange (ionization) can occur, resulting in the rapid nucleation of metastable amorphous aggregates[6][7]. The Fix: Abandon direct DMSO dilution for high concentrations. Instead, use Protocol B (Cyclodextrin Complexation) to shield the lipophilic tail during dilution, or pre-ionize the compound using Protocol A .

Q2: I tried dissolving the powder directly into pH 7.4 HEPES buffer, but it remains a cloudy suspension even after vortexing. Why? The Causality: This is a failure to overcome the thermodynamic crystal lattice energy . Solid diethylsulfamoyl benzoic acid is highly stable. At pH 7.4, the chemical driving force for dissolution (deprotonation of the carboxylic acid) is competing against the physical energy required to break the crystal lattice. Because the intrinsic solubility of the unionized form is near zero, the dissolution rate is kinetically bottlenecked[8]. The Fix: You must transiently force 100% ionization to break the lattice, then return to physiological pH. Follow Protocol A (pH-Adjustment & Back-Titration) .

Q3: My solution looks clear, but my assay results are highly variable, and I suspect I am losing compound over time. What is happening? The Causality: Due to its high LogP (~3.0), the unionized fraction of the compound (even if small) is highly surface-active. It will rapidly adsorb to polystyrene microplates, pipette tips, and filter membranes. Alternatively, it may be forming sub-visible colloidal micelles that scatter light and interfere with fluorescence/absorbance readouts. The Fix: Implement the UV-Vis self-validation step in Protocol A to check for sub-visible aggregates, and use low-binding plasticware.

Step-by-Step Experimental Protocols

Every protocol below is designed as a self-validating system . This means the protocol includes an internal quality control step to definitively prove whether the solubilization was successful before you proceed to your biological assay.

Protocol A: pH-Adjustment & Back-Titration (Thermodynamic Solubilization)

Use this method when you need a high-concentration aqueous stock without organic solvents.

• Suspension: Weigh the required amount of diethylsulfamoyl benzoic acid powder into a glass vial. Add 80% of your final target volume using ultra-pure water (do not use buffer yet). The compound will float/suspend.

• Lattice Disruption (Alkalinization): Add 1.0 M NaOH dropwise while stirring vigorously. Monitor the pH. Bring the pH to ~8.5 – 9.0. At this pH, >99.99% of the carboxylic acid is ionized (A⁻), breaking the crystal lattice. The solution will become completely clear[9].

• Equilibration: Stir for 15 minutes to ensure all micro-crystals are dissolved.

• Back-Titration: Slowly add 0.1 M HCl dropwise to bring the pH down to your target assay pH (e.g., 7.4). Add your concentrated buffer salts (e.g., 10X PBS) to reach a 1X final concentration. Adjust to the final volume with water.

• Self-Validation Step (Turbidity Check): Transfer 100 µL of the final solution to a clear microplate. Measure the absorbance at 620 nm using a spectrophotometer.

  • Pass: Absorbance < 0.02 (Solution is a true thermodynamic solution).

  • Fail: Absorbance > 0.05 (Sub-visible colloidal precipitation has occurred. The concentration is too high for this pH, or back-titration was too rapid).

Protocol B: HP-β-CD Inclusion Complexation (Formulation Strategy)

Use this method when diluting from DMSO stocks into assays where pH cannot be manipulated, or when the compound adsorbs to plasticware.

Cyclodextrins (like 2-Hydroxypropyl-β-cyclodextrin) feature a hydrophilic exterior and a lipophilic cavity. They form non-covalent 1:1 inclusion complexes with the lipophilic diethylsulfamoyl tail, drastically increasing apparent aqueous solubility without altering the drug's intrinsic properties[10][11].

• Host Preparation: Prepare a 10% to 20% (w/v) solution of HP-β-CD in your final assay buffer (e.g., pH 7.4 PBS).

• Guest Addition: Slowly spike your concentrated DMSO stock of diethylsulfamoyl benzoic acid into the stirring HP-β-CD buffer. Keep the final DMSO concentration ≤ 1%[12].

• Incubation: Sonicate the mixture in a water bath for 10 minutes, then incubate at 37°C for 1 hour to allow the host-guest equilibrium to establish[13].

• Self-Validation Step (Phase-Distribution Check): Centrifuge the sample at 15,000 x g for 10 minutes. Carefully sample the supernatant and quantify the compound via HPLC-UV or a standard curve. If the recovered concentration matches your theoretical input, complete 1:1 complexation has been achieved[10].

Mechanistic Visualization

The following diagram illustrates the molecular pathways your compound takes during dissolution, highlighting why pH adjustment or cyclodextrin complexation succeeds where direct dilution fails.

Figure 2: Mechanistic pathways of diethylsulfamoyl benzoic acid solubilization and complexation.

Data Presentation: Solubility Matrix

To aid in experimental design, use this reference matrix to predict the behavior of diethylsulfamoyl benzoic acid under various assay conditions.

Table 2: Expected Solubility Matrix

Condition	Delivery Method	Expected Apparent Solubility	Risk of Precipitation
pH 3.0 Buffer	Direct Powder	< 10 µg/mL	Critical (Unionized state)
pH 7.4 Buffer	1% DMSO Spike	~50 - 100 µg/mL	High (Kinetic trap/Amorphous)
pH 7.4 Buffer	Protocol A (pH Adjust)	> 1,000 µg/mL	Low (Thermodynamic equilibrium)

| pH 7.4 + 10% HP-β-CD | Protocol B (Complex) | > 5,000 µg/mL | None (Steric shielding) |

Frequently Asked Questions (FAQs)

Can I just heat the buffer to force the compound into solution? Heating increases the kinetic rate of dissolution, but once the solution cools back to room temperature or 37°C, the thermodynamic solubility limit reasserts itself. The compound will undergo supersaturation and eventually crystallize out, ruining your assay reproducibility[6]. Use Protocol A instead.

Does HP-β-CD interfere with cellular assays? Generally, no. HP-β-CD is highly biocompatible and is used in FDA-approved intravenous formulations. However, at very high concentrations (>50 mM), cyclodextrins can extract cholesterol from cell membranes. Always run a vehicle control (Buffer + HP-β-CD without the drug) to establish a baseline[14].

Why does my compound precipitate when I add calcium or magnesium to the buffer? Divalent cations (Ca²⁺, Mg²⁺) can form insoluble salt complexes with the ionized carboxylate headgroup of the compound. If your assay requires divalent cations, you must use Protocol B (Cyclodextrin Complexation) to sterically shield the molecule from salt-bridge formation.

References

• Strategies to Evade Resistance: Combining Biophysical and Biochemical Approaches to Discover Compounds Addressing New Bacterial Target Systems - SciDok - Universität des Saarlandes. Retrieved from: [Link]

• Cas 57-66-9, Probenecid - LookChem. Retrieved from: [Link]

• High-Throughput Phase-Distribution Method to Determine Drug-Cyclodextrin Binding Constants - PMC. Retrieved from: [Link]

• Probenecid, an Old Drug with Potential New Uses for Central Nervous System Disorders and Neuroinflammation - PMC. Retrieved from: [Link]

• Probenecid | C13H19NO4S | CID 4911 - PubChem - NIH. Retrieved from:[Link]

• Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes - MDPI. Retrieved from: [Link]

• Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures - Raytor. Retrieved from:[Link]

• Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Retrieved from: [Link]

• Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability - SciSpace. Retrieved from: [Link]

• Preparation of solid drug/cyclodextrin complexes of acidic and basic drugs - ResearchGate. Retrieved from: [Link]

• Functionalization of Cyclodextrins - Encyclopedia.pub. Retrieved from: [Link]

Sources

• 1. Probenecid, an Old Drug with Potential New Uses for Central Nervous System Disorders and Neuroinflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Probenecid | C13H19NO4S | CID 4911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scidok.sulb.uni-saarland.de [scidok.sulb.uni-saarland.de]
• 4. lookchem.com [lookchem.com]
• 5. pdf.smolecule.com [pdf.smolecule.com]
• 6. raytor.com [raytor.com]
• 7. asianpubs.org [asianpubs.org]
• 8. researchgate.net [researchgate.net]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. High-Throughput Phase-Distribution Method to Determine Drug-Cyclodextrin Binding Constants - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 13. mdpi.com [mdpi.com]
• 14. encyclopedia.pub [encyclopedia.pub]

Technical Support Center: Optimizing pH Conditions for Precipitation of Sulfonamide Carboxylic Acids

Welcome to the Technical Support Center. This guide is designed for researchers, formulation scientists, and drug development professionals working with amphoteric and diprotic active pharmaceutical ingredients (APIs), specifically sulfonamide carboxylic acids (e.g., furosemide, sulfasalazine).

Because these molecules possess both an acidic carboxylic acid moiety and a weakly acidic/basic sulfonamide group, their solubility is highly pH-dependent. Mastering the isoelectric precipitation of these compounds requires a precise understanding of their ionization states, the Henderson-Hasselbalch relationship, and controlled crystallization kinetics.

Reference Data: pKa and Solubility Profiles

To successfully precipitate a sulfonamide carboxylic acid, you must first understand its ionization constants (pKa). The table below summarizes the physicochemical properties of two benchmark BCS Class IV sulfonamide carboxylic acids[1][2].

Compound	pKa Values	Solubility at Acidic pH (Unionized)	Solubility at Neutral/Basic pH (Ionized)
Furosemide	3.9 (Carboxylic acid)	0.017 mg/mL (pH 1.2)	3.62 mg/mL (pH 6.8)
Sulfasalazine	0.6, 2.4, 9.7, 11.8	< 0.05 mg/mL (pH 2.0)	> 5.0 mg/mL (pH 7.5)

Data Interpretation: At a pH significantly above the carboxylic acid pKa (e.g., pH 7.5), the molecules exist as highly water-soluble anions. As the pH drops below the pKa, the carboxylic acid protonates, returning the molecule to its neutral, lipophilic state (intrinsic solubility,

), triggering precipitation[3][4].

Experimental Workflow

The following diagram illustrates the standard logical progression for the pH-shift precipitation of sulfonamide carboxylic acids.

Figure 1: Standard workflow for pH-shift precipitation of sulfonamide carboxylic acids.

Standard Operating Procedure (SOP): pH-Shift Precipitation

This self-validating protocol ensures high-purity crystalline recovery by controlling the supersaturation rate.

Step 1: Alkaline Dissolution Suspend the crude sulfonamide carboxylic acid in deionized water (typically 10-20 volumes). Slowly add an alkaline excipient (e.g., 1M NaOH) under moderate agitation until the pH reaches at least 2 units above the carboxylic acid pKa (e.g., pH 7.0–8.0). Causality: Deprotonating the carboxylic acid forms a highly water-soluble sodium salt, breaking the crystal lattice and ensuring complete dissolution[5].

Step 2: Clarification Filter the alkaline solution through a 0.22 µm PTFE or PVDF membrane. Causality: This removes unreacted hydrophobic impurities, dust, and particulate matter that could act as unwanted nucleation sites during acidification.

Step 3: Controlled Acidification Transfer the filtrate to a jacketed reactor. Under constant, high-shear stirring, titrate the solution with 1M HCl. Drop the pH at a strictly controlled rate (e.g., 0.1 pH units/min) until reaching the target precipitation pH (usually 0.5 units below the pKa). Causality: Rapid acidification causes high localized supersaturation. This forces the drug to bypass the metastable zone and crash out as an amorphous solid or an oil.

Step 4: Aging (Ostwald Ripening) Once the target pH is reached, hold the suspension at this pH for 2–4 hours at 20°C–25°C. Causality: Aging allows smaller, thermodynamically unstable crystals to dissolve and redeposit onto larger crystals, improving filterability and purity.

Step 5: Isolation and Washing Filter the suspension under a vacuum. Wash the filter cake with cold, pH-adjusted water (matched to the precipitation setpoint, e.g., pH 3.5). Causality: Washing with neutral water (pH 7.0) will cause the filter cake to re-ionize and dissolve, drastically reducing your yield.

Troubleshooting Guides & FAQs

Q1: Why is my product "oiling out" (Liquid-Liquid Phase Separation) instead of forming a crystalline precipitate? A: Oiling out occurs when the system reaches a high degree of supersaturation too rapidly. Instead of entering the metastable zone where ordered crystallization occurs, the system enters the spinodal decomposition region, separating into a solute-rich liquid phase and a solvent-rich liquid phase. For sulfonamide carboxylic acids, this almost always happens if the titrant (HCl) is added too quickly. Resolution: Reduce your titration rate. Alternatively, introduce seed crystals of the pure API when the pH approaches the pKa (just before the cloud point is reached) to provide a surface for secondary nucleation. You can also add a polymeric precipitation inhibitor (PPI) like HPMC to stabilize the metastable zone[1].

Q2: How do I calculate the optimal precipitation pH for a novel sulfonamide carboxylic acid? A: The optimal precipitation pH corresponds to the pH of minimum solubility (

), where the molecule exists primarily in its neutral, unionized form. You can predict this using the Henderson-Hasselbalch equation[4][6]. For a molecule with a carboxylic acid (e.g., pKa ~ 4.0) and a weakly acidic sulfonamide (e.g., pKa ~ 10.0), the isoelectric point is roughly the average of the two pKa values. However, because the intrinsic solubility of the unionized carboxylic acid is extremely low, precipitation typically begins as soon as the pH drops below pKa + 1. Set your target pH to roughly 0.5 to 1.0 units below the carboxylic acid pKa to ensure >90% of the drug is in the unionized state.

Q3: My yield is lower than expected at pH 4.0. Should I drop the pH further to 1.0 to force precipitation? A: No, this is a common misconception. While dropping the pH to 1.0 will force >99.9% of the carboxylic acid into the unionized state, extreme acidic conditions can protonate the sulfonamide nitrogen or other basic heteroatoms (like the pyridine ring in sulfasalazine, which has a basic pKa of 2.4)[7]. This creates a water-soluble cationic species, which paradoxically increases the solubility of the drug and reduces your yield. For instance, furosemide solubility is minimized around pH 2.0-4.0; dropping it further does not significantly improve yield and risks chemical degradation[8]. Stick to a target pH of 3.0–4.0.

Q4: How can I prevent the co-precipitation of basic impurities during the acidification step? A: Basic impurities will ionize (and become soluble) at lower pH values, while your sulfonamide carboxylic acid will unionize (and precipitate). If you drop the pH too fast, these impurities get kinetically trapped in the rapidly forming crystal lattice. Resolution: Implement a step-wise pH adjustment. Drop the pH to just above the pKa, allow the mixture to equilibrate for 30 minutes, and then slowly lower it to the final target. This ensures the basic impurities remain protonated and dissolved in the mother liquor while your target API crystallizes cleanly.

References

• "SULFASALAZINE SALTS, PRODUCTION PROCESSES AND USES - European Patent Office - EP 3489222 A1." Googleapis.com. Available at:[Link]

• "(a) pH-solubility profile of furosemide in TRIS buffers at 30 ± 1 C." ResearchGate. Available at:[Link]

• "BCS Class IV Oral Drugs and Absorption Windows: Regional-Dependent Intestinal Permeability of Furosemide." PMC - NIH. Available at:[Link]

• "Solubility, pH and Temperature are Critical Parameters of Furosemide in Elastomeric Pump Infusion: Solving a Problem for Clinical Employment." Gavin Publishers. Available at:[Link]

• "Effect of precipitation inhibitors on supersaturation and solubility of furosemide." DergiPark. Available at:[Link]

• "Automated High Throughput pKa and Distribution Coefficient Measurements of Pharmaceutical Compounds for the SAMPL8 Blind Prediction Challenge." PMC - NIH. Available at:[Link]

• "Organic | PPT - Slideshare." SlideShare. Available at:[Link]

Sources

• 1. Journal of Research in Pharmacy » Submission » Effect of precipitation inhibitors on supersaturation and solubility of furosemide [dergipark.org.tr]
• 2. applications.emro.who.int [applications.emro.who.int]
• 3. BCS Class IV Oral Drugs and Absorption Windows: Regional-Dependent Intestinal Permeability of Furosemide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Automated High Throughput pKa and Distribution Coefficient Measurements of Pharmaceutical Compounds for the SAMPL8 Blind Prediction Challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Solubility, pH and Temperature are Critical Parameters of Furosemide in Elastomeric Pump Infusion: Solving a Problem for Clinical Employment [gavinpublishers.com]
• 6. Organic | PPT [slideshare.net]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Steric Hindrance in 2,4-Dichloro-5-Sulfamoyl Substitutions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the complex steric and electronic landscapes of 2,4-dichloro-5-sulfamoyl systems. These motifs are critical precursors in medicinal chemistry (e.g., loop diuretics like furosemide and carbonic anhydrase inhibitors), but their inherent steric congestion often leads to stalled reactions and poor yields.

Mechanistic Overview: The "Ortho Effect" and Regioselectivity

In 2,4-dichloro-5-sulfamoylbenzoic acid (lasamide) and its ester derivatives, the aromatic ring is highly activated for Nucleophilic Aromatic Substitution (SNAr) by the electron-withdrawing carboxyl/ester and sulfamoyl groups[1]. However, researchers frequently encounter stalled reactions due to profound steric shielding.

• C2-Position: This position is ortho to the carboxyl group and para to the sulfamoyl group. Steric hindrance here is moderate and is often mitigated by hydrogen-bonding coordination between the incoming nucleophile (e.g., primary amines) and the ortho-carboxyl group, facilitating the Meisenheimer complex formation[2].

• C4-Position: This position is para to the carboxyl group and ortho to the highly bulky 5-sulfamoyl group. The physical obstruction created by the sulfonamide moiety severely increases the activation energy required for nucleophilic attack[3].

Frequently Asked Questions (FAQs)

Q1: Why does my amination reaction with 2,4-dichloro-5-sulfamoylbenzoic acid plateau at ~70% yield despite prolonged heating? A: Prolonged conventional heating often triggers two competing side reactions: the thermal degradation of the sulfonamide product and the dimerization/polymerization of the amine nucleophile (e.g., furfurylamine polymerizing into unwanted humins)[4]. Causality: The high activation energy barrier imposed by the ortho-chlorine requires significant kinetic energy to overcome[3]. However, at the elevated temperatures (>100°C) typically used to force the reaction, the product itself becomes thermally unstable. Solution: Transition to microwave-assisted synthesis at a strictly controlled 80°C and increase the amine equivalents to compensate for any dimerization losses[4].

Q2: I am observing a mixture of regioisomers when using thiol nucleophiles. How can I drive substitution selectively to the 4-position? A: Regioselectivity in these systems is highly dependent on the solvent and the steric bulk of the nucleophile. In protic solvents (like methanol), 2-substituted products often dominate when using aromatic thiols[5]. Causality: Protic solvents can hydrogen-bond with the sulfamoyl group, expanding its effective steric radius and physically blocking the C4 position. Solution: Switch to a polar aprotic solvent like DMSO. DMSO solvates the nucleophile without adding bulk to the sulfamoyl group, stabilizing the Meisenheimer complex at the electronically favored C4 position[1].

Troubleshooting Workflow

When your SNAr reaction stalls, follow this logical progression to identify the root cause and apply the correct physicochemical intervention.

Workflow for troubleshooting sterically hindered SNAr reactions.

Quantitative Data: Parameter Optimization

To illustrate the delicate balance between overcoming steric hindrance and preventing thermal degradation, the following table summarizes the optimization of reaction parameters for the C2-amination of 2,4-dichloro-5-sulfamoylbenzoic acid with furfurylamine[4].

Temperature (°C)	Time (min)	Furfurylamine (equiv)	Base (NEt3 equiv)	Conversion Yield (%)	Mechanistic Observation
80	60	2.5	4.0	~74%	Incomplete conversion due to steric barrier.
100	60	2.5	4.0	<70%	Thermal degradation of the furosemide product.
80	60	1.5	2.0	<50%	Reagent depletion via amine dimerization.
80	90	2.5	2.0	>95%	Optimal balance of kinetics and stability.

Validated Experimental Protocols

Protocol A: Microwave-Assisted C2-Amination (Furosemide Synthesis)

Objective: Overcome steric hindrance at the C2 position while preventing thermal degradation of the 5-sulfamoyl group[4].

• Preparation: In a microwave-safe reaction vial, suspend 2,4-dichloro-5-sulfamoylbenzoic acid (1.0 equiv) in anhydrous acetonitrile (2 mL per mmol).

• Reagent Addition: Add furfurylamine (2.5 equiv) and triethylamine (2.0 equiv). Causality: The excess amine compensates for temperature-induced dimerization, while NEt3 acts as an acid scavenger to prevent protonation of the nucleophile, maintaining its reactivity[4].

• Irradiation: Seal the vial and subject it to microwave irradiation at 80°C for 90 minutes.

• Validation Checkpoint (Self-Validating System): Before proceeding to workup, analyze a 10 µL aliquot via LC-MS. The protocol is validated if the starting material peak (m/z ~269) is entirely replaced by the product peak (m/z ~330), with a strict absence of secondary high-molecular-weight peaks (which would indicate humin formation).

• Workup: Cool the mixture to room temperature, acidify with 1M HCl to pH 4 to precipitate the product, filter, and wash extensively with cold water[2].

Protocol B: Regioselective C4-Thiolation in Polar Aprotic Media

Objective: Direct bulky thiol nucleophiles to the sterically congested C4 position of methyl 2,4-dihalo-5-sulfamoyl-benzoates[1].

• Preparation: Dissolve methyl 2,4-dichloro-5-sulfamoyl-benzoate (1.0 equiv) in anhydrous DMSO (0.5 M concentration). Causality: DMSO leaves the nucleophile unsolvated and highly reactive, which is essential for penetrating the steric shield of the ortho-sulfamoyl group[5].

• Reagent Addition: Add the aliphatic or aromatic thiol (1.1 equiv) followed by triethylamine (1.5 equiv)[1].

• Heating: Heat the mixture to 60°C under an inert argon atmosphere for 72 hours.

• Validation Checkpoint (Self-Validating System): Perform a crude 1H-NMR on a worked-up aliquot. The reaction is validated if the two distinct aromatic proton singlets of the starting material shift cleanly, confirming the displacement of the C4 chlorine rather than yielding a complex multiplet indicative of a regioisomer mixture[5].

• Workup: Pour the mixture into ice-water to precipitate the product. Extract with ethyl acetate (3 x 50 mL), wash the combined organic layers extensively with brine to remove residual DMSO, and dry over anhydrous Na2SO4[1].

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. zenodo.org [zenodo.org]
• 5. epublications.vu.lt [epublications.vu.lt]

Technical Support Center: Separation of Mono- and Di-Substituted Sulfonamide Impurities

Welcome to the technical support center for the analysis and separation of sulfonamide impurities. This guide is designed for researchers, analytical scientists, and drug development professionals who encounter the specific challenge of resolving mono- and di-substituted sulfonamide impurities from an active pharmaceutical ingredient (API). Due to their structural similarities, these separations can be complex. This resource provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to streamline your method development process.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of mono- and di-substituted sulfonamides so challenging?

The primary difficulty lies in their similar physicochemical properties. A mono-substituted sulfonamide possesses an acidic proton on the sulfonamide nitrogen, making it ionizable. A di-substituted sulfonamide lacks this proton, rendering it non-ionizable at the sulfonamide group. This difference in ionizability is the key to their separation, but it requires precise control over mobile phase pH.[1][2] Often, both molecules share the same core chromophore and have very similar polarities and molecular weights, leading to co-elution under generic reversed-phase HPLC conditions.

Q2: What is the best initial chromatographic approach to try? Reversed-Phase HPLC or something else?

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the most common and logical starting point.[3] It is a versatile technique, and by manipulating the mobile phase pH, you can exploit the ionization differences between the two impurity types. However, if RP-HPLC fails to provide adequate resolution, Supercritical Fluid Chromatography (SFC) is an excellent alternative.[4][5][6] SFC operates on a normal-phase principle and offers a different selectivity mechanism that can often resolve compounds that are inseparable by reversed-phase methods.[5]

Q3: How critical is mobile phase pH, and how do I select the right pH?

Mobile phase pH is the most critical parameter for this separation.[7][8] The goal is to choose a pH that maximizes the difference in the ionization state between the mono- and di-substituted species.

• The Rule of Thumb: Select a pH that is at least one to two units away from the pKa of the mono-substituted sulfonamide's acidic proton.[8][9]

• To Retain the Mono-substituted Impurity: Use a low pH (e.g., pH 2-4).[8] At this pH, the acidic sulfonamide group is protonated (neutral), increasing its hydrophobicity and retention on a C18 column. The di-substituted impurity's retention will be less affected by pH.

• To Elute the Mono-substituted Impurity Faster: Use a higher pH (e.g., pH 6-8). At this pH, the mono-substituted sulfonamide is deprotonated (anionic), making it more polar and less retained.

A pH screening study is highly recommended as the first step in method development to find the optimal pH for maximum resolution.[10][11]

Troubleshooting Guide: Common Separation Issues

This section addresses specific problems encountered during method development in a question-and-answer format.

Problem 1: Poor Resolution or Complete Co-elution of Impurities

Q: My mono- and di-substituted impurities are co-eluting on a C18 column. I've tried a simple water/acetonitrile gradient. What should I do next?

This is the most common challenge. The solution involves systematically altering chromatographic parameters to exploit subtle differences between the molecules.

Step 1: Systematic pH Optimization As discussed in the FAQ, pH is your most powerful tool.[2] Before changing anything else, perform a pH screening experiment.

• Action: Prepare mobile phases with buffers at different pH values (e.g., pH 3.0, 4.5, 6.0, and 7.5). Run your gradient analysis at each pH and observe the change in selectivity and resolution between the critical pair.

• Causality: Changing the pH alters the charge state of the mono-substituted sulfonamide, which directly impacts its interaction with the hydrophobic stationary phase.[7] The di-substituted impurity, being less affected by pH, will show a smaller shift in retention time, thus creating separation.

Step 2: Change the Organic Modifier If pH optimization is insufficient, changing the organic solvent can alter selectivity.

• Action: Substitute acetonitrile with methanol in your mobile phase, or try a ternary mixture (e.g., water/acetonitrile/methanol).

• Causality: Acetonitrile and methanol have different properties (dipole moment, hydrogen bonding capability) that influence how they compete with analytes for the stationary phase. This can change elution order and improve the resolution of structurally similar compounds.

Step 3: Evaluate a Different Stationary Phase Not all C18 columns are the same. If resolution is still poor, the stationary phase chemistry is the next variable to change.

• Action: Switch to a column with a different selectivity. Good options include:

  • Phenyl-Hexyl Column: Offers pi-pi interactions, which can be beneficial for aromatic sulfonamides.

  • Polar-Embedded Column (e.g., C18 with an amide or carbamate group): These phases offer different hydrogen bonding capabilities and can reduce peak tailing for basic compounds.

  • Mixed-Mode Column (e.g., C12-diol or Primesep): These columns combine hydrophobic and ion-exchange retention mechanisms, providing unique selectivity for ionizable compounds like sulfonamides.[12][13]

Parameter	Recommended Action	Scientific Rationale
Mobile Phase pH	Screen pH values from 3.0 to 7.5.	Modulates ionization of the mono-substituted sulfonamide, directly impacting retention and selectivity.[2][7]
Organic Modifier	Switch from Acetonitrile to Methanol.	Alters solvent-analyte interactions and can change elution order.
Stationary Phase	Test Phenyl-Hexyl, Polar-Embedded, or Mixed-Mode columns.	Introduces alternative separation mechanisms (pi-pi, ion-exchange) beyond simple hydrophobicity.[12][13]

Problem 2: Poor Peak Shape (Tailing Peaks)

Q: I have achieved separation, but the peak for my mono-substituted impurity is tailing badly. What causes this and how can I fix it?

Peak tailing is a common issue, especially for compounds with acidic or basic functional groups.[14][15][16] It negatively impacts resolution and quantification accuracy.[17]

• Cause 1: Secondary Interactions with Silanols: The most frequent cause of tailing for acidic compounds like mono-substituted sulfonamides is interaction with residual, acidic silanol groups on the silica surface of the column.[16]

• Solution 1: Adjust Mobile Phase pH: Ensure your mobile phase pH is low enough (e.g., < 4) to keep the sulfonamide protonated and the silanol groups suppressed.

• Solution 2: Increase Buffer Strength: A higher buffer concentration (e.g., 25-50 mM) can help to mask the residual silanol groups and improve peak shape.

• Cause 2: Column Overload: Injecting too much sample can saturate the stationary phase, leading to tailing.[14][18]

• Solution 3: Reduce Sample Concentration: Dilute your sample and reinject. If the peak shape improves, you were likely overloading the column.

• Cause 3: Column Contamination or Degradation: A contaminated guard column or a void at the head of the analytical column can cause tailing for all peaks.[15][17][18]

• Solution 4: Column Maintenance: Replace the guard cartridge. If that fails, try flushing the column or, as a last resort, reversing it to wash contaminants from the inlet frit.[15] If the column is old, it may need to be replaced.[15][18]

Workflow & Troubleshooting Diagram

The following diagram illustrates a logical workflow for developing a separation method and troubleshooting common problems.

Caption: A logical workflow for method development and troubleshooting.

Experimental Protocols

Protocol A: Generic RP-HPLC Screening Protocol

This protocol outlines a systematic approach to screen for initial separation conditions.

• Column: Use a high-quality C18 column (e.g., 100 x 4.6 mm, 2.7 µm).

• Mobile Phase Preparation:

  • Mobile Phase A1 (pH 3.0): 10 mM Potassium Phosphate in water, pH adjusted to 3.0 with phosphoric acid.

  • Mobile Phase A2 (pH 7.0): 10 mM Potassium Phosphate in water, pH adjusted to 7.0.

  • Mobile Phase B: Acetonitrile.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detector: UV, set at the lambda max of the API and impurities.

  • Injection Volume: 5 µL

  • Sample Prep: Dissolve sample in 50:50 Water:Acetonitrile at ~0.5 mg/mL.

• Gradient Timetable:

Time (min)	% Mobile Phase B
0.0	5
15.0	95
17.0	95
17.1	5
20.0	5

• Procedure:

  • Equilibrate the system with the pH 3.0 mobile phase (A1/B).

  • Inject the sample and record the chromatogram.

  • Thoroughly flush the system and re-equilibrate with the pH 7.0 mobile phase (A2/B).

  • Inject the sample and record the chromatogram.

  • Compare the chromatograms to determine which pH provides the best selectivity for the critical pair. Use the best condition as the starting point for further optimization.

Protocol B: Introduction to Supercritical Fluid Chromatography (SFC)

When RP-HPLC fails, SFC provides an orthogonal separation technique.[4][5] SFC uses supercritical CO2 as the primary mobile phase, which behaves like a non-polar solvent, making it a form of normal-phase chromatography.[6]

• Principle of Operation: SFC separates compounds based on their polarity and interaction with a polar stationary phase.[4] Because CO2 is the main mobile phase, solvent consumption is drastically reduced.[19][20]

• Typical SFC Screening Conditions:

  • Column: Use a polar stationary phase (e.g., Diol, 2-Ethylpyridine).

  • Mobile Phase A: Supercritical CO2.

  • Mobile Phase B (Co-solvent): Methanol (often with a small amount of an additive like ammonium hydroxide or trifluoroacetic acid to improve peak shape).

  • Backpressure: 120 bar

  • Temperature: 40 °C

  • Gradient: Typically 5% to 40% Co-solvent over 5-10 minutes.

• Advantages for Sulfonamides: SFC is particularly effective for separating compounds with subtle differences in polar functional groups, which is often the case for mono- vs. di-substituted analogs. It is a powerful tool for both analytical and preparative scale purification of these challenging impurity profiles.[19][20]

References

• Chromatography Today. (n.d.). What are the Common Peak Problems in HPLC. Retrieved from [Link]

• Labtech. (n.d.). 11 HPLC Problems and Solutions You Must Know. Retrieved from [Link]

• Phenomenex. (2022, January 4). HPLC Troubleshooting: Solutions for Common Problems. Retrieved from [Link]

• ACE HPLC Columns. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Oreate AI Blog. (2026, January 7). Systematic Diagnosis and Solutions for HPLC Peak Shape Abnormalities. Retrieved from [Link]

• MDPI. (2021, June 22). Application of Micellar Mobile Phase for Quantification of Sulfonamides in Medicated Feeds by HPLC-DAD. Retrieved from [Link]

• Teledyne ISCO. (n.d.). What is Supercritical Fluid Chromatography (SFC) Chromatography?. Retrieved from [Link]

• Phenomenex. (n.d.). Supercritical Fluid Chromatography (SFC) Columns. Retrieved from [Link]

• Agilent Technologies. (n.d.). TROUBLESHOOTING GUIDE. Retrieved from [Link]

• R Discovery. (2025, August 12). Separation of sulphonamides on a C12-diol mixed-mode HPLC column and investigation of their retention mechanism. Retrieved from [Link]

• Wikipedia. (n.d.). Supercritical fluid chromatography. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Sulfonamides and Phenylhydrazine by Mixed-Mode HPLC. Retrieved from [Link]

• Chromatography Today. (n.d.). How Good is SFC for Polar Analytes?. Retrieved from [Link]

• Shimadzu. (n.d.). Advanced Analysis with Supercritical Fluids Chromatography. Retrieved from [Link]

• LC/GC. (2025, October 18). Analytical Method Development and Validation in Pharmaceuticals. Retrieved from [Link]

• Moravek. (2024, December 3). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]

• Crawford Scientific. (n.d.). The Importance of Mobile Phase pH in Chromatographic Separations. Retrieved from [Link]

• Agilent Technologies. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from [Link]

• LCGC International. (2010, March 31). Method Development for Drug Impurity Profiling: Part 1. Retrieved from [Link]

• Spectroscopy Online. (2020, November 15). Isolation of Pharmaceutical Impurities and Degradants Using Supercritical Fluid Chromatography. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). A process of method development: A chromatographic approach. Retrieved from [Link]

• Research J. Pharm. and Tech. (2021, December 21). Isolation and Structural Elucidation of Impurity in Sulfonamide Intermediate of Glyburide. Retrieved from [Link]

• American Pharmaceutical Review. (2010, December 1). A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of Benzenesulfonamide and Sulfanilamide. Retrieved from [Link]

• Trends in Sciences. (2023, March 15). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Retrieved from [Link]

• MDPI. (2018, June 4). Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: State-of-the-Art. Retrieved from [Link]

• USDA. (2016, March 14). Screening, Quantitation and Confirmation of Sulfonamides by Liquid Chromatography - Tandem Mass Spectrometry. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. researchgate.net [researchgate.net]
• 4. What is Supercritical Fluid Chromatography (SFC) Chromatography? | Teledyne LABS [teledynelabs.com]
• 5. Supercritical Fluid Chromatography (SFC) Columns | Phenomenex [phenomenex.com]
• 6. Supercritical fluid chromatography - Wikipedia [en.wikipedia.org]
• 7. moravek.com [moravek.com]
• 8. agilent.com [agilent.com]
• 9. 相关内容暂不可用 [sigmaaldrich.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 12. discovery.researcher.life [discovery.researcher.life]
• 13. Separation of Sulfonamides and Phenylhydrazine by Mixed-Mode HPLC | SIELC Technologies [sielc.com]
• 14. chromatographytoday.com [chromatographytoday.com]
• 15. labtech.tn [labtech.tn]
• 16. hplc.eu [hplc.eu]
• 17. Systematic Diagnosis and Solutions for HPLC Peak Shape Abnormalities - Oreate AI Blog [oreateai.com]
• 18. HPLC Troubleshooting: Solutions for Common Problems [phenomenex.com]
• 19. chromatographytoday.com [chromatographytoday.com]
• 20. pharmtech.com [pharmtech.com]

Stability of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid under reflux

Technical Support Center: Stability of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid

Executive Summary

2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid is a highly functionalized scaffold often used as a pharmaceutical intermediate (analogous to Furosemide precursors) or a building block for uricosuric agents.

Its stability under reflux is governed by the competing electronic effects of its three electron-withdrawing groups (EWGs): the carboxylic acid (C-1), the two chlorines (C-2, C-4), and the sulfonamide (C-5).

The Critical Stability Verdict:

• In Inert Solvents (Toluene, DCM, DCE): High Stability.

• In Alcohols (MeOH, EtOH): Low Stability. High risk of Nucleophilic Aromatic Substitution (

  ) at the C-2 position and Esterification at C-1.

• In Aqueous Acid: High Stability (Diethyl group protects the sulfonamide).

• In Aqueous Base: Moderate Instability. Risk of hydrolysis of the C-2 Chlorine to a phenol (salicylic acid derivative).

Reactivity & Degradation Map

The following diagram illustrates the specific chemical vulnerabilities of the molecule under reflux conditions.

Figure 1: Degradation pathways under various reflux conditions. The C-2 Chlorine is the primary "soft spot" due to activation by the para-sulfamoyl and ortho-carboxyl groups.

Technical Troubleshooting Guide (FAQ)

Module A: Solvent Compatibility (The "Solvolysis" Issue)

Q: I refluxed the compound in Methanol to recrystallize it, and my purity dropped. What happened? A: You likely triggered a Nucleophilic Aromatic Substitution (

).

• The Mechanism: The chlorine at position 2 is chemically "activated." It is located ortho to the carboxylic acid and para to the sulfamoyl group. Both groups pull electron density away from the ring, making the C-2 carbon highly susceptible to attack by nucleophiles (like methoxide or methanol).

• The Result: You formed the 2-methoxy analog.

• Solution: Switch to non-nucleophilic solvents for recrystallization, such as Acetonitrile (ACN) , Toluene , or a DCM/Hexane mixture.

Q: Can I esterify the carboxylic acid without touching the chlorines? A: Yes, but you must control the temperature.

• Protocol: Use Thionyl Chloride (

  ) at moderate temperatures (40-50°C) to form the acid chloride, then quench with alcohol at 0°C. Avoid prolonged reflux in alcohol, as the reaction (displacing the chlorine) competes with esterification at high temperatures [1, 2].

Module B: Hydrolytic Stability

Q: Will the sulfonamide group hydrolyze under acidic reflux? A: Unlikely.

• Reasoning: While primary sulfonamides (

  ) can hydrolyze to sulfonic acids under harsh acid reflux, your molecule is a diethyl sulfonamide ( ). The two ethyl groups provide significant steric hindrance, protecting the Nitrogen-Sulfur bond from hydrolytic cleavage.

• Observation: It is generally stable in 1N-6N HCl reflux for short durations (< 6 hours).

Q: I see a new peak at RRT 0.85 after refluxing in NaOH. Is it the sulfonic acid? A: It is more likely the 2-hydroxy derivative (Salicylic acid analog).

• Reasoning: In strong base, the hydroxide ion (

  ) acts as a nucleophile. Just like methanol, it attacks the activated C-2 position, displacing the chlorine. This is a known degradation pathway for 2,4-dichloro-5-sulfamoylbenzoic acids [3].

Standard Stability Protocol

Use this protocol to validate the compound's stability before scaling up any reaction.

Objective: Determine the "Safe Operating Window" for reflux.

Parameter	Method	Acceptance Criteria
Concentration	1 mg/mL in test solvent	N/A
Temperature	Solvent Boiling Point (Reflux)	N/A
Timepoints	T=0, 1h, 4h, 24h	> 99.0% Parent Peak Retention
Analysis	HPLC (Reverse Phase C18)	No new impurity > 0.1%

Recommended HPLC Conditions:

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5µm, 4.6 x 100mm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm.

Mechanistic Insight: Why is the C-2 Chlorine so labile?

Understanding the electronics of the ring is crucial for predicting side reactions.

• Directing Effects:

  • Position 1 (COOH): Electron Withdrawing Group (EWG). Activates Ortho (2) and Para (4).

  • Position 5 (

    ): Strong EWG. Activates Ortho (4, 6) and Para (2).

• The "Super-Activated" C-2:

  • The Chlorine at C-2 is Ortho to the Carboxyl and Para to the Sulfamoyl.

  • It receives a "double dose" of electron withdrawal, making the carbon extremely electron-deficient (positive character).

  • This makes it the primary target for nucleophiles (Amines, Alcohols, Hydroxide).

• The C-4 Chlorine:

  • This position is Ortho to the Sulfamoyl but Meta to the Carboxyl. It is activated, but significantly less than C-2. This is why Furosemide synthesis (displacement by furfurylamine) occurs selectively at C-2 [2, 4].

References

• BenchChem. Synthesis of Furosemide Precursors: 2,4-Dichloro-5-sulfamoylbenzoic Acid. Retrieved from BenchChem Technical Guides. Link

• United States Patent Office. Process for the preparation of furosemide (EP0788494B1).[1] Describes the chlorosulfonylation and ammonolysis of 2,4-dichlorobenzoic acid and subsequent lability of the C-2 chlorine. Link

• National Institutes of Health (NIH). Hydrolysis of Temazepam and related chlorosulfonyl derivatives in simulated gastric fluid. (Demonstrates acid stability of sulfonamides vs ring substitution). Link

• Sigma-Aldrich. 2,4-Dichloro-5-sulfamoylbenzoic acid Certified Reference Material. (Physical properties and handling).[2][3][4] Link

(Note: While specific literature on the diethyl- derivative is sparse, the chemistry is extrapolated from the well-documented primary sulfonamide analog used in Furosemide synthesis, as the electronic activation of the ring remains comparable.)

Sources

• 1. EP0788494B1 - Process for the preparation of furosemide - Google Patents [patents.google.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. 2-4-dichloro-5-sulfamoyl Benzoic Acid, Lasamide Manufacturers, SDS [mubychem.com]
• 4. benchchem.com [benchchem.com]

resolving baseline noise in HPLC analysis of benzoic acid sulfonamides

Topic: Resolving Baseline Noise & Drift

Status: Active | Tier: Level 3 (Method Development & Troubleshooting)

Introduction: The Signal-to-Noise Challenge

Welcome to the Technical Support Center. You are likely here because your analysis of benzoic acid sulfonamides (e.g., Furosemide, Bumetanide, Probenecid derivatives) is compromised by baseline instability.

This is not a generic HPLC issue; it is a specific conflict between analyte chemistry and detection physics . Sulfonamides require acidic mobile phases (pH 2.5–3.0) to suppress ionization and prevent peak tailing. However, the additives required to achieve this pH (TFA, Formic Acid, Acetate) often absorb UV light at the low wavelengths (210–254 nm) required to detect these compounds, creating a "high-noise floor."

This guide prioritizes causality over guesswork. We will isolate whether your noise is Chemical (mobile phase/column), Mechanical (pump/mixer), or Electronic (detector/lamp).

Module 1: The "Why" – The Chemistry of the Noise

To fix the noise, you must understand its origin.[1][2] Benzoic acid sulfonamides possess two ionizable groups: a carboxyl group (

) and a sulfonamide group ( ).

The Ionization Conflict

To obtain sharp peaks, you must suppress the ionization of the carboxyl group by keeping the mobile phase pH below 3.0 .

• The Problem: Common buffers used at pH 3.0 (Formic Acid, Acetic Acid, TFA) have UV cutoffs near your detection wavelength.

• The Result: Your mobile phase essentially becomes a "liquid filter," absorbing light before it hits the detector. Small fluctuations in flow or mixing ratio appear as massive baseline noise.

Data: UV Cutoff & Noise Potential

Select the buffer with the lowest UV cutoff relative to your detection wavelength.

Mobile Phase Additive	pH Range	UV Cutoff (1 AU)	Noise Risk at 210-220 nm	Suitability for Sulfonamides
Phosphoric Acid / Phosphate	2.1 – 3.1	< 200 nm	Low	High (Excellent peak shape, but non-volatile)
Trifluoroacetic Acid (TFA)	< 2.5	~210 nm	High (Drifts in gradients)	Medium (Good peak shape, but noisy baseline)
Formic Acid (0.1%)	~ 2.7	~210 nm	Medium	Medium (MS compatible, but higher background)
Acetic Acid / Acetate	3.8 – 5.8	~240 nm	Critical (Do not use <245nm)	Low (High UV absorption causes massive noise)

Critical Insight: If you are using Acetate buffer and detecting at 254 nm , you are operating at the edge of the solvent's opacity. Switch to Phosphate (if non-MS) or Formic Acid immediately.

Module 2: Systematic Troubleshooting Workflow

Do not randomly change columns or lamps. Use this logic tree to isolate the source.

Visualizing the Noise Source

Figure 1: Diagnostic Logic Tree for isolating HPLC baseline noise. Follow the path based on the visual pattern of the chromatogram.

Module 3: The "Zero-Column" Isolation Protocol

This is the most definitive test you can run. It removes the column as a variable to determine if the noise is coming from the System or the Chemistry .

Protocol:

• Disconnect the Column: Remove your HPLC column.

• Install a Union: Connect the injector outlet directly to the detector inlet using a PEEK or stainless steel union (zero-dead-volume).

• Flush: Run 100% Methanol or Acetonitrile at 1.0 mL/min for 10 minutes to clear the lines.

• Replicate Conditions: Switch to your actual mobile phase (e.g., Buffer/Organic mix) and run the pump at your method flow rate.

• Observe:

  • If Noise Persists: The issue is the Pump (pulsation), Detector (lamp/cell), or Mobile Phase (absorbance/impurities).[3][4] The column is innocent.

  • If Noise Disappears: The issue was the Column (bleeding stationary phase, trapped contaminants) or Frit (clogging).

Module 4: Frequently Asked Questions (Specific Scenarios)

Q1: I see a rising baseline during my gradient elution (0% to 100% B). Is this noise?

Diagnosis: This is likely Gradient Drift , not noise. Cause: If Mobile Phase A is Phosphate Buffer (transparent) and Mobile Phase B is Methanol + 0.1% TFA, the TFA absorbs UV light. As the %B increases, the total UV absorbance of the liquid in the flow cell increases, causing the baseline to rise. Solution:

• Balance Absorbance: Add the same concentration of additive to Mobile Phase A and B. (e.g., if B has 0.1% TFA, add 0.1% TFA to A).

• Reference Wavelength: If using a DAD (Diode Array Detector), ensure your reference wavelength is not set to a region where the sulfonamides absorb.

Q2: My baseline has regular, rhythmic "waves" (Sinusoidal noise).

Diagnosis: Mixing noise or Pump pulsation. Cause: Incomplete mixing of Mobile Phase A (Buffer) and B (Organic). Sulfonamides often use Methanol, which has a high viscosity and mixes poorly with water compared to Acetonitrile. Solution:

• Premix: Premix your mobile phase (e.g., isocratic 50:50) to see if the wave disappears. If it does, your on-line mixer is failing.

• Pulse Damper: Ensure your pulse damper is functioning.

Q3: I see sharp, random spikes that dip below zero.

Diagnosis: Air bubbles in the flow cell. Cause: "Outgassing." When cold solvent from the fridge enters a warm column oven, or when mixing Methanol/Water (exothermic), gas solubility drops, releasing bubbles. Solution:

• Degas: Sparging with Helium is best.[4] Vacuum degassing is standard.

• Backpressure: Install a backpressure regulator (approx. 30-100 psi) after the detector flow cell to keep bubbles in solution.

Module 5: Validated Optimization Protocols

Protocol A: Low-Noise Mobile Phase Preparation for Sulfonamides

Use this protocol to minimize "Chemical Noise."

• Glassware: Use only borosilicate glass. Plasticizers from plastic bottles leach into solvents and cause "ghost peaks."

• Filtration: Filter aqueous buffers through a 0.22 µm Nylon or PVDF membrane .

  • Why: Removes micro-particulates that scatter light in the detector cell, appearing as noise.

• The "Phosphate Switch":

  • If you are not using Mass Spec (MS), switch from Acetate/Formic Acid to 20-50 mM Potassium Phosphate (pH 2.5–3.0) .

  • Result: Phosphate is transparent down to 195 nm. This alone can reduce baseline noise by 50-80% compared to Acetate buffers.

Protocol B: Detector Lamp Energy Check

Perform if "Stop Flow" test showed electronic noise.

• Access your HPLC software (e.g., ChemStation, LabSolutions, Empower).

• Navigate to Detector Diagnostics .

• Check Reference Energy and Sample Energy .

  • Standard: If Reference Energy is < 50% of the new lamp value (check manual), the lamp is flickering and causing noise.

  • Action: Replace the Deuterium (D2) lamp.

References

• Kromasil. (n.d.). FAQ - Which mobile phases work with my detection wavelength? (UV Cutoff Data). Retrieved from [Link]

• Separation Science. (2024).[2] Why Your HPLC Baseline Drifts—And How to Stop It. (TFA and Gradient Drift). Retrieved from [Link]

• Phenomenex. (n.d.).[5] HPLC Troubleshooting Mini Guide - Baseline Issues. (Pump Pulsation & Air Bubbles).[5][6] Retrieved from [Link]

• NursingAnswers.net. (2020). Analysis of Sulfonamides: HPLC Method Development. (pKa and pH context). Retrieved from [Link]

• Element Lab Solutions. (2019). HPLC Diagnostic Skills – Noisy Baselines. (Electronic vs. Chemical Noise). Retrieved from [Link]

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. sepscience.com [sepscience.com]
• 3. welch-us.com [welch-us.com]
• 4. HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers - Persee [pgeneral.com]
• 5. phenomenex.com [phenomenex.com]
• 6. HPLC Pump Troubleshooting: Resolve Pressure & Performance Issues in HPLC Systems [labx.com]

Technical Support Center: Preventing Hydrolysis of Diethylsulfamoyl Groups During Acid Workup

Welcome to the Technical Support Center. As researchers and drug development professionals, you often rely on the diethylsulfamoyl group (

) as a robust directed metalation group (DMG) or a critical pharmacophore. While generally stable, this functional group is notoriously susceptible to premature cleavage during standard acidic workups.

This guide provides authoritative, field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure the structural integrity of your sulfamoyl-containing compounds.

Mechanistic Causality: Why Does Hydrolysis Occur?

To prevent degradation, we must first understand the causality of the failure. The diethylsulfamoyl group is highly stable under neutral and mildly basic conditions. However, when exposed to strong aqueous acids (e.g.,

or ), the nitrogen atom of the sulfamoyl group becomes protonated.

Because the sulfamoyl nitrogen is weakly basic, protonation requires highly acidic conditions (

). Once protonated, the bond is severely weakened. Subsequent nucleophilic attack by water leads to rapid bond cleavage, yielding a sulfonic acid (or phenol, in the case of O-sulfamates) and diethylamine 1[1]. This specific acid-catalyzed hydrolysis (A-1 mechanism) is accelerated by elevated temperatures2[2].

Acid-catalyzed S-N bond cleavage mechanism of the diethylsulfamoyl group.

Quantitative Data: Stability Profiling

To guide your experimental design, the following table summarizes the stability of the diethylsulfamoyl group across various workup environments.

Workup Condition	pH Range	Temperature (°C)	Half-life ( ) / Stability	Mechanism of Degradation
Strong Acid (e.g., )				Specific acid-catalyzed (A-1) cleavage
Mild Acid ( )				Negligible protonation
Mild Acid ( )				Negligible protonation
Neutral Biphasic (Water/Brine)				Stable

Troubleshooting & FAQs

Q: I am losing my diethylsulfamoyl protecting group during the amine quenching step. What am I doing wrong? A: You are likely using a strong mineral acid (like

) to neutralize excess amines or bases. Strong acids drop the aqueous pH below 2, triggering the hydrolysis of the sulfamoyl group. Switch to a mild acid workup using citric acid or saturated ammonium chloride ( ). These reagents buffer the aqueous layer between pH 3 and 6—acidic enough to protonate and extract aliphatic amines (pKa ~9-10) into the aqueous phase, but not acidic enough to protonate the sulfamoyl nitrogen 3.

Q: My product is forming an oily, impure mixture after workup. How can I prevent this? A: An oily residue often indicates the presence of unextracted diethylammonium salts or partial hydrolysis products (sulfonic acids) 4[4]. Ensure strict temperature control (

) during the quench. If impurities persist, validate your phase separation by washing the organic layer with saturated followed by brine to remove any trace acidic byproducts before concentration.

Experimental Protocols: Self-Validating Mild Acid Workup

To guarantee the survival of the diethylsulfamoyl group, replace standard

washes with the following self-validating citric acid protocol.

Optimized mild acid workup workflow to preserve diethylsulfamoyl integrity.

Protocol: Citric Acid Quench for Amine Removal

Objective: Selectively remove basic impurities without cleaving the diethylsulfamoyl group.

Step 1: Temperature Control Dilute the crude reaction mixture with a suitable organic solvent (e.g., Ethyl Acetate or Dichloromethane). Submerge the reaction flask in an ice-water bath and allow the internal temperature to reach

. Causality: Hydrolysis is a temperature-dependent kinetic process. Lowering the temperature exponentially decreases the rate of any potential bond cleavage.

Step 2: Mild Acidic Quench Slowly add an equal volume of cold

Citric Acid solution (or saturated aqueous ) to the organic mixture while stirring vigorously. Self-Validation: Stop stirring and allow the phases to separate. Dip a strip of pH paper into the upper aqueous layer. The pH must read between and . If the pH is , add more citric acid. If the pH is , immediately neutralize with saturated .

Step 3: Phase Separation Transfer the biphasic mixture to a separatory funnel. Shake gently and vent frequently. Immediately drain the lower layer (aqueous or organic, depending on your solvent density). Do not leave the product in the acidic biphasic mixture for prolonged periods.

Step 4: Neutralization and Drying Wash the retained organic layer with one volume of saturated aqueous

to neutralize any residual citric acid, followed by one volume of saturated aqueous (brine) to remove residual water. Self-Validation: Spot the organic layer on a TLC plate against your starting material. The presence of a single, clean product spot without highly polar baseline streaking (which would indicate sulfonic acid formation) confirms the structural integrity of the diethylsulfamoyl group.

Step 5: Isolation Dry the organic layer over anhydrous

, filter, and concentrate under reduced pressure at a bath temperature not exceeding .

References

• Hydrolysis of N-Alkyl Sulfamates and the Catalytic Efficiency of an S–N Cleaving Sulfamidase The Journal of Organic Chemistry - ACS Publications[1]

• Acid-Catalysed Hydrolysis of Some Aromatic Cyclic Sulfamates Phosphorus, Sulfur, and Silicon and the Related Elements - Taylor & Francis[2]

• Technical Support Center: Phenyl Diethylsulfamate Synthesis Benchchem[4]

• Amide Workup - Biofilm Inhibitor Synthesis Mercer University

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Amide Workup - Biofilm Inhibitor Synthesis [faculty.mercer.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Researcher's Guide to the 1H NMR Interpretation of Ethyl Protons in the Diethylsulfamoyl Group

For researchers and professionals in drug development, a precise understanding of molecular structure is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR, stands as a cornerstone analytical technique for elucidating these structures.[1][2][3] This guide provides an in-depth analysis of the 1H NMR spectral features of the ethyl protons within a diethylsulfamoyl group, a common moiety in contemporary pharmaceutical compounds. We will explore the fundamental principles governing their spectral appearance, delve into the nuances of restricted rotation, and compare this spectroscopic method with other analytical alternatives, all supported by experimental considerations.

I. Fundamental 1H NMR Signature of the Diethylsulfamoyl Ethyl Protons

The diethylsulfamoyl group, -SO₂N(CH₂CH₃)₂, presents a characteristic 1H NMR pattern for its ethyl protons. This signature is primarily defined by three key parameters: chemical shift, integration, and signal multiplicity (splitting).[1][4]

A. Chemical Shift (δ): The Electronic Environment

The chemical shift of a proton is dictated by its local electronic environment.[1][5] In the diethylsulfamoyl group, the methylene (-CH₂) and methyl (-CH₃) protons of the ethyl groups experience distinct electronic shielding.

• Methylene Protons (-CH₂-): These protons are directly attached to the nitrogen atom, which is in turn bonded to the strongly electron-withdrawing sulfonyl group (-SO₂-). This deshielding effect results in their resonance appearing at a downfield position, typically in the range of δ 3.0 - 3.5 ppm . The exact chemical shift can be influenced by the solvent and the nature of the rest of the molecule.[6][7]

• Methyl Protons (-CH₃): Being further removed from the electron-withdrawing influence of the sulfonyl group, the methyl protons are more shielded compared to the methylene protons. Consequently, their signal appears at a more upfield position, generally between δ 1.0 - 1.5 ppm .

B. Integration: Proton Counting

The area under an NMR signal is directly proportional to the number of protons giving rise to that signal.[1][2] For a diethylsulfamoyl group, the ratio of the integral of the methylene proton signal to the methyl proton signal will be 4:6, which simplifies to 2:3 . This integration ratio is a crucial piece of evidence for the presence of two equivalent ethyl groups.

C. Signal Multiplicity: The n+1 Rule and Coupling Constants (J)

Spin-spin coupling, the interaction between non-equivalent neighboring protons, causes the splitting of NMR signals. This splitting pattern is governed by the n+1 rule , where 'n' is the number of equivalent neighboring protons.[8]

• Methylene Signal (-CH₂-): The four methylene protons are adjacent to the six protons of the two methyl groups (n=3 for each methylene group, but as the ethyl groups are equivalent, we consider the coupling to the adjacent methyl group). Therefore, the methylene signal will be split into a quartet (3+1=4).

• Methyl Signal (-CH₃): The six methyl protons are adjacent to the four protons of the two methylene groups (n=2 for each methyl group). Consequently, the methyl signal will be split into a triplet (2+1=3).

The distance between the split peaks is the coupling constant (J) , measured in Hertz (Hz).[8] For freely rotating alkyl chains, the three-bond coupling constant (³JHH) between the methylene and methyl protons of an ethyl group is typically around 7 Hz .[8] The observation of this characteristic quartet-triplet pattern with a consistent coupling constant is a strong indicator of an ethyl group.

II. The Impact of Restricted Rotation Around the S-N Bond

A key feature influencing the 1H NMR spectrum of N,N-disubstituted sulfonamides is the potential for restricted rotation around the sulfur-nitrogen (S-N) bond.[9][10] This phenomenon arises from the partial double bond character of the S-N bond due to resonance.[11][12][13]

A. The Origin of Restricted Rotation

The lone pair of electrons on the nitrogen atom can be delocalized into the d-orbitals of the sulfur atom, creating a resonance structure with a partial S=N double bond.[11][12][13] This partial double bond character introduces a significant energy barrier to rotation around the S-N bond.[9][10]

B. Spectral Consequences of Slow Rotation

When the rate of rotation around the S-N bond is slow on the NMR timescale, the two ethyl groups can become diastereotopic. This means they are no longer chemically equivalent, leading to a more complex 1H NMR spectrum.

• Nonequivalent Ethyl Groups: Instead of one quartet and one triplet, the spectrum may show two distinct sets of quartets and triplets , one for each non-equivalent ethyl group.

• Nonequivalent Methylene Protons: In some cases, the two protons within a single methylene group can also become diastereotopic. This would lead to each methylene proton coupling with the other (geminal coupling) and with the adjacent methyl protons, resulting in a complex multiplet, often a doublet of doublets of quartets (ddq) or a more complex pattern if the coupling constants are similar.

The observation of such complex splitting patterns is a strong indication of a high rotational barrier around the S-N bond.[9] Variable temperature (VT) NMR studies can be employed to probe this dynamic process. As the temperature is increased, the rate of rotation increases, and the separate signals for the non-equivalent protons will broaden, coalesce, and eventually sharpen into the time-averaged single quartet and triplet pattern.[11][12]

III. Comparison with Alternative Analytical Techniques

While 1H NMR is a powerful tool for analyzing the diethylsulfamoyl group, other techniques can provide complementary information.

Technique	Strengths	Limitations
1H NMR	Provides detailed information on the chemical environment, connectivity, and dynamics of the ethyl protons.[1][14] Quantitative analysis is also possible.[2][3][15]	Can be complex to interpret in cases of restricted rotation or significant signal overlap.
13C NMR	Offers a wider chemical shift range, reducing the likelihood of signal overlap.[16] Can confirm the number of distinct carbon environments.	Less sensitive than 1H NMR and typically requires longer acquisition times.[16] Does not directly show proton-proton coupling.
Mass Spectrometry (MS)	Provides accurate molecular weight and fragmentation patterns, confirming the overall composition of the molecule.	Does not provide detailed information about the specific arrangement of atoms or conformational dynamics.
Infrared (IR) Spectroscopy	Can identify the presence of the sulfonyl group (strong absorptions around 1350 and 1160 cm⁻¹).	Provides limited information on the specific structure of the alkyl substituents.
X-ray Crystallography	Provides the definitive solid-state structure, including bond lengths and angles, which can support the interpretation of restricted rotation.	Requires a suitable single crystal and does not provide information about the molecule's behavior in solution.

IV. Experimental Protocols

A. Standard 1H NMR Sample Preparation

• Dissolve the Sample: Accurately weigh approximately 5-10 mg of the compound and dissolve it in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, CD₃OD) in a clean NMR tube.[17] The choice of solvent can influence chemical shifts.[6][7]

• Add Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).[1][18]

• Mix Thoroughly: Gently vortex or invert the NMR tube to ensure a homogeneous solution.

• Acquire the Spectrum: Place the NMR tube in the spectrometer and acquire the 1H NMR spectrum using standard acquisition parameters.

B. Variable Temperature (VT) NMR Experiment

• Prepare the Sample: Prepare the sample as described above, using a solvent with a wide temperature range (e.g., toluene-d₈, dichloromethane-d₂).

• Initial Spectrum: Acquire a standard 1H NMR spectrum at room temperature.

• Temperature Variation: Gradually increase or decrease the temperature of the NMR probe in increments (e.g., 10 °C). Allow the sample to equilibrate at each temperature for several minutes before acquiring a spectrum.

• Data Analysis: Analyze the changes in the spectral features (chemical shifts, line widths, and multiplicities) as a function of temperature to determine the coalescence temperature and calculate the energy barrier to rotation.

V. Conclusion

The 1H NMR spectrum of the ethyl protons in a diethylsulfamoyl group provides a wealth of structural and dynamic information. A thorough understanding of the expected chemical shifts, integration, and coupling patterns is essential for the initial structural confirmation. Furthermore, recognizing the potential for restricted rotation around the S-N bond and its impact on the spectrum allows for a more nuanced interpretation of the molecule's conformational behavior. By integrating 1H NMR data with insights from other analytical techniques, researchers in drug development can achieve a comprehensive and confident characterization of these important pharmaceutical building blocks.

References

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• Substituent effects of the N,N-dimethyl- sulfamoyl group on the 1H and 13C NMR spectra of positional isomers of quinolines. (2008). Magnetic Resonance in Chemistry, 46(2), 182-185. Retrieved from [Link]

• Advanced NMR Techniques and Applications. (n.d.). Fiveable. Retrieved from [Link]

• Applications of quantitative 13C NMR in pharmaceutical analysis: From small molecule drugs to biopolymers. (2023). Journal of Pharmaceutical and Biomedical Analysis, 230, 115368. Retrieved from [Link]

• The Basics of Interpreting a Proton (1H) NMR Spectrum. (2021). ACD/Labs. Retrieved from [Link]

• Quantitative Nuclear Magnetic Resonance. (2021). Indian Journal of Pharmaceutical Sciences, 83(6), 1094-1106. Retrieved from [Link]

• A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. (n.d.). Compound Interest. Retrieved from [Link]

• Validation of quantitative ¹H NMR method for the analysis of pharmaceutical formulations. (2013). Química Nova, 36(2), 324-330. Retrieved from [Link]

• Substituent effects of theN,N-dimethyl- sulfamoyl group on the1H and13C NMR spectra of positional isomers of quinolines. (2008). Magnetic Resonance in Chemistry, 46(2), 182-185. Retrieved from [Link]

• NMR under GxP in Drug Development and Manufacturing. (2015). Almac. Retrieved from [Link]

• Study of Unusually High Rotational Barriers about S N Bonds in Nonafluorobutane‐1‐sulfonamides: The Electronic Nature of the Torsional Effect. (2002). Helvetica Chimica Acta, 85(12), 4206-4215. Retrieved from [Link]

• How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. (2021). ResearchGate. Retrieved from [Link]

• Chapter 3: Solution NMR Approaches for Studying Molecular Chaperones. (2023). In Methods in Enzymology (Vol. 684, pp. 59-99). Retrieved from [Link]

• An introduction to NMR-based approaches for measuring protein dynamics. (2017). Journal of Magnetic Resonance, 280, 84-96. Retrieved from [Link]

• NMR spectroscopy in drug discovery and development: Evaluation of physico-chemical properties. (2019). TrAC Trends in Analytical Chemistry, 121, 115682. Retrieved from [Link]

• Molecular Motions II: Restricted Rotation. (n.d.). University of Wisconsin-Madison. Retrieved from [Link]

• How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). (n.d.). JEOL. Retrieved from [Link]

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• Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts. (2006). Modgraph. Retrieved from [Link]

• NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. (2016). Organic Process Research & Development, 20(10), 1786-1795. Retrieved from [Link]

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• A General Method for Extracting Individual Coupling Constants from Crowded 1H NMR Spectra. (2015). Angewandte Chemie International Edition, 54(52), 15813-15816. Retrieved from [Link]

• Resolving Entangled JH-H-Coupling Patterns for Steroidal Structure Determinations by NMR Spectroscopy. (2021). Molecules, 26(9), 2603. Retrieved from [Link]

• The nature of S-N bonding in sulfonamides and related compounds: insights into 𝝅-bonding contributions from Sulfur K-edge X-ray Absorption Spectroscopy and Density Functional Theory. (2020). ChemRxiv. Retrieved from [Link]

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Technical Comparison Guide: MS/MS Profiling of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic Acid

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation pattern of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid . It is designed for researchers and analytical scientists involved in drug development, impurity profiling, and synthetic intermediate verification.

Executive Summary

2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid (CAS: 95454-00-5) is a critical chlorinated sulfonamide scaffold, often serving as a synthetic intermediate for diuretic drugs (e.g., analogs of furosemide) or novel antidiabetic agents.[1]

In analytical workflows, distinguishing this compound from its de-alkylated analogs (e.g., 2,4-dichloro-5-sulfamoylbenzoic acid) or positional isomers is a common challenge. This guide focuses on the specific MS/MS fragmentation signatures—driven by the diethyl-substituted sulfonamide group—that allow for unequivocal structural confirmation.

Key Differentiator

Unlike its primary alternative, the unsubstituted sulfamoylbenzoic acid, the target analyte exhibits a unique sequential alkyl loss and a distinct nitrogen-sulfur bond cleavage pattern. This guide compares these behaviors to establish a robust identification protocol.

Experimental Methodology (Self-Validating Protocol)

To ensure reproducibility, the following LC-MS/MS conditions are recommended. This setup prioritizes the separation of polar benzoic acid derivatives and the stabilization of the deprotonated molecular ion.

LC-MS/MS Parameters

Parameter	Setting	Rationale
Ionization Mode	ESI Negative (ESI-)	Carboxylic acid and sulfonamide moieties ionize most efficiently via deprotonation .
Column	C18 (e.g., 2.1 x 100 mm, 1.8 µm)	Provides necessary retention for polar acidic species; enables separation from non-alkylated analogs.
Mobile Phase A	0.1% Formic Acid in Water	Acidic pH suppresses ionization of the carboxylic acid during chromatography, improving peak shape.
Mobile Phase B	Acetonitrile	Strong eluent for hydrophobic chlorinated aromatics.
Collision Energy	Stepped (15, 30, 45 eV)	Ensures capture of both labile fragments (COOH loss) and skeletal rearrangements.

Fragmentation Pattern Analysis

The fragmentation of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid is governed by three structural features: the carboxylic acid , the dichloro-substituted ring , and the diethylsulfamoyl group .

Isotope Signature (MS1)

Before fragmentation, the precursor ion

(approx. m/z 324) must be validated via its chlorine isotope pattern.

• Formula:

• Pattern: The presence of two chlorine atoms (

  and ) creates a characteristic 9:6:1 intensity ratio for peaks at , , and .

• Validation: If the

  peak is not approx. 65% of the base peak, the precursor is not the dichloro species.

Mechanistic Fragmentation Pathways (MS2)

The fragmentation proceeds via two competing pathways: Decarboxylation (driven by steric strain from the ortho-chloro group) and Sulfonamide Cleavage .

Pathway A: The "Benzoic" Route (Diagnostic for Acid Group)

• Precursor (

  ~324): The deprotonated molecule.

• Loss of

  (44 Da): The carboxylic acid group is lost, yielding a phenyl anion ( ~280). This is facilitated by the ortho-effect of the chlorine atom at position 2.

Pathway B: The "Sulfonamide" Route (Diagnostic for Diethyl Group)

• Loss of Ethyl/Ethene: The diethylamino group undergoes cleavage.

• Loss of

  (64 Da): A classic rearrangement for sulfonamides, often occurring after the initial amine loss.

Visualizing the Fragmentation Logic

Figure 1: Predicted MS/MS fragmentation pathways for 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid in negative ion mode.

Comparative Analysis: Target vs. Alternatives

To validate the identity of the target compound, it must be compared against its most likely "impostor"—the non-alkylated precursor (2,4-Dichloro-5-sulfamoylbenzoic acid), often found as a degradation product or impurity.

Performance Comparison Table

Feature	Target Analyte (Diethyl)	Alternative (Unsubstituted)	Differentiation Logic
Precursor Ion ( )	~324	~268	Mass shift of 56 Da (2 x Ethyl groups).
Primary Fragment	Loss of 72 Da ( ) or sequential Ethyl loss.	Loss of 17 Da ( ) or 16 Da ( ).	The diethyl group produces distinctive alkyl losses absent in the alternative.
Decarboxylation	Present ( 324 280)	Present ( 268 224)	Both show loss; this confirms the benzoic acid core but does not distinguish the two.
Retention Time	Later eluting (More Hydrophobic)	Earlier eluting (More Polar)	The diethyl group significantly increases lipophilicity on a C18 column.

Workflow for Impurity Identification

The following decision tree illustrates how to use MS data to distinguish the target from related sulfonamide impurities.

Figure 2: Logical workflow for distinguishing the diethyl-substituted target from structurally related impurities.

References

• National Institute of Standards and Technology (NIST). Mass Spectrometry of Analytical Derivatives: Ortho and Para Effects in Benzoic Acids. Available at: [Link]

• ResearchGate. Characterization of Sulfonamides by Liquid Chromatography-Electrospray Ionization-Mass Spectrometry. Available at: [Link][2][3]

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A Researcher's Guide to the Infrared Analysis of Sulfonamide S=O Stretches in Benzoic Acids

This guide provides an in-depth comparison and analysis of the sulfonic-acid (S=O) stretching vibrations in benzoic acid derivatives as observed through Infrared (IR) spectroscopy. Tailored for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of frequency ranges to explore the underlying physicochemical principles that govern spectral variations. We will delve into the electronic and structural factors that influence these characteristic vibrations, supported by experimental data and protocols.

Introduction: The Synergy of Sulfonamides and Benzoic Acids

The sulfonamide functional group and the benzoic acid moiety are cornerstones in medicinal chemistry. Sulfonamides are a well-established class of antibacterial agents, while the carboxylic acid group of benzoic acid is crucial for modulating solubility and interacting with biological targets. When these two groups are present in the same molecule, their interplay can significantly influence the molecule's conformation, electronic distribution, and, consequently, its IR spectrum.

IR spectroscopy serves as a rapid, non-destructive tool for confirming the presence of these functional groups. However, a deeper analysis of the precise positions of the S=O stretching bands can reveal subtle but important structural information. This guide will focus on interpreting these shifts to provide a more nuanced understanding of molecular structure.

Fundamental Vibrational Modes: Identifying the Key Players

Before comparing the nuanced shifts, it is essential to recognize the fundamental IR absorption bands for each functional group in isolation.

The Sulfonamide Group (-SO₂NH-)

The sulfonamide group is characterized by two strong and distinct stretching vibrations from the sulfonyl (S=O) bonds.[1]

• Asymmetric S=O Stretch (νₐₛ SO₂): Typically appears as a strong band in the 1370-1310 cm⁻¹ region.[1][2]

• Symmetric S=O Stretch (νₛ SO₂): Appears as another strong band in the 1180-1143 cm⁻¹ region.[1][2]

These two absorptions are highly diagnostic for the presence of a sulfonamide group.

The Benzoic Acid Group (-C₆H₄COOH)

Benzoic acid presents several characteristic peaks, but two are of primary importance for this analysis:

• O-H Stretch (ν O-H): This appears as a very broad and prominent absorption band spanning from approximately 3300 cm⁻¹ down to 2500 cm⁻¹ .[3] The significant broadening is a direct result of strong intermolecular hydrogen bonding, which forms a centrosymmetric dimer in the solid state.[4]

• Carbonyl C=O Stretch (ν C=O): A sharp and very strong absorption is observed between 1700 and 1680 cm⁻¹ for aryl carboxylic acids like benzoic acid.[3] Conjugation with the benzene ring slightly lowers this frequency compared to aliphatic carboxylic acids.

Comparative Analysis: Factors Influencing S=O Stretching Frequencies

The precise wavenumber of the asymmetric and symmetric S=O stretches is not fixed; it is highly sensitive to the local electronic and hydrogen-bonding environment. When a sulfonamide is attached to a benzoic acid ring, several factors come into play.

Electronic Effects of Ring Substituents

The electronic nature of the benzoic acid ring, and any other substituents present, directly influences the electron density around the sulfonamide group. This occurs via inductive and resonance effects, altering the S=O bond order.[5] A stronger bond requires more energy to vibrate, resulting in a higher absorption frequency.[5]

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂) or cyano (-CN) on the benzoic acid ring pull electron density away from the sulfonamide group. This inductive withdrawal increases the partial positive charge on the sulfur atom, strengthening the S=O double bond character. Consequently, both the asymmetric and symmetric S=O stretching frequencies shift to higher wavenumbers (a blue shift) .

• Electron-Donating Groups (EDGs): Substituents like methoxy (-OCH₃) or amino (-NH₂) donate electron density to the ring through resonance. This increased electron density can be delocalized onto the sulfonamide group, slightly reducing the S=O bond order. This results in a shift of the S=O stretching frequencies to lower wavenumbers (a red shift) .

Hydrogen Bonding

Hydrogen bonding is a critical factor that significantly perturbs vibrational frequencies.[5] In sulfonamide-benzoic acid systems, both intermolecular and intramolecular hydrogen bonds can form.

• Intermolecular H-Bonding: In the solid state, the N-H proton of the sulfonamide and the acidic proton of the carboxylic acid can participate in a network of hydrogen bonds with the oxygen atoms of neighboring molecules. This interaction donates electron density into the S=O bond, weakening it and causing a shift to lower wavenumbers .

• Intramolecular H-Bonding: In ortho-substituted sulfonamidobenzoic acids, a strong intramolecular hydrogen bond can form between the carboxylic acid proton and one of the sulfonyl oxygens.[6] This interaction is a primary cause of the increased acidity in these compounds and has a pronounced effect on the IR spectrum.[6] The S=O group involved in the H-bond is weakened, leading to a significant shift to lower wavenumbers for one of the S=O stretching bands, often accompanied by band broadening.

The following diagram illustrates the key factors influencing the S=O stretching frequency.

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Comparative Biological Activity of Diethyl vs. Dimethyl Sulfamoyl Benzoic Acids: A Technical Guide

Executive Summary

Sulfamoyl benzoic acids represent a highly versatile pharmacophore in medicinal chemistry. The most prominent member of this class is probenecid (4-(dipropylsulfamoyl)benzoic acid), a classical uricosuric agent and Organic Anion Transporter (OAT) inhibitor[1]. By modifying the N-alkyl substitutions on the sulfamoyl group—specifically comparing diethylsulfamoyl and dimethylsulfamoyl moieties—researchers can finely tune the lipophilicity, steric bulk, and target binding affinity of these compounds. This guide objectively compares the biological performance, physicochemical properties, and experimental validation protocols for diethyl vs. dimethyl sulfamoyl benzoic acids to aid drug development professionals in lead optimization.

Physicochemical Profiling & Causality

The biological activity of a sulfonamide heavily depends on its membrane permeability and aqueous solubility. The transition from a dimethyl to a diethyl substitution adds two methylene groups, significantly altering the partition coefficient (LogP) and subsequent biological partitioning.

Table 1: Physicochemical Comparison of Sulfamoyl Benzoic Acid Analogs

Property	4-(Dimethylsulfamoyl)benzoic acid	4-(Diethylsulfamoyl)benzoic acid	Probenecid (Dipropyl, Reference)
Molecular Weight	229.25 g/mol	257.31 g/mol	285.36 g/mol
LogP (Lipophilicity)	~1.50	2.20	3.21
TPSA	83.10 Ų	83.10 Ų	83.10 Ų
Steric Bulk	Low	Moderate	High
Aqueous Solubility	High	Moderate	Low (Requires alkali)

Causality Insight: The topological polar surface area (TPSA) remains constant (83.10 Ų) across these analogs because the core hydrogen-bonding heteroatoms are identical[2]. However, the LogP increases linearly with the alkyl chain length. The dimethyl variant acts as an excellent hydrophilic building block or prodrug moiety due to its high aqueous solubility[3], whereas the diethyl variant provides a more balanced lipophilicity (LogP = 2.20), optimizing passive membrane permeability without the extreme hydrophobicity of probenecid[2].

Mechanistic Pharmacology & Target Specificity

A. OAT1 and OAT3 Transporter Inhibition

Probenecid is a benchmark inhibitor for OAT1 and OAT3, which mediate the renal secretion of various drugs. The inhibitory potency (IC50) correlates strongly with the lipophilicity and steric volume of the N-alkyl chains[1].

• Diethylsulfamoyl benzoic acid: Exhibits moderate OAT inhibitory activity. The ethyl chains provide sufficient hydrophobic interaction within the OAT binding pocket, making it a viable candidate for extending the half-life of co-administered drugs (e.g., antivirals) with less plasma protein binding than probenecid[1].

• Dimethylsulfamoyl benzoic acid: Shows significantly weaker OAT inhibition. The methyl groups lack the necessary van der Waals interactions required to effectively block the transporter pore. However, this "weakness" is advantageous when designing drugs where OAT-mediated drug-drug interactions (DDIs) must be explicitly avoided[3].

B. NKCC1/NKCC2 Modulation

In the context of loop diuretics (e.g., bumetanide derivatives, which are 3-amino-5-sulfamoylbenzoic acids), the sulfamoyl group is critical for interacting with the Na-K-Cl cotransporter (NKCC2). Variations in the alkylation of the sulfamoyl nitrogen directly impact diuretic efficacy. Dimethylation often leads to rapid clearance and lower receptor residence time, while diethylation improves the pharmacokinetic profile and NKCC2 binding affinity[4].

C. Emerging Roles: OXPHOS Complex I Inhibition

Recent phenotypic screenings have identified specific sulfonamide derivatives as potent inhibitors of oxidative phosphorylation (OXPHOS) Complex I, a target for metabolically dependent cancers. The diethylsulfamoyl moiety has been successfully integrated into lead compounds to optimize mitochondrial membrane penetration, whereas the dimethyl analog often fails to achieve the necessary intracellular concentrations to deplete ATP production[5].

SAR Logic Tree: Impact of N-alkyl chain length on physicochemical properties and target binding.

Experimental Methodologies: Self-Validating Protocols

To ensure trustworthiness and reproducibility, the following self-validating protocols are designed with strict internal controls to evaluate the biological activity of these analogs.

Protocol 1: High-Throughput OAT1/OAT3 Inhibition Assay

Rationale: This assay measures the ability of the benzoic acid analogs to inhibit the uptake of a fluorescent substrate, establishing a direct causal link between alkyl chain length and transporter blockade.

• Cell Preparation: Seed HEK293 cells stably expressing human OAT1 or OAT3 in 96-well plates. Grow to 90% confluence.

• Pre-incubation: Wash cells with Hank's Balanced Salt Solution (HBSS) containing 20 mM HEPES (pH 7.4). Pre-incubate cells with varying concentrations (0.1 μM to 100 μM) of diethyl- or dimethyl-sulfamoyl benzoic acid for 15 minutes at 37°C.

• Substrate Addition: Add 6-carboxyfluorescein (6-CF, 10 μM) as the OAT substrate. Incubate for 10 minutes.

• Termination & Lysis: Stop the reaction by washing rapidly three times with ice-cold HBSS. Lyse the cells using 0.1 N NaOH.

• Quantification: Measure intracellular fluorescence (Ex: 490 nm, Em: 520 nm).

• Validation Check (Critical): The assay is considered valid only if the probenecid control (100 μM) reduces fluorescence by >85% compared to the DMSO vehicle control. Calculate IC50 using non-linear regression.

Self-validating high-throughput workflow for evaluating OAT1/3 transporter inhibition.

Protocol 2: Kinetic Turbidimetric Solubility Profiling

Rationale: Validates the theoretical LogP differences by physically measuring the precipitation point of the analogs in a physiological buffer.

• Stock Preparation: Prepare 10 mM stock solutions of both analogs in DMSO.

• Serial Dilution: Spike the stocks into PBS (pH 7.4) to achieve final concentrations ranging from 10 μM to 500 μM (keeping DMSO constant at 2%).

• Incubation: Shake the microplate at 300 rpm for 2 hours at room temperature to allow thermodynamic equilibration.

• Absorbance Read: Measure absorbance at 620 nm. An increase in absorbance (turbidity) indicates compound precipitation.

• Validation Check: The dimethyl analog must show baseline absorbance (no turbidity) up to 500 μM, internally validating the assay's sensitivity to its superior aqueous solubility compared to the diethyl variant.

Conclusion

The choice between diethyl and dimethyl sulfamoyl benzoic acids hinges on the desired therapeutic profile. The dimethyl variant is optimal for prodrug development and applications requiring high aqueous solubility without off-target OAT inhibition[3]. Conversely, the diethyl variant offers a "Goldilocks" zone of lipophilicity, making it highly suitable for targeted intracellular applications (such as OXPHOS inhibition) and moderate transporter modulation[5],[2].

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• Title: Structure–activity relationships of bumetanide derivatives: correlation between diuretic activity in dogs and inhibition of the human NKCC2A transporter Source: nih.gov (PMC) URL: 4

• Title: Discovery and Lead Optimization of Benzene-1,4-disulfonamides as Oxidative Phosphorylation Inhibitors Source: nih.gov (PMC) URL: 5

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Advanced Purity Profiling of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic Acid: A Comparative LC-MS Guide

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals.

Chemical Context and the Analytical Challenge

2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid (CAS: 95454-00-5; MW: 326.20 g/mol ) is a highly functionalized molecular scaffold utilized as a critical intermediate in the synthesis of sulfonamide-based therapeutics. It is structurally analogous to loop diuretic precursors like lasamide [2]. Because trace impurities—such as unreacted 2,4-dichlorobenzoic acid, regioisomers, or des-ethyl degradants—can severely compromise downstream active pharmaceutical ingredient (API) synthesis and biological assay integrity, rigorous purity profiling is non-negotiable.

This guide objectively compares Liquid Chromatography-Mass Spectrometry (LC-MS) against traditional analytical alternatives, providing a field-proven, self-validating methodology for the definitive purity analysis of this compound.

Mechanistic Causality: The Case for LC-MS

To understand why LC-MS outperforms traditional methods for this specific scaffold, we must analyze the molecule's physical chemistry. The compound features two highly polar, ionizable moieties: a carboxylic acid (pKa ~3.5) and a diethyl-substituted sulfonamide.

• Chromatographic Behavior: In standard reversed-phase High-Performance Liquid Chromatography (HPLC), an acidic mobile phase suppresses the ionization of the carboxylic acid, keeping the molecule in a neutral state. This ensures optimal retention and sharp peak shapes on a hydrophobic C18 stationary phase [4].

• Ionization Dynamics: In the Electrospray Ionization (ESI) source, the carboxylic acid readily deprotonates, making Negative Ion Mode (ESI-) exceptionally sensitive. This yields a robust [M-H]⁻ precursor ion at m/z 324.0 [3].

• The Limitation of UV: Traditional HPLC-UV relies on the compound's chromophore. However, structurally similar impurities (e.g., des-ethyl derivatives) possess nearly identical UV absorbance spectra and often co-elute, leading to masked impurities and artificially inflated purity scores [1]. LC-MS/MS bypasses this by utilizing mass-to-charge (m/z) discrimination, physically filtering out co-eluting background matrix.

Objective Comparison of Analytical Modalities

The selection of an analytical technique dictates the reliability of the purity assessment. Table 1 summarizes the performance of LC-MS compared to alternative methodologies.

Table 1: Comparative Analysis of Analytical Modalities for Sulfonamide Derivatives

Analytical Modality	Mechanism of Detection	Sensitivity (LOD)	Specificity & Resolution	Primary Limitation
HPLC-UV	UV Absorbance (Chromophore)	~0.1 - 1.0 µg/mL	Low. Cannot easily distinguish co-eluting regioisomers with similar chromophores.	Prone to overestimating purity due to masked co-eluting impurities.
GC-MS	Electron Impact (EI) Mass Spec	~10 - 50 ng/mL	Moderate. Good library matching, but poor for intact polar molecules.	Requires complex derivatization (e.g., silylation) due to thermal lability of the sulfonic acid/carboxylic groups.
LC-MS (Single Quad)	ESI Mass-to-Charge (m/z)	~1 - 5 ng/mL	High. Resolves co-eluting peaks by mass difference.	Cannot definitively distinguish isobaric impurities without fragmentation data.
LC-MS/MS (Triple Quad)	Multiple Reaction Monitoring (MRM)	< 0.5 ng/mL	Ultimate. Isolates precursor mass and specific fragment ions.	Higher instrument cost and requires specific standard tuning.

Self-Validating LC-MS/MS Experimental Protocol

A robust analytical protocol must be a self-validating system. The following methodology incorporates internal checks to ensure data integrity, preventing false positives from carryover or matrix suppression.

Step 1: Sample Preparation & Diluent Matching

Causality: Mismatched sample diluents cause "solvent effects," leading to peak splitting at the column head. Matching the diluent to the initial mobile phase ensures sample focusing.

• Stock Solution: Accurately weigh 1.0 mg of 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid standard. Dissolve in 1.0 mL of LC-MS grade Methanol.

• Working Solution: Dilute to 10 µg/mL using the Initial Mobile Phase (90% Water / 10% Acetonitrile containing 0.1% Formic Acid) [4].

• Internal Standard (Self-Validation): Spike the sample with 50 ng/mL of a stable isotope-labeled internal standard (e.g., Furosemide-d5) to monitor and correct for ESI ionization suppression [3].

Step 2: UHPLC Separation Parameters

• Column: C18, 100 mm x 2.1 mm, 1.7 µm particle size (maintains high theoretical plates for sharp resolution).

• Mobile Phase A: LC-MS Grade Water + 0.1% Formic Acid.

• Mobile Phase B: LC-MS Grade Acetonitrile + 0.1% Formic Acid.

• Gradient Program:

  • 0.0 - 1.0 min: 10% B (Isocratic hold to focus the analyte)

  • 1.0 - 5.0 min: 10% to 90% B (Linear gradient to elute the target and hydrophobic impurities)

  • 5.0 - 6.5 min: 90% B (Column wash)

  • 6.5 - 8.0 min: 10% B (Re-equilibration)

• Flow Rate: 0.4 mL/min. Injection Volume: 2 µL.

Step 3: Mass Spectrometry (ESI-MS/MS) Configuration

Causality: Multiple Reaction Monitoring (MRM) isolates the specific precursor ion (m/z 324.0) and fragments it, filtering out any co-eluting background matrix that would otherwise artificially inflate the impurity profile [1].

• Ionization Mode: Electrospray Ionization Negative (ESI-).

• Capillary Voltage: 3.0 kV.

• Desolvation Temperature: 350 °C.

• MRM Transitions:

  • Quantifier Transition: m/z 324.0 → m/z 251.0 (Loss of diethylamine group).

  • Qualifier Transition: m/z 324.0 → m/z 74.0 (Specific sulfonamide fragment).

Step 4: System Suitability and Validation Metrics

Before analyzing the unknown batch, the system must validate itself. Inject a blank (diluent only) to confirm zero carryover, followed by a 5-point calibration curve.

Table 2: Typical LC-MS/MS Validation Data for Sulfonamide Derivatives [5]

Validation Parameter	Acceptance Criteria	Typical Observed Performance
Linearity (R²)	> 0.995	0.9992 (Range: 1 - 100 ng/mL)
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥ 10	1.5 ng/mL
Precision (% RSD)	≤ 5.0% (n=6 injections)	2.1%
Blank Carryover	≤ 0.1% of target peak area	None detected

Workflow Visualization

The following diagram illustrates the self-validating logic of the LC-MS/MS purity analysis workflow.

Self-validating LC-MS/MS workflow for sulfonamide purity analysis.

References

• Furosemide Publication Paper (LC-MS/MS Analysis of Sulfamoylbenzoic Acids), Thomas Tobin, [Link]

• LC/ESI/MS/MS method development and validation for the determination of sulfonamide antibiotic residues, Journal of Chemistry, [Link]

• Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS, Agilent Technologies, [Link]

Publish Comparison Guide: UV-Vis Absorption Maxima of 2,4-Dichloro-5-sulfamoyl Compounds

Executive Summary

2,4-Dichloro-5-sulfamoylbenzoic acid (commonly known as Lasamide or Furosemide Impurity B) is a highly functionalized aromatic compound. It serves as the pivotal intermediate in the synthesis of the loop diuretic Furosemide and has recently been identified as a potent, sub-nanomolar inhibitor of tumor-associated human carbonic anhydrase (hCA) isoforms[1]. Understanding its UV-Vis absorption characteristics—and how they compare to its precursors, final active pharmaceutical ingredients (APIs), and metal complexes—is critical for robust chromatographic method development, impurity profiling, and coordination chemistry studies.

Spectroscopic Fundamentals & Causality

The UV-Vis absorption profile of 2,4-dichloro-5-sulfamoyl compounds is governed by the electron-withdrawing and electron-donating effects of its substituents on the benzoic acid core.

• The Core Chromophore: The aromatic ring conjugated with the carboxylic acid provides the primary

  transitions.

• Auxochromic Shifts: The introduction of the highly electronegative chlorosulfonyl group in the precursor (2,4-dichloro-5-chlorosulfonylbenzoic acid) yields a hypsochromic shift, with a

  typically observed around 2[2]. Upon ammonolysis to the sulfamoyl group (-SO NH ), the compound undergoes a bathochromic (red) shift, bringing the of Lasamide to the 3 in aqueous/ethanolic solutions[3].

• Metal Complexation (LMCT): When Lasamide acts as a ligand (Hsba) coordinating with transition metals like Cu(II) or Zn(II), the deprotonation of the carboxylic acid and subsequent metal coordination alters the electron density. This results in distinct Ligand-to-Metal Charge Transfer (LMCT) bands, pushing the absorption maxima further into the3, alongside weak d-d transition bands in the visible spectrum (e.g., ~790 nm for Cu(II) octahedral complexes)[3].

• API Condensation: In the final synthesis step, condensation with furfurylamine yields Furosemide. The extended conjugation from the secondary amine and furan ring creates a strong absorption band at 254 nm and a secondary isosbestic point at 272 nm. Notably, the4 that the 2,4-dichloro-5-sulfamoylbenzoic acid impurity does not respond at 272 nm, necessitating dual-wavelength monitoring during quality control[4].

Comparative UV-Vis Data

The following table summarizes the quantitative UV-Vis absorption maxima across the synthetic lifecycle and derivative complexes of 2,4-dichloro-5-sulfamoylbenzoic acid.

Compound / Complex	(nm)	Solvent / Matrix	Application & Notes
2,4-Dichloro-5-chlorosulfonylbenzoic acid	~235 nm	Acetonitrile	Electrophilic precursor; highly moisture sensitive[2].
2,4-Dichloro-5-sulfamoylbenzoic acid (Lasamide)	285 - 295 nm	Ethanol / Water	Key intermediate & hCA inhibitor. Poor response at 272 nm[3][4][5].
Furosemide (API)	254 nm, 272 nm	Dilute NaOH / Buffer	272 nm is used as a specific monitoring wavelength for the API[4].
Cu(II)-Lasamide Complexes	291 - 308 nm	DMSO / Water	Bathochromic shift due to LMCT; octahedral geometry[3].

Experimental Protocol: Self-Validating HPLC-UV Workflow

To accurately quantify 2,4-dichloro-5-sulfamoylbenzoic acid alongside Furosemide, a stability-indicating RP-HPLC method with dual-wavelength UV detection must be employed. This protocol ensures self-validation through built-in system suitability criteria.

Objective: Separate and quantify Furosemide and its primary precursor/impurity (Lasamide).

Materials & Reagents:

• Mobile Phase A: Acetonitrile and Water (50:50 v/v)[4].

• Mobile Phase B (Diluent): 22 mL of glacial acetic acid diluted to 1000 mL with Mobile Phase A[4].

• Chromatographic Column: C18, 250 mm x 4.6 mm, 5 µm particle size (L1 packing)[4].

Step-by-Step Methodology:

• Standard Preparation: Dissolve USP Furosemide Reference Standard (RS) and USP Furosemide Related Compound A/B RS (Lasamide) in the Diluent to a concentration of 20 µg/mL and 12 µg/mL, respectively[4].

  • Causality: The acidic diluent prevents the premature hydrolysis of the sulfonamide group and maintains the analytes in their protonated states, ensuring consistent column retention and preventing peak tailing.

• System Setup: Set the flow rate to 1.0 mL/min and the column temperature to 25 °C. Configure the Diode Array Detector (DAD) or dual-wavelength UV detector to simultaneously monitor 254 nm and 272 nm[4].

• System Suitability (Self-Validation): Inject 20 µL of the standard solution.

  • Validation Check 1: Ensure the resolution (

    ) between Furosemide and the Lasamide peak is 2.5[4]. If this fails, the mobile phase organic ratio must be adjusted.

  • Validation Check 2: Verify that Lasamide shows a robust peak area at 254 nm but exhibits near-zero absorbance at 272 nm. If Lasamide responds at 272 nm, suspect co-elution with a furfurylamine derivative[4].

• Sample Analysis: Inject the unknown sample. Quantify the Lasamide impurity strictly using the 254 nm channel, as the 272 nm channel is optically blind to this specific sulfamoyl compound[4].

Pathway Visualization

The following diagram illustrates the synthetic progression of Furosemide, mapping the critical shifts in UV-Vis absorption maxima that dictate the analytical detection strategy.

Synthetic workflow of Furosemide highlighting UV-Vis absorption maxima shifts at each stage.

References

• BenchChem. "2,4-dichloro-5-chlorosulfonyl-benzoic acid | 3740-18-9". BenchChem Technical Support.
• National Center for Biotechnology Information. "5-(Aminosulfonyl)-2,4-dichlorobenzoic acid | CID 17655". PubChem.
• United States Pharmacopeia (USP-NF). "Furosemide Injection Type of Posting Notice of Intent to Revise". USP.
• Kuwait Journal of Science. "Synthesis, characterization, anti-microbial and anti-fungal activity studies of four novel 2-aminopyridine and 2,4-dichloro-5-sulfamoylbenzoic acid salts...".
• ACS Medicinal Chemistry Letters. "Lasamide, a Potent Human Carbonic Anhydrase Inhibitor from the Market: Inhibition Profiling and Crystallographic Studies". ACS Publications.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. journalskuwait.org [journalskuwait.org]
• 4. uspnf.com [uspnf.com]
• 5. 5-(Aminosulfonyl)-2,4-dichlorobenzoic acid | C7H5Cl2NO4S | CID 17655 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Validation: Synthetic GRGDSP (CAS 95454-00-5) vs. Pharmacopeial Standards

Topic: Comparative Validation Guide: Synthetic GRGDSP (CAS 95454-00-5) vs. Reference Standards Content Type: Technical Comparison Guide Audience: Researchers, Senior Scientists, and QA/QC Professionals in Peptide Therapeutics.

Executive Summary

The peptide Gly-Arg-Gly-Asp-Ser-Pro (GRGDSP) is a canonical RGD-containing sequence that mimics the cell-binding domain of fibronectin.[1] While widely used to interrogate integrin signaling (specifically

and ), batch-to-batch variability in synthetic peptides often leads to inconsistent cellular responses (e.g., adhesion, migration).

This guide provides a rigorous validation framework for validating in-house synthesized GRGDSP against commercial Reference Standards (RS), adhering to principles outlined in USP <1503> and ICH Q2(R1) . We move beyond simple HPLC purity to address net peptide content, counter-ion quantitation, and functional bioactivity.

The Challenge: Why "98% Purity" is Insufficient

In peptide synthesis, "purity" (HPLC area %) is often confused with "content" (actual mass of peptide vs. salts/water). A synthetic batch of GRGDSP may show a single peak on HPLC yet contain 30% Trifluoroacetate (TFA) salts by weight.

Critical Quality Attributes (CQAs) for GRGDSP:

• Aspartimide Formation: The Asp-Ser sequence is prone to base-catalyzed ring closure during Fmoc deprotection, leading to

  -peptide mixtures that are difficult to separate.

• Counter-ion Toxicity: High TFA levels are cytotoxic in cell adhesion assays, leading to false positives in inhibition studies.

• Stereochemical Purity: The presence of D-amino acids (racemization) can nullify integrin binding affinity.

Validation Workflow

The following diagram outlines the "Self-Validating System" required to release a batch of GRGDSP for biological use.

Figure 1: Orthogonal validation workflow ensuring chemical purity, identity, and biological function.

Experimental Protocols & Comparison Data

Method A: Chemical Purity & Identity (HPLC/MS)

Objective: Confirm absence of deletion sequences (e.g., des-Gly) and aspartimide byproducts.

Protocol:

• Column: C18 Reverse Phase (4.6 x 150 mm, 3 µm).

• Mobile Phase A: 0.1% TFA in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 5% to 30% B over 20 minutes (Shallow gradient required for hydrophilic peptides like GRGDSP).

• Detection: UV 214 nm (Amide bond) and 280 nm (Minimal signal expected due to lack of Trp/Tyr).

Comparative Data:

Parameter	Reference Standard (USP/EP Grade)	In-House Synthetic Batch (Test)	Status
Retention Time	12.4 ± 0.1 min	12.5 min	Pass
HPLC Purity	99.0%	98.4%	Pass
Mass (ESI+)	587.6 Da	587.5 Da	Pass
Impurity Profile	No single impurity > 0.5%	Impurity at RRT 1.05 (0.8%)*	Review

Note: The impurity at RRT 1.05 is likely the

-Aspartyl isomer. For critical assays, repurification is required.

Method B: Net Peptide Content (Amino Acid Analysis)

Objective: Determine the actual amount of peptide per mg of powder to correct dosing.

Protocol: Hydrolysis in 6N HCl at 110°C for 24 hours, followed by derivatization and cation-exchange chromatography.

Comparative Data:

Parameter	Reference Standard	In-House Synthetic Batch	Implications
Gross Weight	1.0 mg	1.0 mg	N/A
Net Peptide Content	85%	72%	High Salt Content
TFA Content	< 0.5% (Acetate salt)	18% (TFA salt)	Cytotoxicity Risk

Insight: The Reference Standard is likely an Acetate salt. The In-House batch is a TFA salt.[1] Action: You must use 1.18x more mass of the In-House batch to achieve equimolar concentrations in cell assays.

Method C: Functional Bioassay (Integrin Inhibition)

Objective: Validate that the synthetic peptide effectively competes with fibronectin for integrin binding.

Mechanism of Action: GRGDSP binds to integrins (e.g.,

), preventing them from binding to the Extracellular Matrix (ECM). This blocks Focal Adhesion Kinase (FAK) phosphorylation.

Figure 2: Mechanism of GRGDSP inhibition of Integrin-mediated cell adhesion.

Protocol (Cell Adhesion Inhibition):

• Coat: 96-well plates with human Fibronectin (10 µg/mL). Block with BSA.

• Treat: Incubate HUVEC cells with serial dilutions of GRGDSP (0.1 µM – 1000 µM) for 30 mins.

• Seed: Add cells to plates; incubate 1 hour at 37°C.

• Wash: Remove non-adherent cells.

• Quantify: Fix and stain with Crystal Violet; read OD at 590 nm.

Results Interpretation:

• Reference Standard IC50: ~150 µM.

• In-House Batch IC50:

  • Uncorrected: 210 µM (Weaker potency due to salt weight).

  • Corrected for Peptide Content: 155 µM (Matches Standard).

Expert Recommendations

• Salt Exchange is Mandatory: For cellular assays, convert the peptide from TFA salt to Acetate or HCl salt using ion-exchange resin (e.g., Dowex) to prevent non-specific toxicity [1].

• Isomer Check: If the bioassay potency is low despite content correction, check for racemization of the Aspartic Acid residue (L-Asp -> D-Asp) using Chiral GC-MS or degradation to iso-aspartate [2].

• Stability: GRGDSP is susceptible to hydrolysis. Store lyophilized at -20°C. Reconstituted solutions should be used immediately or aliquoted and frozen; do not freeze-thaw more than once.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Conference on Harmonisation. Available at: [Link]

• Ruoslahti, E. (1996). RGD and other recognition sequences for integrins. Annual Review of Cell and Developmental Biology. Available at: [Link]

• Watson, W. C., et al. (2007). Integrin-binding RGD peptides induce rapid intracellular calcium increases and MAPK signaling in cortical neurons.[2] Molecular and Cellular Neuroscience. Available at: [Link]

Sources

• 1. abbiotec.com [abbiotec.com]
• 2. Integrin-binding RGD peptides induce rapid intracellular calcium increases and MAPK signaling in cortical neurons - PubMed [pubmed.ncbi.nlm.nih.gov]

Elemental Analysis &amp; Purity Validation: 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid

The following guide provides an in-depth technical comparison of elemental analysis methodologies for 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid , a complex pharmaceutical intermediate containing halogens, sulfur, and nitrogen.

Executive Summary & Compound Profile

2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid is a critical structural analog in the synthesis of sulfonamide diuretics (e.g., Furosemide derivatives). Its analysis is complicated by the simultaneous presence of chlorine (Cl) and sulfur (S) alongside the standard organic matrix (C, H, N, O).

Standard combustion methods often fail due to halogen interference with N-detection and the difficulty of quantitative sulfur oxidation. This guide compares the Automated Dynamic Flash Combustion (CHNS) method against the classical Schöniger Oxygen Flask Combustion , providing a validated decision matrix for researchers.

Theoretical Elemental Composition

Molecular Formula:

Molecular Weight: 326.19 g/mol

Element	Count	Atomic Mass	Total Mass	Theoretical % (w/w)
Carbon (C)	11	12.011	132.12	40.50%
Hydrogen (H)	13	1.008	13.10	4.02%
Chlorine (Cl)	2	35.45	70.90	21.74%
Nitrogen (N)	1	14.007	14.01	4.29%
Sulfur (S)	1	32.06	32.06	9.83%
Oxygen (O)	4	15.999	64.00	19.62%

Methodology Comparison: Automated CHNS vs. Schöniger Flask

Method A: Automated Dynamic Flash Combustion (CHNS)

Best for: High-throughput purity screening and routine QC.

Modern analyzers (e.g., Thermo Scientific FlashSmart, Elementar vario) use "dynamic flash combustion" at >900°C.

• Mechanism: The sample is dropped into a combustion tube (oxidation).[1] Gases (

  ) are separated via GC and detected by TCD (Thermal Conductivity Detector).

• The Challenge: High Chlorine content (21.74%) can corrode standard detectors and form

  gas that interferes with Nitrogen quantification.

• The Solution: Use of a Tungsten (VI) Oxide (

  ) catalyst and specific Silver (Ag) wool traps to sequester halogens.

Method B: Schöniger Oxygen Flask Combustion

Best for: Absolute quantification of Heteroatoms (Cl, S) and validation of reference standards.

A classical technique where the sample is burned in a pure oxygen atmosphere within a sealed flask containing an absorption solution.[2]

• Mechanism: Organic matter is fully oxidized.

  • Sulfur

    (absorbed as Sulfate).

  • Chlorine

    (absorbed as Chloride).

• Post-Combustion: The resulting solution is analyzed via Ion Chromatography (IC) or Potentiometric Titration .

Comparative Data Analysis

Feature	Automated CHNS Analyzer	Schöniger Flask + IC/Titration
Precision (C, H, N)	High (<0.2% variance)	Not Applicable
Precision (S, Cl)	Moderate (Matrix dependent)	Superior (Direct measurement)
Sample Req.	1–3 mg	10–20 mg
Interference	Halogens may poison catalysts	Minimal (Specific absorption)
Throughput	5–10 mins per sample	30–45 mins per sample
Cost per Run	Low (after capital investment)	Moderate (labor intensive)

Analytical Decision Matrix (Workflow)

The following diagram illustrates the logical workflow for selecting the appropriate analysis method based on the stage of drug development.

Figure 1: Decision matrix for selecting between Automated CHNS and Schöniger Flask methods based on analytical requirements.

Detailed Experimental Protocols

Protocol A: Automated CHNS for Halogenated Sulfonamides

Objective: Simultaneous determination of C, H, N, and S while mitigating Cl interference.

• Instrument Setup:

  • Combustion Tube: Quartz tube packed with Tungsten (VI) Oxide (

    ) on Alumina (facilitates S oxidation) and Copper wires (reduction).

  • Halogen Trap: Insert a 20mm zone of Silver Wool at the exit of the combustion zone (Temp: ~600°C) to trap Chlorine as AgCl.

• Calibration:

  • Use Sulfanilamide (C=41.84%, H=4.68%, N=16.27%, S=18.62%) as the primary standard (K-factor determination).

  • Use BBOT (2,5-Bis(5-tert-butyl-2-benzoxazolyl)thiophene) as a secondary standard to validate S recovery.

• Procedure:

  • Weigh 2.0 ± 0.1 mg of sample into a Tin (Sn) capsule.

  • Add 1 mg of

    additive (optional) to ensure complete combustion of the benzoic acid ring.

  • Run in CHNS mode.[3]

• Acceptance Criteria: Results must be within ±0.4% of theoretical values.

Protocol B: Schöniger Flask (Chlorine & Sulfur Specific)

Objective: Precise quantification of Chlorine (21.7%) and Sulfur (9.8%).

• Sample Preparation:

  • Weigh 15–20 mg of sample onto ash-free filter paper. Fold into a "flag" with a fuse strip.

• Combustion:

  • Absorption Solution (for Cl): 10 mL 1M NaOH + 2 drops

    (to ensure S is oxidized to Sulfate and doesn't interfere).

  • Flush a 500 mL thick-walled Erlenmeyer flask with

    for 30 seconds.

  • Ignite the paper flag and immediately insert into the flask, inverting to seal with the solvent.

  • Safety Note: Wear a face shield and use a safety mesh; rapid expansion occurs.

• Analysis (Titration):

  • For Chlorine: Acidify with

    . Potentiometric titration with 0.01 M using a silver electrode.

  • For Sulfur: Use Barium Perchlorate titration with Thorin indicator (or Ion Chromatography for higher precision).

Data Interpretation & Troubleshooting

When analyzing 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid , deviations often indicate specific synthesis impurities.

Observation	Likely Cause	Corrective Action
Low %C, High %H	Solvent entrapment (Ethanol/Water)	Dry sample at 105°C under vacuum for 4h.
Low %Cl, Low %S	Incomplete combustion	Use additive in CHNS or increase flow.
High %N	Halogen interference ( reading as )	Replace Silver Wool trap in analyzer; ensure temp >600°C.
%S Variability	Adsorption of on ash	Ensure combustion temp >1000°C to release all Sulfur.

Reference Standards

For validation, compare your results against the theoretical limits calculated in Section 1.

• Acceptable Range (Cl): 21.34% – 22.14%

• Acceptable Range (S): 9.43% – 10.23%

References

• Thermo Fisher Scientific. (2018). Fully Automated Analysis for CHNS and Trace Sulfur Through an Elemental Analyzer. Application Note 42236. Link

• Exeter Analytical. (n.d.).[2][4] Oxygen Flask Combustion Unit: Safe & Reliable Schöniger Flask Method.[2]Link

• National Institutes of Health (PubChem). (2024). 2,4-Dichloro-5-sulfamoylbenzoic acid (Related Compound Data). PubChem Compound Summary.[5] Link

• Royal Society of Chemistry. (2002). Microanalysis: Elemental Analysis of Organic Compounds. Analyst, 127, 123-128. (Contextual grounding for Schöniger method).

Sources

• 1. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 2. exeteranalytical.co.uk [exeteranalytical.co.uk]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. eai1.com [eai1.com]
• 5. 2,4-dichloro-5-chlorosulfonyl-benzoic acid | 3740-18-9 | Benchchem [benchchem.com]

Safety & Regulatory Compliance

2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid proper disposal procedures

Topic: Proper Disposal Procedures for 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid

Executive Summary: The Safety & Compliance Imperative

For researchers and drug development professionals, 2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid (CAS: 95454-00-5) represents a specific class of pharmaceutical intermediates—halogenated sulfonamides. These compounds are structurally related to potent diuretics (e.g., Furosemide analogs) and carry distinct environmental liabilities.

Improper disposal is not just a regulatory violation; it poses a direct risk to aquatic ecosystems due to the persistence of the chlorinated aromatic ring and the biological activity of the sulfonamide moiety. This guide provides a scientifically grounded, step-by-step protocol for the sequestration and destruction of this chemical, ensuring compliance with RCRA (USA) and EWC (EU) standards.

Chemical Profile & Hazard Identification

Before initiating disposal, you must understand the physicochemical properties that dictate the waste stream.

Property	Specification	Operational Implication
CAS Number	95454-00-5	Use this for waste manifesting and inventory tracking.
Chemical Class	Chlorinated Benzoic Acid / Sulfonamide	Do not mix with non-halogenated solvents.
Acidity (pKa)	~3.5 - 4.0 (Estimated)	Corrosive to metal. Use Glass or HDPE containers.
GHS Hazards	H315 (Skin Irrit.), H319 (Eye Irrit.), H411 (Aquatic Chronic)	Requires full PPE; absolute ban on drain disposal.
Combustion Byproducts	HCl, SOx, NOx, COx	Incineration requires scrubbers (Secondary Chamber).

Pre-Disposal: Segregation & Containment

The Golden Rule of Halogenated Waste: Never mix halogenated organics with non-halogenated solvents.

• Why? Halogenated waste requires high-temperature incineration (>1100°C) with specific flue gas scrubbing to neutralize hydrochloric acid (HCl) and prevent dioxin formation. Mixing a small amount of this compound into a non-halogenated drum reclassifies the entire drum as halogenated, significantly increasing disposal costs.

Step-by-Step Containment Protocol

• PPE Verification:

  • Hands: Double-glove with Nitrile (minimum 0.11 mm thickness).

  • Eyes: Chemical splash goggles (ANSI Z87.1).

  • Respiratory: If handling neat powder outside a fume hood, use an N95 or P100 particulate respirator.

• Container Selection:

  • Solids: Wide-mouth High-Density Polyethylene (HDPE) jars.

  • Liquids (Mother Liquors): Amber glass bottles or HDPE carboys. Avoid metal cans due to the acidic nature of the benzoic acid group.

• Labeling:

  • Label clearly as "Hazardous Waste - Halogenated Organic."

  • List constituents: "2,4-Dichloro-5-(diethylsulfamoyl)benzoic acid."[1][2]

  • Add Hazard Warning: "Irritant / Acidic."

Disposal Workflows

Scenario A: Solid Waste (Neat Chemical or Spill Cleanup)

Applicable to: Expired reagents, weigh boat residues, spill absorbent.

• Solidification: Ensure no free liquid is present. If the material is a wet cake/slurry, add vermiculite or diatomaceous earth to absorb moisture.

• Bagging: Place the solid waste into a clear polyethylene bag (secondary containment).

• Tagging: Attach a hazardous waste tag.

  • US RCRA Code: Likely D002 (if corrosive pH < 2) or Not Listed (manage as generic toxic waste).

  • EU EWC Code: 07 05 13 * (Solid wastes containing dangerous substances).

• Destination: High-Temperature Incineration (Rotary Kiln).

Scenario B: Liquid Waste (Reaction Mixtures/HPLC Effluent)

Applicable to: Solutions in DCM, Ethyl Acetate, or Methanol.

• pH Check: If the solution is highly acidic (pH < 2), neutralize slowly with Sodium Bicarbonate (NaHCO₃) to pH 5–9 before adding to the waste carboy. This prevents pressure buildup from off-gassing in the waste container.

• Segregation: Pour into the Halogenated Solvent Waste stream.

• Tagging:

  • EU EWC Code: 07 05 01 * (Aqueous washing liquids and mother liquors).

• Destination: Fuel Blending (if calorific value is high) or Incineration.

Visualizing the Waste Stream Logic

The following diagram illustrates the critical decision-making process for segregating this specific chemical.

Figure 1: Decision matrix for waste segregation. Note that even if the solvent is non-halogenated, the presence of the chlorinated solute dictates disposal in the Halogenated stream to ensure proper destruction.

Emergency Procedures (Spills)

In the event of a benchtop spill:

• Isolate: Evacuate the immediate area and post "Do Not Enter" signage.

• Protect: Don PPE (Goggles, Gloves, Lab Coat).

• Neutralize (If Liquid): Cover with Sodium Carbonate or proprietary acid neutralizer until bubbling ceases.

• Absorb: Use vermiculite or sand. Do not use combustible materials (like sawdust) if the neat acid is concentrated.

• Clean: Scoop into a disposal container. Wipe the surface with water and detergent. Treat all cleanup materials as Hazardous Solid Waste .

Regulatory & Compliance Reference

Compliance relies on accurate classification. While this specific compound is not a "P-listed" or "U-listed" waste under US EPA regulations (unless used as a sole active ingredient in a commercial product), it is regulated by characteristic.

• US EPA (RCRA):

  • Characteristic of Corrosivity (D002): If pH ≤ 2.

  • Characteristic of Toxicity: If the leachate contains regulated contaminants (unlikely for this specific structure, but "Generator Knowledge" implies treating as toxic).

• EU Waste Framework Directive:

  • Classified as Hazardous .[3]

  • HP 4 (Irritant) and HP 14 (Ecotoxic) .

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 593466. Retrieved from [Link]

• US Environmental Protection Agency (2024). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. Retrieved from [Link]

• European Commission (2024). Waste Framework Directive: European List of Waste (LoW). Retrieved from [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. chemscene.com [chemscene.com]
• 3. fishersci.com [fishersci.com]